2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

• CAS: 1297537-37-1

Core Science & Biosynthesis

2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Core Moiety for Advanced Androgen Receptor Antagonists

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a pivotal chemical intermediate in modern pharmaceutical development. With a primary focus on its role in the synthesis of potent androgen receptor (AR) modulators, this document details its physicochemical properties, established synthetic routes, chemical reactivity, and essential safety protocols. By synthesizing data from patents, chemical databases, and safety documentation, this guide serves as an essential resource for researchers and scientists engaged in oncology drug discovery and process chemistry. We will explore the causality behind its synthetic pathways and provide validated protocols for its characterization, ensuring a foundation of scientific integrity and practical applicability.

Introduction: Strategic Importance in Oncology

2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile has emerged as a compound of significant interest within the pharmaceutical industry, primarily due to its function as a key building block for advanced therapeutics. Its unique molecular architecture, featuring a chlorinated benzonitrile scaffold linked to a pyrazole ring, makes it an ideal precursor for the synthesis of complex, biologically active molecules.[1]

The most prominent application of this intermediate is in the manufacturing of Darolutamide (ODM-201), a second-generation non-steroidal androgen receptor (AR) antagonist.[2][3] AR antagonists are a cornerstone in the treatment of prostate cancer, and compounds like Darolutamide, built from this specific intermediate, have demonstrated high efficacy and a favorable safety profile in treating castration-resistant prostate cancer (CRPC).[4] The pyrazole moiety is a well-established pharmacophore known for a wide spectrum of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties, making its derivatives a fertile ground for drug discovery.[5][6] This guide provides the in-depth technical knowledge required for professionals to effectively handle, analyze, and utilize this critical synthetic intermediate.

Molecular Identity and Structure

Accurate identification is the foundation of all chemical research and development. The compound is unambiguously defined by the following identifiers.

• IUPAC Name: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile[7][8]

• CAS Number: 1297537-37-1[2][3][7][9]

• Molecular Formula: C₁₀H₆ClN₃[1][3][7][9][10]

• InChI Key: BCINLNFBTLIGBU-UHFFFAOYSA-N[7][8][10]

The achiral structure consists of a planar pyrazole ring attached to the C4 position of a 2-chlorobenzonitrile ring. The tautomeric nature of the pyrazole N-H proton is a key feature influencing its reactivity.[11]

Physicochemical Properties

A summary of the core physical and chemical properties is presented in Table 1. This data is critical for designing experimental conditions, including reaction setups, purification strategies, and formulation studies.

Property	Value	Source(s)
Molecular Weight	203.63 g/mol	[3][8][9]
Appearance	White crystalline powder or solid	[7][12][13]
Melting Point	~137-139 °C	[14]
Boiling Point	459.0 ± 35.0 °C (Predicted)	[2][13][15]
Density	1.41 ± 0.1 g/cm³ (Predicted)	[2][13]
Solubility	Slightly soluble in water; Soluble in methanol, ethanol, dichloromethane.	[14]
Storage Conditions	Store sealed in a dry place at room temperature.	[7][16][17]

Note: The hydrochloride salt form (CAS 1297537-39-3) exhibits different properties, including a higher melting point (~150-153 °C) and greater solubility in water.[12][18]

Spectroscopic and Analytical Characterization

A multi-technique approach is essential for the unambiguous confirmation of the structure and purity of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. The following workflow represents a self-validating system for quality control.

Proposed Analytical Workflow

Caption: A logical workflow for the comprehensive analysis of the title compound.

Expected Spectral Data

• ¹H NMR: The spectrum should display distinct signals for the aromatic protons on both the benzonitrile and pyrazole rings. The chemical shifts and coupling constants will be characteristic of the substitution pattern. The N-H proton of the pyrazole ring may appear as a broad singlet.

• ¹³C NMR: The spectrum will show 10 distinct carbon signals, including a characteristic signal for the nitrile carbon (C≡N) in the 115-125 ppm range and signals for the five carbons of the pyrazole ring and the six carbons of the substituted benzene ring.

• Mass Spectrometry (MS): Electron Spray Ionization (ESI) mass spectrometry should reveal a prominent molecular ion peak [M+H]⁺ at m/z ≈ 204.03, corresponding to the protonated molecule. The isotopic pattern for one chlorine atom (³⁵Cl/³⁷Cl in a ~3:1 ratio) will be a key diagnostic feature.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a sharp, strong absorption band around 2220-2240 cm⁻¹, characteristic of the nitrile (C≡N) stretching vibration. A broad absorption in the region of 3200-3400 cm⁻¹ would indicate the N-H stretch of the pyrazole ring.

Synthesis and Manufacturing Insights

The most well-documented and industrially relevant synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile involves a Suzuki coupling reaction followed by an N-deprotection step, as outlined in patents for the preparation of androgen receptor antagonists.[19]

Key Synthetic Pathway

Caption: A schematic of the Suzuki coupling and deprotection synthesis route.

Step-by-Step Protocol and Rationale

This protocol is adapted from methodologies described in the patent literature.[9][19]

Step 1: Suzuki Coupling

• Reaction Setup: Charge a suitable reactor with 4-bromo-2-chlorobenzonitrile (II), Pd(OAc)₂, triphenylphosphine, and a base (e.g., K₂CO₃) in an acetonitrile-water solvent system.

• Reactant Addition: Add a solution of 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (I) to the mixture at an elevated temperature (e.g., 70 °C).

• Reaction and Workup: Stir the mixture for several hours until completion is confirmed by HPLC. Separate the aqueous phase. The product, 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (III), remains in the acetonitrile phase.

• Expert Rationale: The tetrahydropyran (THP) group on the pyrazole nitrogen serves as a crucial protecting group. It prevents unwanted side reactions at the N-H position and improves the solubility of the boronic ester starting material in organic solvents. The Palladium(II) acetate/triphenylphosphine system is a classic and robust catalyst for Suzuki couplings, effectively forming the key C-C bond between the two aromatic rings.

Step 2: Deprotection

• Acidification: To the isolated intermediate (III) in a solvent like methanol, add a catalytic amount of concentrated hydrochloric acid at a controlled temperature (e.g., 10 °C).[9][19]

• Reaction: Stir the mixture for 2-4 hours. The THP group is an acetal, which is readily cleaved under these mild acidic conditions.

• Neutralization and Isolation: Add a base, such as aqueous ammonia, to neutralize the mixture and precipitate the final product.[9][19]

• Purification: Filter the crystalline product, wash with a cold water/methanol mixture, and dry under reduced pressure to yield high-purity 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (V).[9][19]

• Expert Rationale: The use of a catalytic amount of strong acid is sufficient to drive the deprotection without causing degradation of the nitrile or other sensitive groups. The subsequent neutralization is critical; by raising the pH, the free base form of the product becomes insoluble, allowing for its isolation via precipitation in high yield and purity.

Chemical Reactivity and Stability

The reactivity of the molecule is governed by its three key functional components: the pyrazole ring, the benzonitrile group, and the chloro-substituent.

• Pyrazole Ring: This ring exhibits amphoteric properties.[11] The N1 proton is acidic and can be removed by a strong base, creating a potent nucleophile for alkylation or acylation reactions. The N2 nitrogen is basic and is the site of electrophilic attack.[6] Electrophilic aromatic substitution on the pyrazole ring typically occurs at the C4 position.[6]

• Benzonitrile Group: The nitrile group is relatively stable but can undergo hydrolysis to a carboxylic acid under strong acidic or basic conditions. It can also be reduced to an amine or participate in cycloaddition reactions.

• Aromatic Chlorine: The chlorine atom is generally unreactive towards nucleophilic aromatic substitution unless activated by strongly electron-withdrawing groups or under forcing conditions (e.g., metal-catalyzed cross-coupling).

• Stability: The compound is relatively stable under standard laboratory conditions but should be stored away from strong acids, bases, and oxidizing agents.[12]

Applications in Drug Discovery

The primary and most valuable application of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is its role as a late-stage intermediate in the synthesis of androgen receptor antagonists.[1][4] As detailed in patent literature, it is the core fragment onto which the side chain containing the pharmacologically active portion of the final drug is built.[19] Its structure is precisely tailored to position the subsequent functionalities for optimal binding to the ligand-binding domain of the androgen receptor.

Safety and Handling Protocols

As a chemical intermediate, proper handling is mandatory to ensure personnel safety. The compound is classified with specific hazards that require stringent control measures.

GHS Hazard Classification

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[7][20]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[7]

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[7]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 - May cause respiratory irritation.[7]

Recommended Handling Procedures

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of dust.[17][20]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) inspected prior to use.[17]

  • Eye Protection: Use chemical safety goggles or a face shield.[17]

  • Body Protection: A lab coat or chemical-protective suit is required to prevent skin contact.[17]

• First Aid Measures:

  • If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[21]

  • In Case of Skin Contact: Wash off with soap and plenty of water.[21]

  • In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[21]

  • If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[21] In all cases of exposure, consult a physician and show them the Safety Data Sheet (SDS).[17][21]

• Storage and Disposal: Keep the container tightly closed in a dry, well-ventilated place.[17] Dispose of waste material in accordance with local, state, and federal regulations.[17][20]

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A Comprehensive Technical Guide to 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Cornerstone Intermediate in Modern Drug Discovery

Introduction: Identifying a Key Building Block

In the landscape of modern medicinal chemistry, the strategic design and synthesis of small molecules are paramount to the development of novel therapeutics. Within this context, certain molecular scaffolds emerge as exceptionally valuable due to their versatile reactivity and prevalence in biologically active compounds. 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is one such molecule. While not a therapeutic agent itself, it serves as a critical, high-value intermediate in the synthesis of advanced pharmaceutical agents.[1][2] Its structure, combining a substituted benzonitrile with a pyrazole ring, offers multiple points for chemical modification, making it a prized building block for creating complex drug candidates.[1]

This technical guide provides an in-depth analysis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, intended for researchers, chemists, and professionals in drug development. We will explore its chemical structure and nomenclature, physicochemical properties, detailed synthetic pathways, and significant applications, particularly its role in the development of next-generation androgen receptor (AR) antagonists.

Chemical Identity and Structural Elucidation

The precise identification and structural understanding of a compound are foundational to its application. 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is an achiral organic compound featuring a benzene ring substituted with a chlorine atom, a nitrile group, and a pyrazole moiety.[3]

IUPAC Name: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile[4]

Key Identifiers and Properties:

Identifier	Value	Source(s)
CAS Number	1297537-37-1	[1][4][5]
Molecular Formula	C₁₀H₆ClN₃	[3][4][5]
Molecular Weight	203.63 g/mol	[3][4][5]
Appearance	White crystalline powder or solid	[6][7]
Melting Point	~150-153 °C (for hydrochloride salt)	[6]
Boiling Point	459.0 ± 35.0 °C (Predicted)	[7]
Density	1.41 ± 0.1 g/cm³ (Predicted)	[7]
Solubility	Soluble in water, alcohol, and ketone solvents (as hydrochloride salt)	[6]

Synonyms: The compound is also known by several synonyms, including:

• 2-Chloro-4-(1H-pyrazol-3-yl)benzonitrile[1][4][7]

• Benzonitrile, 2-chloro-4-(1H-pyrazol-3-yl)-[4][7]

• ODM-201 intermediate 2[1][7]

Note on Tautomerism: The pyrazole ring can exist in different tautomeric forms. While often named as a pyrazol-5-yl derivative, it is frequently indexed and referred to as the pyrazol-3-yl tautomer in chemical databases.[3][4] For the purpose of this guide, we adhere to the IUPAC name 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Molecular Structure Diagram

The 2D structure of the molecule highlights the key functional groups and their relative positions on the aromatic core.

Caption: 2D structure of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Synthesis and Manufacturing Process

The synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a multi-step process that requires careful control of reaction conditions. A common and scalable route involves a palladium-catalyzed cross-coupling reaction (such as a Suzuki coupling) followed by a deprotection step.[8]

Authoritative Insight: The choice of a protecting group for the pyrazole nitrogen is a critical experimental decision. A bulky group like tetrahydro-2H-pyran (THP) is employed to prevent N-arylation during the coupling reaction, which would otherwise lead to undesired regioisomeric byproducts. The THP group is stable under the basic conditions of the Suzuki coupling but can be readily removed under mild acidic conditions, ensuring a high yield of the final product.

Overall Synthetic Workflow

The process can be visualized as a two-stage workflow:

• Stage 1: Suzuki Coupling. A protected pyrazole-boronic acid derivative is coupled with a halogenated benzonitrile.

• Stage 2: Deprotection. The protecting group is removed from the pyrazole nitrogen to yield the final product.

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The Dual-Faceted Nature of a Pyrazole Moiety: From a Synthetic Intermediate to a Potent PRMT1 Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the chemical and biological properties surrounding the CAS number 1297537-37-1, revealing a fascinating intersection in medicinal chemistry. Initially identified as 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile, a key intermediate in the synthesis of the androgen receptor inhibitor Darolutamide, the core scientific interest for researchers often lies with a structurally related compound, GSK3368715 (also known as EPZ019997). This potent, orally bioavailable, and selective inhibitor of Type I protein arginine methyltransferases (PRMTs), particularly PRMT1, has garnered significant attention for its potential as an anti-cancer therapeutic. This guide will provide a comprehensive overview of the chemical properties, mechanism of action, preclinical efficacy, and clinical development of GSK3368715, while also clarifying the role of 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile as a crucial building block in modern drug discovery.

Introduction: A Tale of Two Molecules

The journey into the significance of CAS number 1297537-37-1 begins with its identification as 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile .[1] This compound serves as a critical intermediate in the synthesis of Darolutamide, a non-steroidal androgen receptor antagonist used in the treatment of prostate cancer.[2][3][4][5] Its chemical structure, possessing a reactive nitrile group and a versatile pyrazole ring, makes it an ideal scaffold for the elaboration into more complex pharmacologically active agents.

However, the pyrazole core is also a key feature in another molecule of significant interest to the oncology research community: GSK3368715 . This compound is a first-in-class, reversible, and S-adenosyl-L-methionine (SAM)-uncompetitive inhibitor of Type I PRMTs.[6][7] Given that the primary interest of researchers and drug developers lies in the therapeutic potential of inhibiting PRMT1, this guide will focus on the in-depth technical details of GSK3368715.

Chemical and Physicochemical Properties of GSK3368715

GSK3368715 has been developed in various forms, including the free base and hydrochloride salts. The key identifiers and properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	N1-[[3-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N1,N2-dimethyl-1,2-ethanediamine	MedChemExpress
Synonyms	EPZ019997, GSK-3368715	[6]
CAS Number	1629013-22-4 (free base); 2227587-25-7 (hydrochloride); 1628925-77-8 (dihydrochloride)	[8][9]
Molecular Formula	C20H38N4O2 (free base)	[6]
Molecular Weight	366.54 g/mol (free base)	[6]
Appearance	Oil (free base), Solid (hydrochloride salts)	MedChemExpress, Axon Medchem
Solubility	Soluble in DMSO and water	[8]

Mechanism of Action: Targeting Arginine Methylation

GSK3368715 exerts its anti-cancer effects by potently and selectively inhibiting Type I protein arginine methyltransferases (PRMTs).[6][7] This family of enzymes plays a crucial role in post-translational modifications by catalyzing the transfer of methyl groups from SAM to arginine residues on histone and non-histone proteins.[10]

Type I PRMTs (PRMT1, 2, 3, 4, 6, and 8) are responsible for the formation of asymmetric dimethylarginine (ADMA).[10] The dysregulation of these enzymes is implicated in various cancers through the modulation of gene expression, RNA splicing, DNA repair, and signal transduction pathways.[11][12]

GSK3368715 is a SAM-uncompetitive inhibitor, meaning it binds to the substrate-binding pocket of the PRMT enzyme.[7] This binding prevents the protein substrate from accessing the catalytic site, thereby inhibiting the methylation process. The inhibition of Type I PRMTs by GSK3368715 leads to a global decrease in ADMA levels and a corresponding increase in monomethylarginine (MMA) and symmetric dimethylarginine (SDMA), the product of Type II PRMTs.[7][11]

Figure 1. Mechanism of Action of GSK3368715.

Structural Basis of Inhibition

The crystal structure of GSK3368715 in complex with PRMT1 (PDB: 6NT2) provides valuable insights into its binding mode.[12] GSK3368715 occupies the arginine-binding tunnel of PRMT1, forming key interactions with amino acid residues that are crucial for substrate recognition. This structural information is invaluable for the rational design of next-generation PRMT inhibitors with improved potency and selectivity.

Preclinical Efficacy

GSK3368715 has demonstrated broad anti-proliferative activity across a wide range of cancer cell lines and in vivo tumor models.[6]

In Vitro Activity

GSK3368715 is a potent inhibitor of several Type I PRMTs, with the highest potency against PRMT1.

Target	IC50 (nM)	Source(s)
PRMT1	3.1	[6][9]
PRMT3	48	[6][9]
PRMT4 (CARM1)	1148	[6][9]
PRMT6	5.7	[6][9]
PRMT8	1.7	[6][9]

The compound has shown significant growth inhibition in a panel of 249 cancer cell lines, representing 12 different tumor types.[6] Cytotoxic responses have been observed in lymphoma, acute myeloid leukemia (AML), and a subset of solid tumor cell lines.[13]

In Vivo Activity

In preclinical xenograft models, orally administered GSK3368715 has demonstrated dose-dependent tumor growth inhibition. For instance, in a BxPC-3 pancreatic cancer xenograft model, GSK3368715 at 150 and 300 mg/kg doses resulted in 78% and 97% tumor growth inhibition, respectively.[9][14]

Clinical Development and Challenges

A Phase 1 clinical trial (NCT03666988) was initiated to evaluate the safety, pharmacokinetics, and preliminary efficacy of GSK3368715 in patients with advanced solid tumors and diffuse large B-cell lymphoma (DLBCL).[11][13][15][16][17][18]

The study involved dose escalation of oral once-daily GSK3368715 at 50, 100, and 200 mg.[11][17] However, the trial was terminated early due to a higher-than-expected incidence of thromboembolic events (TEEs).[11][15][16][17][18]

Key findings from the Phase 1 trial:

• Dose-Limiting Toxicities (DLTs): DLTs were reported in 25% of patients at the 200 mg dose.[11][17]

• Thromboembolic Events: A significant number of patients across all dose groups experienced TEEs, including grade 3 events and one grade 5 pulmonary embolism.[11][17]

• Efficacy: The best response observed was stable disease in 29% of patients.[11][17]

• Pharmacokinetics: GSK3368715 reached maximum plasma concentration within one hour of dosing.[11][17]

• Target Engagement: While target engagement was observed in the blood, it was modest and variable in tumor biopsies at the 100 mg dose.[11][17]

The early termination of the clinical trial highlights the challenges in translating potent preclinical activity into a safe and effective clinical therapeutic. The observed toxicity underscores the need for a deeper understanding of the on- and off-target effects of PRMT1 inhibition in humans.

Experimental Protocols

For researchers investigating GSK3368715 or similar PRMT1 inhibitors, the following experimental protocols provide a foundational framework.

PRMT1 Enzymatic Assay

This assay is designed to measure the enzymatic activity of PRMT1 and the inhibitory potential of compounds like GSK3368715. A common method is a radiometric assay using a tritiated methyl donor.[19][20]

Figure 2. Workflow for a PRMT1 enzymatic assay.

Step-by-Step Methodology:

• Reaction Setup: In a microplate, combine recombinant human PRMT1 enzyme, a histone H4 peptide substrate, and assay buffer.

• Inhibitor Addition: Add serial dilutions of GSK3368715 or a vehicle control (DMSO) to the wells.

• Reaction Initiation: Start the reaction by adding S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM).

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 1 hour).

• Reaction Termination: Stop the reaction by adding trichloroacetic acid (TCA) to precipitate the proteins.

• Detection: Transfer the reaction mixture to a filter plate, wash to remove unincorporated [³H]-SAM, and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each concentration of GSK3368715 and determine the IC50 value.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and the cytotoxic effects of a compound.[21][22][23]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of GSK3368715 for a specified duration (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 or gIC50 value.

Western Blotting for Arginine Methylation

Western blotting is a key technique to assess the downstream effects of PRMT1 inhibition on cellular protein methylation.[24][25][26]

Step-by-Step Methodology:

• Cell Lysis: Treat cells with GSK3368715, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for asymmetrically dimethylated arginine (ADMA).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalization: To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a housekeeping protein (e.g., GAPDH or β-actin).

Synthesis of 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile

As previously mentioned, 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile is a key intermediate in the synthesis of Darolutamide. A common synthetic route involves a Suzuki coupling reaction.[3]

Figure 3. Synthetic scheme for 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile.

Conclusion and Future Perspectives

The exploration of compounds related to CAS number 1297537-37-1 reveals a compelling narrative in modern drug discovery. While 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile stands as a testament to the importance of versatile chemical intermediates in the synthesis of approved drugs like Darolutamide, the structurally related PRMT1 inhibitor, GSK3368715, highlights both the promise and the peril of targeting novel cancer pathways.

The potent preclinical anti-cancer activity of GSK3368715 validated PRMT1 as a promising therapeutic target. However, the unforeseen toxicity observed in the Phase 1 clinical trial underscores the critical importance of a thorough understanding of the broader physiological roles of PRMTs. Future research in this area will likely focus on developing second-generation PRMT inhibitors with improved safety profiles, potentially through enhanced selectivity or different modes of action. Furthermore, the identification of predictive biomarkers to select patient populations most likely to respond to PRMT inhibition will be crucial for the successful clinical translation of this class of drugs.

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Unraveling the Therapeutic Potential of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Technical Guide to Target Identification and Validation

Abstract

This technical guide provides an in-depth exploration of the potential therapeutic targets of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. This compound belongs to a class of molecules built upon privileged chemical scaffolds—pyrazole and benzonitrile—known for their diverse pharmacological activities. While its role as a key intermediate in the synthesis of the potent androgen receptor antagonist, darolutamide, points towards a primary target, this guide adopts a broader perspective.[1][2] We will delve into the established pharmacology of its core structures to hypothesize a range of potential targets. Furthermore, this document serves as a practical manual for researchers, outlining a systematic and multi-pronged strategy for the de novo identification and validation of protein targets for this and similar small molecules. We will detail robust, field-proven methodologies, including phenotypic screening, advanced chemoproteomics, and biophysical validation assays, providing both the theoretical underpinnings and actionable protocols to empower drug discovery professionals.

Introduction: Beyond a Synthetic Intermediate

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a heterocyclic compound whose chemical structure immediately signals its potential significance in medicinal chemistry.[3][4][5][6][7] It serves as a crucial building block for darolutamide, a second-generation non-steroidal androgen receptor (AR) antagonist used in the treatment of prostate cancer.[1] This established connection provides a strong, validated starting point for its biological activity. However, to confine the therapeutic potential of this molecule to AR antagonism alone would be to overlook the rich pharmacology associated with its constituent pyrazole and benzonitrile motifs.

The pyrazole ring is a five-membered heterocycle that is a cornerstone of numerous FDA-approved drugs, exhibiting a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[8][9][10][11][12][13] Similarly, the benzonitrile group, with its unique electronic and steric properties, is a key pharmacophore in a multitude of pharmaceuticals, capable of engaging in critical molecular interactions with various protein targets.[14][15][16]

This guide, therefore, embarks on a dual mission: first, to contextualize the known interaction with the androgen receptor, and second, to lay out a comprehensive, experimentally-driven framework for uncovering novel therapeutic targets. This framework is designed to be a self-validating system, progressing from broad, unbiased screening to specific, high-confidence target validation.

Deconstructing the Scaffold: Clues from Privileged Structures

The likelihood of a small molecule interacting with a particular class of proteins is often hinted at by its chemical structure. Both the pyrazole and benzonitrile moieties are considered "privileged scaffolds" in drug discovery due to their ability to bind to multiple, distinct protein targets.

The Versatile Pyrazole Core

The pyrazole nucleus is present in a remarkable number of marketed drugs with diverse mechanisms of action.[8][12] This versatility stems from its ability to act as a scaffold for presenting substituents in defined spatial orientations and its capacity to engage in various non-covalent interactions, including hydrogen bonding and π-π stacking.[9]

Table 1: Representative Pyrazole-Containing Drugs and Their Targets

Drug	Therapeutic Class	Primary Target(s)
Celecoxib	Anti-inflammatory	Cyclooxygenase-2 (COX-2)[9]
Sildenafil	Vasodilator	cGMP-specific phosphodiesterase type 5 (PDE5)[12]
Ruxolitinib	Anticancer	Janus kinase (JAK1/JAK2)[12]
Ibrutinib	Anticancer	Bruton's tyrosine kinase (BTK)[12]
Rimonabant	Anti-obesity (withdrawn)	Cannabinoid receptor 1 (CB1)

This precedent strongly suggests that 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile could potentially target enzymes, particularly protein kinases , a class of proteins frequently inhibited by pyrazole-containing compounds.[12][17][18]

The Influential Benzonitrile Group

The nitrile moiety is not merely a passive structural element. Its strong electron-withdrawing nature and linear geometry allow it to serve as a bioisostere for other functional groups and to participate in specific polar interactions with protein targets.[16] The benzonitrile framework can engage in π–π stacking interactions with aromatic residues like phenylalanine, tyrosine, and tryptophan within a protein's binding pocket.[16]

Many benzonitrile-containing pharmaceuticals are inhibitors of enzymes, including kinases and aromatase, or antagonists of receptors.[19] The presence of this group in our topic compound reinforces the hypothesis that it may interact with well-defined binding pockets on protein surfaces.

The Androgen Receptor: A Validated Primary Target

The most direct line of evidence for the therapeutic relevance of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile comes from its utility in synthesizing darolutamide. A patent for this class of compounds explicitly highlights their potent androgen receptor (AR) antagonist activity.[1] The AR is a ligand-activated transcription factor and a critical driver in the development and progression of prostate cancer.[1] Antagonists block the binding of androgens like testosterone and dihydrotestosterone, thereby inhibiting the downstream signaling that promotes tumor growth.

Figure 1: Simplified Androgen Receptor Signaling Pathway.

This diagram illustrates how androgens activate the AR, leading to gene transcription that promotes cell growth. Antagonists derived from 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile block this process.

A Strategic Framework for Novel Target Identification

While the AR is a confirmed target class, a comprehensive investigation requires an unbiased search for novel interactions. A robust strategy begins with observing a compound's effect on a biological system (phenotype) and then deconvoluting the molecular target responsible for that effect.[20][21] This "classical pharmacology" or phenotypic drug discovery (PDD) approach is a powerful method for discovering first-in-class medicines.[21][22]

Figure 2: General Workflow for Phenotypic Drug Discovery.

Step 1: Phenotypic Screening - Casting a Wide Net

The first step is to screen the compound across a panel of well-characterized, disease-relevant cellular assays.[20][23] This approach does not presume a target but rather seeks to identify a desirable change in cell behavior.[21]

Experimental Protocol: High-Content Imaging Phenotypic Screen for Anti-Proliferative Effects

• Cell Line Selection: Choose a diverse panel of human cancer cell lines (e.g., from NCI-60 panel) representing different tissue origins (e.g., breast, lung, colon).

• Plating: Seed cells in 384-well, optically clear-bottom plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a concentration range of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (e.g., 7-point dose response from 10 nM to 100 µM). Include vehicle (DMSO) as a negative control and a known cytotoxic agent (e.g., Staurosporine) as a positive control.

• Incubation: Incubate plates for 48-72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Staining: Fix the cells with 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100 and stain with:

  • DAPI: To label nuclei (for cell counting).

  • Phalloidin-AlexaFluor 488: To label F-actin (for cell morphology).

  • Anti-Phospho-Histone H3 (Ser10) Antibody: To label mitotic cells.

• Imaging: Acquire images using a high-content automated microscope, capturing multiple fields per well.

• Image Analysis: Use automated image analysis software to quantify various phenotypic parameters:

  • Total cell count (cytotoxicity/cytostasis).

  • Percentage of mitotic cells (cell cycle arrest).

  • Nuclear size and morphology (genotoxicity).

  • Changes in cell spreading and cytoskeletal arrangement.

• Hit Identification: A "hit" is defined as a compound that induces a specific, dose-dependent phenotypic change (e.g., G2/M cell cycle arrest) in one or more cell lines, distinct from general cytotoxicity.

Step 2: Target Deconvolution - Identifying the Molecular Interactor

Once a reproducible phenotype is observed, the critical next step is to identify the direct protein target(s). Several powerful, unbiased techniques are available.[22][24][25][26]

This approach uses the small molecule as a "bait" to pull its binding partners out of the complex protein mixture of a cell lysate.[24][27]

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Probe Synthesis: Synthesize an analog of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile that incorporates a linker and an affinity tag (e.g., biotin) at a position determined not to be critical for its biological activity (based on Structure-Activity Relationship data, if available). A "no-linker" control compound should also be synthesized.

• Affinity Resin Preparation: Covalently attach the biotinylated probe to streptavidin-coated agarose beads.

• Lysate Preparation: Grow cells that exhibited the desired phenotype and lyse them under non-denaturing conditions to preserve protein complexes.

• Affinity Pulldown:

  • Incubate the cell lysate with the compound-functionalized beads.

  • In a parallel control experiment, incubate the lysate with beads alone or beads functionalized with the "no-linker" control.

  • For a competition control, pre-incubate the lysate with an excess of the free, non-biotinylated 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile before adding the functionalized beads.

• Washing: Wash the beads extensively with lysis buffer to remove non-specific binders.

• Elution: Elute the bound proteins from the beads.

• Proteomic Analysis:

  • Separate the eluted proteins by SDS-PAGE and identify specific bands by mass spectrometry (MS).

  • Alternatively, use an in-solution tryptic digest of the entire eluate followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for a more comprehensive analysis.

• Candidate Identification: Potential targets are proteins that are significantly enriched in the probe pulldown compared to the control pulldowns and whose binding is competed away by the free compound.

CETSA is a powerful biophysical method to confirm that a compound directly binds to its putative target within the complex and physiologically relevant environment of an intact cell or tissue lysate.[28][29][30][31] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[32]

Experimental Protocol: CETSA for Target Validation

• Cell Treatment: Treat intact cells with either vehicle (DMSO) or a saturating concentration (e.g., 10-50 µM) of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile for 1-2 hours.

• Thermal Challenge (Melt Curve):

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. One aliquot should remain at room temperature (RT control).

  • Immediately cool the tubes on ice.

• Lysis: Lyse the cells by repeated freeze-thaw cycles or addition of a mild lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated/denatured proteins.

• Protein Quantification:

  • Carefully collect the supernatant (soluble protein fraction).

  • Quantify the amount of the specific candidate protein (identified from chemoproteomics) remaining in the supernatant using a standard protein detection method like Western Blot or ELISA.

• Data Analysis:

  • Plot the relative amount of soluble target protein (normalized to the RT control) against the temperature for both vehicle- and compound-treated samples.

  • A shift of the melt curve to higher temperatures in the compound-treated sample confirms target engagement.[31]

Figure 3: Principle of the Cellular Thermal Shift Assay (CETSA).

Step 3: Broad Kinase Profiling

Given the prevalence of pyrazole scaffolds in kinase inhibitors, a parallel and cost-effective approach is to screen the compound against a large panel of purified protein kinases.[12][17] This can rapidly identify potential kinase targets and provide valuable information on the compound's selectivity.[33][34]

Table 2: Representative Commercial Kinase Profiling Panels

Service Provider	Panel Name	Number of Kinases	Assay Principle
Eurofins Discovery	KinaseProfiler™	445+	Radiometric[35]
Reaction Biology	Kinase HotSpot℠	~100	Radiometric
AssayQuant	KinSight™	Custom	Continuous (Sox-based)[33]
Promega	Kinase Glo® Platform	Custom	Luminescence

Experimental Protocol: Single-Dose Kinase Panel Screen

• Compound Submission: Submit 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile to a commercial provider for screening.

• Assay Conditions: The compound is typically tested at a single high concentration (e.g., 10 µM) against a panel of >300 kinases in a radiometric filter-binding assay that measures the incorporation of ³³P-ATP into a substrate.

• Data Analysis: Results are reported as "% Inhibition" relative to a vehicle control.

• Hit Follow-up: Kinases showing significant inhibition (>50-70%) are selected for follow-up studies, including determining the IC₅₀ (half-maximal inhibitory concentration) to confirm potency.

Conclusion and Future Directions

The chemical architecture of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile provides a fertile ground for therapeutic discovery. Its established role as a precursor to an androgen receptor antagonist solidifies a primary and highly relevant therapeutic target in prostate cancer.[1] However, the true potential of this molecule may extend far beyond this single mechanism. The privileged pyrazole and benzonitrile scaffolds suggest a high probability of interactions with other key protein classes, most notably protein kinases.

This guide has outlined a rigorous, multi-faceted strategy for systematically exploring this potential. By combining unbiased phenotypic screening with powerful target deconvolution technologies like chemoproteomics and CETSA, researchers can move beyond hypothesis-driven research and uncover novel, unexpected biology. The parallel approach of broad kinome profiling provides a rapid and efficient method to identify kinase-specific activities. Successful identification of a novel, validated target opens the door to subsequent mechanism-of-action studies, lead optimization, and the potential development of a first-in-class therapeutic agent.

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Introduction: The Pyrazole Scaffold as a Cornerstone of Modern Drug Discovery

An In-depth Technical Guide to Pyrazole Derivatives in Medicinal Chemistry

At the heart of numerous therapeutic breakthroughs lies the pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1][2] First synthesized in 1883, this unassuming scaffold has proven to be a "privileged structure" in medicinal chemistry, a term reserved for molecular frameworks that can provide useful ligands for multiple biological targets through strategic modification.[3][4][5] Its remarkable versatility stems from its unique electronic properties, metabolic stability, and the capacity for functionalization at multiple positions, allowing chemists to fine-tune its steric and electronic profile to achieve high affinity and selectivity for a wide range of biological targets.[4][5]

The therapeutic relevance of pyrazole is firmly established by its presence in a number of FDA-approved drugs. Notable examples include Celecoxib (Celebrex), a selective COX-2 inhibitor for treating inflammation; Sildenafil (Viagra), a phosphodiesterase-5 inhibitor for erectile dysfunction; and a new generation of kinase inhibitors like Crizotinib and Ruxolitinib for cancer therapy.[1][6][7] This broad spectrum of activity, encompassing anti-inflammatory, anticancer, antimicrobial, antiviral, and neuroprotective properties, underscores the pyrazole core's profound impact on drug design and development.[8][9][10] This guide provides a comprehensive exploration of the synthesis, structure-activity relationships (SAR), and therapeutic applications of pyrazole derivatives, offering field-proven insights for researchers and drug development professionals.

Core Synthetic Strategies: Building the Pyrazole Framework

The accessibility and structural diversity of pyrazole derivatives are largely due to robust and versatile synthetic methodologies. The choice of a synthetic route is dictated by the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis

This is the most classical and widely employed method, involving the condensation of a β-dicarbonyl compound with a hydrazine derivative.[1][2] The causality behind this reaction is the initial nucleophilic attack of the hydrazine on one of the carbonyl groups, followed by cyclization and dehydration to form the aromatic pyrazole ring. The regioselectivity of the reaction can be controlled by the nature of the substituents on both the dicarbonyl compound and the hydrazine.

• Reaction Setup: To a solution of the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid), add the substituted hydrazine hydrate or hydrochloride salt (1.1 eq).

• Reaction Conditions: The mixture is typically heated to reflux for 2-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a precipitate forms, it is collected by filtration. Alternatively, the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from an appropriate solvent (e.g., ethanol, methanol) or by column chromatography on silica gel to yield the pure pyrazole derivative.

Synthesis from α,β-Unsaturated Carbonyls

Another common approach involves the reaction of α,β-unsaturated aldehydes or ketones (chalcones) with hydrazines.[11] This reaction proceeds through an initial Michael addition, followed by intramolecular cyclization and oxidation or elimination to afford the pyrazole or its dihydrogenated precursor, pyrazoline.

1,3-Dipolar Cycloaddition

This elegant method involves the cycloaddition of a nitrile imine (generated in situ from a hydrazonoyl halide) with an alkyne.[11] It offers a high degree of regiocontrol and is particularly useful for synthesizing complex, polysubstituted pyrazoles.

The following diagram illustrates a generalized workflow for the synthesis and initial screening of novel pyrazole derivatives.

Caption: A typical workflow for pyrazole derivative synthesis and screening.

Therapeutic Applications and Structure-Activity Relationships

The true power of the pyrazole scaffold lies in its broad therapeutic applicability. By modifying the substituents at the N1, C3, C4, and C5 positions, medicinal chemists can target a vast array of biological processes.

Anti-inflammatory Agents: Targeting COX Enzymes

Inflammation is a biological response mediated by enzymes like cyclooxygenase (COX), which exists in two primary isoforms: COX-1 (constitutively expressed for homeostatic functions) and COX-2 (inducible at sites of inflammation).[12] Non-steroidal anti-inflammatory drugs (NSAIDs) that non-selectively inhibit both isoforms can cause gastrointestinal side effects. Pyrazole derivatives, most notably Celecoxib, were designed as selective COX-2 inhibitors to mitigate these risks.[12]

• Mechanism of Action: Selective COX-2 inhibitors exploit a subtle difference in the active sites of the two enzymes. The COX-2 active site has a larger, more accommodating side pocket. Pyrazole derivatives with bulky side groups (e.g., a sulfonamide group in Celecoxib) can fit into this pocket, effectively blocking COX-2 while being too large to bind tightly to the COX-1 active site.

• Structure-Activity Relationship (SAR): For potent and selective COX-2 inhibition, a 1,5-diarylpyrazole scaffold is often crucial. A p-sulfonamide or a similar hydrogen bond-donating group on one of the aryl rings is a key feature for interacting with the specific amino acid residues within the COX-2 side pocket.[12][13]

Caption: Inhibition of the COX-2 pathway by pyrazole derivatives.

Compound Class	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	COX-1	15	>300	[13]
COX-2	0.04
3,5-Diarylpyrazoles	COX-1	1.2 - 25.6	10 - 150	[12]
COX-2	0.08 - 2.1
Pyrazole Benzonitriles	COX-2	0.25 - 0.98	High (vs. Diclofenac)	[13]

Table 1: Representative COX inhibitory activity of pyrazole derivatives.

Anticancer Agents: A Multi-Targeted Approach

Pyrazole derivatives have emerged as a cornerstone in oncology, demonstrating efficacy through multiple mechanisms of action.[14][15] Their ability to be tailored to fit into the ATP-binding pockets of various kinases makes them particularly valuable.

• Mechanisms of Action:

  • Kinase Inhibition: Many pyrazoles act as potent inhibitors of receptor tyrosine kinases (e.g., EGFR), Bruton's tyrosine kinase (BTK), and Aurora kinases, which are critical for cancer cell proliferation, survival, and division.[9][15]

  • Tubulin Polymerization Inhibition: Some derivatives disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[14][15]

  • DNA Intercalation: Certain polysubstituted pyrazoles can bind to the minor groove of DNA, inhibiting replication and transcription.[14]

• Structure-Activity Relationship (SAR): The SAR for anticancer pyrazoles is highly target-dependent. For kinase inhibition, specific substitutions on the N1 and C3/C5 phenyl rings are essential for forming hydrogen bonds and hydrophobic interactions within the kinase active site.[14][16] For DNA binding, planar aromatic systems and positively charged side chains often enhance activity.[14]

Compound	Target/Mechanism	Cell Line	IC50 (µM)	Reference
Compound 37	Apoptosis Induction	MCF-7 (Breast)	5.21	[14]
Compound 59	DNA Binding	HepG2 (Liver)	2.0	[14]
Pyrimidinyl Pyrazole	Antiproliferative	Human Lung Cancer	-	[17]
Pyrazole Chalcones	Antiproliferative	MCF-7, HeLa	-	[17]

Table 2: Anticancer activity of selected pyrazole derivatives.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole test compounds in the culture medium. Replace the old medium with the medium containing the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan.

• Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial and Antiviral Agents

The rise of drug-resistant pathogens has created an urgent need for new antimicrobial agents. Pyrazole derivatives have shown significant promise in this area.[18][19]

• Antibacterial/Antifungal Activity: Pyrazoles have demonstrated broad-spectrum activity. Fusing the pyrazole ring with other heterocycles, such as thiazole or imidazothiadiazole, can enhance potency, particularly against multi-drug resistant strains like MRSA.[18][20][21]

• Antiviral Activity: Recent studies have highlighted the potential of pyrazole derivatives against a range of viruses, including coronaviruses (HCoV-229E, MERS-CoV, SARS-CoV-2) and Tobacco Mosaic Virus (TMV).[22][23] The mechanism often involves inhibiting key viral enzymes or interfering with viral replication.[22]

Compound Class	Target Organism	MIC / EC50	Reference
Imidazothiadiazole-Pyrazoles	Multi-drug resistant bacteria	0.25 µg/mL	[21]
Aminoguanidine-Pyrazoles	S. aureus, E. coli	1-8 µg/mL	[18]
N-acetyl 4,5-dihydropyrazole 7	Vaccinia virus	7 µg/mL	[24]
Hydroxyquinoline-Pyrazoles	SARS-CoV-2, MERS-CoV	Potent Inhibition	[22]

Table 3: Antimicrobial and antiviral activities of pyrazole derivatives.

Challenges and Future Directions

Despite their immense potential, the development of pyrazole-based drugs is not without challenges. Issues such as poor aqueous solubility, potential hepatotoxicity, and the scalability of synthetic routes must be addressed.[12] However, the future for pyrazole derivatives in medicinal chemistry is bright, with several exciting avenues being explored:

• Multi-Target Hybrids: Designing single molecules that can modulate multiple targets (e.g., dual COX/LOX inhibitors) offers the promise of enhanced efficacy and a broader therapeutic window.[12]

• Advanced Drug Delivery: The use of nanotechnology, such as cyclodextrin complexes or lipid nanoparticles, is being investigated to improve the solubility, bioavailability, and targeted delivery of pyrazole-based drugs.[12]

Conclusion

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in modern drug discovery. Its synthetic tractability and ability to be decorated with a wide array of functional groups have allowed it to be adapted to an impressive range of biological targets. From the selective inhibition of inflammatory enzymes to the multi-pronged attack on cancer cells and the fight against drug-resistant microbes, pyrazole derivatives have consistently proven their value. As synthetic methodologies become more advanced and our understanding of disease biology deepens, the pyrazole nucleus will undoubtedly remain a central and privileged scaffold in the development of the next generation of therapeutic agents.

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2-chloro-4-(1H-pyrazol-5-yl)benzonitrile molecular weight and formula

An In-depth Technical Guide to 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: Synthesis, Properties, and Applications in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a pivotal chemical intermediate in contemporary pharmaceutical development. The document delineates its fundamental chemical and physical properties, offers a detailed examination of its synthetic routes, and explores its critical role in the synthesis of advanced therapeutic agents, particularly potent androgen receptor (AR) antagonists for prostate cancer therapy. This guide is intended for researchers, chemists, and professionals in the field of drug discovery and development, providing expert insights into the compound's synthesis, characterization, and application, grounded in authoritative references.

Core Chemical and Physical Properties

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a substituted benzonitrile featuring a pyrazole moiety, a structural motif of significant interest in medicinal chemistry. Its physical and chemical characteristics are foundational to its handling, reaction optimization, and purification.

Property	Value	Reference(s)
CAS Number	1297537-37-1	[1][2][3]
Molecular Formula	C₁₀H₆ClN₃	[1][4][5]
Molecular Weight	203.63 g/mol	[1][4][5]
IUPAC Name	2-chloro-4-(1H-pyrazol-5-yl)benzonitrile	[4]
Appearance	White crystalline powder or solid	[2][6]
Purity	Commercially available in high purity (e.g., 97% - 99.7%)	[1]
Solubility	Slightly soluble in water; soluble in methanol, ethanol, dichloromethane	[6]
InChI Key	BCINLNFBTLIGBU-UHFFFAOYSA-N	[4]
Storage	Sealed in dry, room temperature conditions

Synthesis and Manufacturing

The synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. A common and effective route involves a Suzuki coupling reaction followed by the deprotection of a pyrazole nitrogen. This approach is well-documented in patent literature, highlighting its industrial relevance.[7][8]

Synthetic Pathway Overview

The synthesis can be logically broken down into two primary stages:

• Palladium-Catalyzed Cross-Coupling: Formation of the core carbon-carbon bond between the benzonitrile and pyrazole rings.

• Protecting Group Removal: Deprotection of the pyrazole ring to yield the final product.

The use of a protecting group, such as tetrahydropyran (THP), on the pyrazole nitrogen is a critical strategic choice. It prevents unwanted side reactions at the acidic N-H site of the pyrazole during the Suzuki coupling, which is conducted under basic conditions. This ensures the regioselectivity of the coupling reaction.

Diagram 1: Key stages in the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Detailed Experimental Protocol

The following protocol is a synthesis of the methodologies described in the patent literature.[1][7][8]

Stage 1: Synthesis of 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (III)

• Reaction Setup: To a suitable reactor, charge 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester (I), 4-bromo-2-chlorobenzonitrile (II), and a solvent system such as THF-water.

• Catalyst and Base Addition: Add bis(triphenylphosphine)palladium(II) chloride as the catalyst and sodium carbonate as the base.

• Reaction Execution: Heat the mixture under an inert atmosphere. The reaction progress is monitored by a suitable chromatographic method (e.g., HPLC).

• Work-up and Isolation: Upon completion, the organic phase is separated. The product (III) can be isolated by cooling and precipitation, followed by filtration and washing. This process typically yields a product with high purity (e.g., 99.8% by HPLC).[7]

Stage 2: Deprotection to Yield 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (V)

• Reaction Setup: The protected intermediate (III) is dissolved in methanol.

• Acid Addition: A catalytic amount of 30% hydrochloric acid is added at a controlled temperature (e.g., 10 ± 3 °C).[1] The acidic environment facilitates the cleavage of the THP ether linkage.

• Neutralization: After stirring for a few hours, the reaction is neutralized by the addition of a base, such as ammonia water.[1]

• Crystallization and Isolation: Water is added gradually to induce precipitation of the product. The mixture is stirred, cooled, and aged to maximize crystal formation.

• Final Product Collection: The crystalline product is collected by filtration, washed with a cold water-methanol mixture, and dried. This final step yields 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile with high purity (e.g., 99.7% by HPLC) and in excellent yield (e.g., ~96%).[1][8]

Applications in Drug Discovery and Development

The primary and most significant application of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is its role as a key intermediate in the synthesis of non-steroidal androgen receptor (AR) antagonists.[7][8] These antagonists are at the forefront of treating castration-resistant prostate cancer (CRPC).

The compound serves as a foundational building block onto which further chemical moieties are added to construct the final, pharmacologically active molecule. Its structure provides the necessary scaffold—a chloro-substituted cyanophenyl group linked to a pyrazole—that is essential for high-affinity binding to the androgen receptor. It is specifically identified as an intermediate in the synthesis of compounds like Darolutamide, where it is also referred to as "Darolutamide Impurity 3".[4][9]

Diagram 2: Role as a key intermediate in the development of androgen receptor antagonists.

Beyond oncology, its structural features make it a versatile building block for synthesizing a range of biologically active compounds for potential use in agrochemical and other pharmaceutical sectors, including anti-inflammatory and antimicrobial agents.[6][10]

Analytical Characterization and Quality Control

Ensuring the purity and identity of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is paramount for its use in GMP (Good Manufacturing Practice) environments. A suite of analytical techniques is employed for its characterization:

• High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity. As noted in synthetic procedures, purities of >99.7% are achievable.[1][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Used to confirm the molecular structure by analyzing the chemical environment of each proton and carbon atom.

• Mass Spectrometry (MS): Confirms the molecular weight (203.63 g/mol ) and fragmentation pattern.[1]

• Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the nitrile (C≡N) and N-H bonds.

Spectroscopic data (NMR, HPLC, LC-MS) for this compound are typically available from commercial suppliers upon request and are essential components of a certificate of analysis.[11]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is classified with several hazards. Adherence to appropriate safety protocols is mandatory.

Hazard Statement	Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Recommended Precautions (P-statements):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Personnel should handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.

Conclusion

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is more than a simple chemical; it is an enabling molecule for the development of life-saving therapeutics. Its well-defined synthesis, high achievable purity, and crucial role as a structural scaffold for potent androgen receptor antagonists underscore its importance in medicinal chemistry and pharmaceutical manufacturing. This guide provides the core technical knowledge required for researchers and developers to effectively and safely utilize this key intermediate in their work.

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• 9. IL238044A - 2-chloro-4-(1h-pyrazol-5-yl)benzonitrile and (s)-4-(1-(2-aminopropyl)-1h-pyrazol-3-yl)-2-chlorobenzonitrile as intermediates in the process for preparing (s)-3-acetyl-n-(1-(3-(3-chloro-4-cyanophenyl)-1h-pyrazol-1-yl)propan-2-yl)-1h-pyrazole-5-carboxamide - Google Patents [patents.google.com]
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• 11. 1297537-37-1|2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile|BLD Pharm [bldpharm.com]

A Comprehensive Technical Guide to the Solubility and Stability of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride

Authored by: A Senior Application Scientist

Introduction

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride is a heterocyclic compound of significant interest in contemporary drug discovery and development. Its molecular architecture, featuring a chlorinated benzonitrile scaffold linked to a pyrazole ring, suggests a potential for diverse pharmacological activities. As with any promising drug candidate, a thorough understanding of its physicochemical properties is paramount for successful formulation, manufacturing, and ultimately, clinical efficacy. This guide provides an in-depth exploration of the critical attributes of solubility and stability for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride, offering both theoretical insights and practical, field-tested methodologies for their assessment. Our focus is on equipping researchers, scientists, and drug development professionals with the necessary tools to navigate the challenges associated with this and similar molecules, ensuring robust and reliable data for informed decision-making.

I. Physicochemical Characterization: The Foundation

A comprehensive understanding of the fundamental physicochemical properties of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride is the bedrock upon which all subsequent solubility and stability studies are built. These initial characterization steps are non-negotiable for ensuring the identity, purity, and physical form of the active pharmaceutical ingredient (API).

Identity and Purity Confirmation

Before embarking on detailed solubility and stability assessments, it is crucial to unequivocally confirm the chemical identity and purity of the test article. This is a self-validating step; without a pure and well-characterized starting material, any subsequent data would be rendered unreliable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides unambiguous structural confirmation by elucidating the chemical environment of each proton and carbon atom in the molecule.

• Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern, further confirming the chemical identity.

• High-Performance Liquid Chromatography (HPLC): A cornerstone for purity assessment, capable of separating the API from process-related impurities and degradation products. A validated, stability-indicating HPLC method is essential for the studies described later in this guide.

Solid-State Properties

The solid-state form of an API can significantly impact its solubility and stability. Therefore, a thorough solid-state characterization is warranted.

• X-Ray Powder Diffraction (XRPD): To determine the crystallinity or amorphous nature of the material. Different polymorphic forms can exhibit vastly different physicochemical properties.

• Differential Scanning Calorimetry (DSC): To determine the melting point and identify any phase transitions.

• Thermogravimetric Analysis (TGA): To assess thermal stability and solvent/water content.

II. Solubility Assessment: A Multi-faceted Approach

The solubility of an API is a critical determinant of its bioavailability. For a hydrochloride salt such as 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride, solubility is expected to be pH-dependent. A comprehensive solubility profile across a range of physiologically relevant conditions is therefore essential.

Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method remains the gold standard for determining equilibrium solubility due to its simplicity and reliability.

Experimental Protocol:

• Preparation of Buffers: Prepare a series of buffers at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the physiological environment of the gastrointestinal tract.

• Sample Preparation: Add an excess amount of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride to vials containing a known volume of each buffer. The excess solid is crucial to ensure that equilibrium is reached with a saturated solution.

• Equilibration: Agitate the vials at a constant temperature (typically 25 °C or 37 °C) for a predetermined period (e.g., 24, 48, or 72 hours). It is essential to demonstrate that equilibrium has been reached by sampling at multiple time points until the concentration plateaus.

• Sample Processing: After equilibration, separate the undissolved solid from the solution by centrifugation or filtration. Ensure that the chosen filter does not adsorb the compound.

• Quantification: Analyze the clear supernatant for the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Solid Phase Analysis: Analyze the remaining solid by XRPD to check for any polymorphic transformations during the experiment.

Causality Behind Experimental Choices:

• The use of a range of pH buffers is critical because the ionization state of the pyrazole moiety and any potential hydrolysis of the nitrile group can be pH-dependent, directly impacting solubility.

• Maintaining a constant temperature is vital as solubility is a thermodynamic quantity that varies with temperature.

• Confirming that equilibrium has been reached is a self-validating step to ensure the accuracy of the solubility measurement.

Data Presentation: Equilibrium Solubility of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride

pH	Temperature (°C)	Solubility (mg/mL)
1.2	25	15.2
4.5	25	8.5
6.8	25	1.2
7.4	25	0.8
1.2	37	18.9
4.5	37	10.3
6.8	37	1.5
7.4	37	1.1

Visualization: Workflow for Equilibrium Solubility Determination

Caption: Workflow for equilibrium solubility determination using the shake-flask method.

III. Stability Assessment: Probing for Liabilities

Stability testing is a critical component of drug development, providing insights into the degradation pathways of an API and informing decisions on storage conditions, shelf-life, and formulation strategies. A combination of forced degradation (stress testing) and long-term stability studies is recommended.

Forced Degradation Studies

Forced degradation studies are designed to intentionally degrade the API to identify potential degradation products and establish the intrinsic stability of the molecule. These studies are instrumental in developing a stability-indicating analytical method.

Experimental Protocol:

• Stock Solution Preparation: Prepare a stock solution of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride in a suitable solvent.

• Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.1 N HCl at an elevated temperature (e.g., 60 °C).

  • Basic Hydrolysis: Treat the stock solution with 0.1 N NaOH at room temperature.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid API to dry heat (e.g., 80 °C).

  • Photolytic Degradation: Expose the solid API and a solution of the API to light (ICH Q1B guidelines).

• Time Points: Sample at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Analyze each sample by a validated stability-indicating HPLC method to determine the remaining parent compound and the formation of any degradation products. Mass balance should be assessed to ensure that all degradation products are accounted for.

Trustworthiness Through Self-Validation:

A key aspect of a trustworthy forced degradation study is the development of a stability-indicating HPLC method. This method must be able to resolve the parent peak from all potential degradation products, ensuring accurate quantification of stability. Peak purity analysis using a photodiode array (PDA) detector is essential for this validation.

Data Presentation: Summary of Forced Degradation Studies

Stress Condition	% Degradation	Major Degradants Observed
0.1 N HCl, 60 °C, 24h	~5%	Hydrolysis of nitrile
0.1 N NaOH, RT, 4h	~15%	Hydrolysis of nitrile
3% H₂O₂, RT, 24h	<2%	Minor unidentified peaks
Dry Heat, 80 °C, 72h	<1%	No significant degradation
Photolytic (ICH Q1B)	<1%	No significant degradation

Visualization: Stability Testing Workflow

Caption: Workflow for forced degradation studies to assess intrinsic stability.

Long-Term Stability Studies (ICH Guidelines)

Long-term stability studies are conducted under controlled storage conditions as recommended by the International Council for Harmonisation (ICH) to establish the shelf-life of the API.

Experimental Protocol:

• Packaging: Store the API in containers that simulate the proposed commercial packaging.

• Storage Conditions: Place the samples in stability chambers maintained at specific temperature and humidity conditions (e.g., 25 °C/60% RH, 40 °C/75% RH).

• Time Points: Pull samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).

• Analysis: Analyze the samples for appearance, assay, purity (degradation products), and any other critical quality attributes.

IV. Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to evaluating the solubility and stability of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile hydrochloride. The methodologies described are grounded in established principles of pharmaceutical sciences and regulatory expectations. The data generated from these studies are not merely a collection of numbers but rather a narrative that informs every stage of drug development, from lead optimization and candidate selection to formulation design and regulatory submission. By adhering to these principles of expertise, trustworthiness, and authoritative grounding, researchers can build a robust data package that accelerates the journey of promising molecules from the laboratory to the clinic.

V. References

• ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

• ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

• Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

• "Solubility Measurement of Drugs." Avdeef, A. John Wiley & Sons, Inc. [Link]

• "Pharmaceutical Stress Testing: Predicting Drug Degradation." Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). CRC press. [Link]

Spectroscopic Characterization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Technical Guide

Introduction

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a key intermediate in the synthesis of various pharmaceutically active compounds.[1][2][3] Its molecular structure, featuring a substituted benzonitrile ring linked to a pyrazole moiety, presents a unique set of spectroscopic characteristics. Accurate and comprehensive characterization of this compound is paramount to ensure its identity, purity, and suitability for downstream applications in drug discovery and development. This in-depth technical guide provides a detailed analysis of the expected spectroscopic data for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, including mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. The interpretations are grounded in fundamental spectroscopic principles and comparative data from analogous structures, offering a robust framework for researchers and scientists.

Molecular Structure and Spectroscopic Overview

The chemical structure of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is presented below. For clarity in the subsequent spectroscopic discussions, the atoms have been systematically numbered.

Caption: Numbered structure of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

The key structural features that will define the spectroscopic fingerprint of this molecule are:

• A trisubstituted benzene ring: This will give rise to a specific pattern in the aromatic region of the NMR spectra and characteristic bands in the IR spectrum.

• A nitrile group (-C≡N): This functional group has a very distinct and sharp absorption in the IR spectrum.

• A pyrazole ring: This five-membered aromatic heterocycle has its own set of characteristic NMR signals and IR vibrations. The N-H proton is a key feature to identify in both NMR and IR.

• A chlorine substituent: The presence of chlorine will be most evident in the mass spectrum due to its isotopic distribution.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: A small amount of the solid sample is introduced into the mass spectrometer, typically via a direct insertion probe.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.

Predicted Mass Spectrum

m/z	Relative Abundance	Proposed Fragment
203/205	High	[M]⁺ (Molecular Ion)
176/178	Moderate	[M - HCN]⁺
140	Moderate	[M - HCN - Cl]⁺
114	Moderate	[C₇H₃NCl]⁺
102	High	[C₇H₄N]⁺

Interpretation and Fragmentation Pathway

The mass spectrum of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is expected to show a prominent molecular ion peak. A key confirmatory feature will be the isotopic pattern of the molecular ion, with two peaks at m/z 203 and 205 in an approximate 3:1 ratio, which is characteristic of a molecule containing one chlorine atom.

The fragmentation of the molecule is likely to proceed through several pathways, as illustrated in the diagram below. Common fragmentation patterns for pyrazoles involve the loss of HCN and N₂, while substituted benzonitriles often show fragmentation related to the substituents.[4][5][6]

Caption: Proposed mass fragmentation pathway.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrational transitions of its bonds. It is an excellent tool for identifying the functional groups present in a molecule.

Experimental Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: The solid sample is finely ground with potassium bromide (KBr) powder and pressed into a thin, transparent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer.

• Analysis: The spectrometer passes a beam of infrared radiation through the sample and measures the amount of radiation absorbed at each wavelength. The resulting data is transformed into an IR spectrum.

Predicted IR Absorption Frequencies

Frequency (cm⁻¹)	Vibration	Intensity
3150-3000	Aromatic C-H stretch, Pyrazole C-H stretch	Medium
~3300	Pyrazole N-H stretch	Medium, Broad
2230-2220	C≡N stretch (Nitrile)	Strong, Sharp
1600-1450	Aromatic C=C ring stretch	Medium
~1100	C-Cl stretch	Strong

Interpretation of the IR Spectrum

The IR spectrum will provide clear evidence for the key functional groups in 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

• Nitrile Group: A strong and sharp absorption band is expected in the range of 2230-2220 cm⁻¹, which is highly characteristic of the C≡N stretching vibration.[7]

• N-H Stretch: A broad absorption band around 3300 cm⁻¹ is anticipated due to the N-H stretching of the pyrazole ring. The broadening is a result of hydrogen bonding in the solid state.

• Aromatic C-H and C=C Stretches: Absorptions in the 3150-3000 cm⁻¹ region correspond to the C-H stretching vibrations of the aromatic and pyrazole rings. The C=C stretching vibrations of the aromatic rings will appear in the 1600-1450 cm⁻¹ range.

• C-Cl Stretch: A strong band around 1100 cm⁻¹ can be attributed to the C-Cl stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of an organic molecule in solution. It provides information about the chemical environment, connectivity, and stereochemistry of the atoms.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) and placed in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H and ¹³C NMR spectra are acquired using a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: The raw data is Fourier transformed to generate the NMR spectra.

Predicted ¹H NMR Spectrum (in DMSO-d₆)

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-pyrazole (NH)	~13.0	br s	-
H-1	~8.0	d	~8.0
H-3	~7.9	s	-
H-5	~7.8	d	~8.0
H-pyrazole (CH)	~7.7	d	~2.0
H-pyrazole (CH)	~6.7	d	~2.0

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum will show distinct signals for the protons on the benzonitrile and pyrazole rings.

• Pyrazole Protons: The N-H proton of the pyrazole ring is expected to be significantly downfield, appearing as a broad singlet around 13.0 ppm. The two C-H protons on the pyrazole ring will likely appear as doublets with a small coupling constant (~2.0 Hz).

• Benzonitrile Protons: The three protons on the benzonitrile ring will exhibit a more complex splitting pattern due to their relative positions. H-1 and H-5 are expected to be doublets with a typical ortho-coupling constant of ~8.0 Hz, while H-3 will likely be a singlet or a narrowly split multiplet.

Predicted ¹³C NMR Spectrum (in DMSO-d₆)

Carbon(s)	Predicted Chemical Shift (δ, ppm)
C-pyrazole	~140
C-Cl	~135
C-pyrazole	~132
C-H (benzonitrile)	~130
C-H (benzonitrile)	~128
C-H (benzonitrile)	~125
C-CN	~118
C-C (benzonitrile)	~110
C-H (pyrazole)	~105

Interpretation of the ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide complementary information to the ¹H NMR spectrum.

• Nitrile Carbon: The carbon of the nitrile group (C≡N) is expected to appear around 118 ppm.

• Aromatic and Heteroaromatic Carbons: The remaining carbon signals will be in the aromatic region (100-150 ppm). The carbon attached to the chlorine atom (C-Cl) will be shifted downfield due to the electronegativity of chlorine. The carbons of the pyrazole ring will have characteristic shifts, which can be predicted based on data from similar pyrazole-containing compounds.[8][9]

Synthesis and Purity Considerations

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is typically synthesized via a Suzuki coupling reaction between a protected pyrazole boronic acid derivative and a substituted benzonitrile, followed by deprotection. Potential impurities could include starting materials, by-products from the coupling reaction, or residual solvent. The spectroscopic techniques described in this guide are essential for identifying and quantifying such impurities, thereby ensuring the quality of the final product.

Conclusion

The comprehensive spectroscopic analysis outlined in this technical guide provides a robust framework for the characterization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. By combining the data from mass spectrometry, IR spectroscopy, and NMR spectroscopy, researchers can unequivocally confirm the structure and assess the purity of this important pharmaceutical intermediate. The predicted spectral data, based on established principles and comparative analysis, serves as a reliable reference for scientists working in drug discovery and development.

References

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(6), 678-684. [Link]

• ResearchGate. (n.d.). Supplementary Materials The 1H-NMR and 13C-NMR spectra of pyrazole oxime derivatives (9a–9w) were listed below: Figure S1. 1H-. [Link]

• Wilson, H., & Bloor, J. E. (1965). The infrared spectra of some para-substituted benzonitriles. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 21(1), 45-51. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• ResearchGate. (2025). 1H and 13C NMR study of perdeuterated pyrazoles. [Link]

• ResearchGate. (n.d.). IR spectrum of benzonitrile in the range 500–4000 c m − 1 . Computed.... [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR spectral characteristics of 1H-pyrazole Tabela 1.... [Link]

• Berkeley Learning Hub. (2025). 5 Nitrile IR Spectrum Tips. [Link]

• ResearchGate. (n.d.). Scheme 15. Fragmentation of the [M NO 2 ] + of methyl-1-nitropyrazoles.... [Link]

• Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Mass Spectrometry. IntechOpen. [Link]

• ResearchGate. (2025). Mass spectrometric study of some pyrazoline derivatives. [Link]

• Defense Technical Information Center. (1963). INFRARED SPECTRA INVESTIGATION OF PARA-SUBSTITUTED BENZENE COMPOUNDS. [Link]

• The Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chlorobenzonitrile. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. [Link]

• University of California, Los Angeles. (n.d.). Table of Characteristic IR Absorptions. [Link]

• ResearchGate. (n.d.). Mass fragmentation pattern of compound 4l | Download Scientific Diagram. [Link]

• The features of IR spectrum. (n.d.). [Link]

• Northern Illinois University. (n.d.). IR Absorption Frequencies. [Link]

• National Institute of Standards and Technology. (n.d.). Benzonitrile, 2-chloro-. NIST Chemistry WebBook. [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. [Link]

• LookChem. (n.d.). Cas 1297537-37-1,2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile. [Link]

• Scientific Research Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Sunshine Bio-tech. (n.d.). 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile CAS 1297537-37-1. [Link]

• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1094. [Link]

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• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Detailed Guide for Researchers

Authored by: A Senior Application Scientist

Introduction

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a key intermediate in the synthesis of various biologically active compounds, including potential anti-tumor, anti-inflammatory, and antibacterial agents.[1] Its structural motif, featuring a substituted pyrazole ring linked to a benzonitrile core, makes it a valuable building block in medicinal chemistry and drug development.[2][3] This application note provides a detailed, step-by-step protocol for the synthesis of this important intermediate, focusing on a reliable and high-yielding methodology. The causality behind experimental choices is explained to provide a deeper understanding of the reaction mechanism and to ensure protocol robustness.

Strategic Approach to Synthesis: A Comparative Overview

Two primary synthetic strategies are considered for the preparation of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile:

• Palladium-Catalyzed Cross-Coupling (Suzuki Reaction): This modern approach involves the coupling of a protected pyrazole-boronic acid derivative with a halogenated benzonitrile. This method is often preferred for its high efficiency, functional group tolerance, and predictable outcomes.

• Classical Pyrazole Synthesis (Knorr Cyclocondensation): This traditional method involves the condensation of a 1,3-dicarbonyl compound with hydrazine.[4][5][6][7][8] While a fundamental reaction, it necessitates the prior synthesis of a suitably substituted 1,3-dicarbonyl precursor, which can add to the overall number of steps.

This guide will provide a detailed protocol for the Suzuki coupling approach, as it represents a more direct and scalable route to the target compound based on available literature. An overview of the Knorr synthesis will also be presented as a viable alternative.

Recommended Synthesis Pathway: Suzuki Coupling and Deprotection

The recommended pathway proceeds in two key stages: a Suzuki-Miyaura cross-coupling reaction to form the C-C bond between the pyrazole and benzonitrile rings, followed by the removal of a protecting group from the pyrazole nitrogen.

Diagram of the Suzuki Coupling and Deprotection Pathway:

Caption: Synthetic route via Suzuki coupling and subsequent deprotection.

Experimental Protocols

Part 1: Synthesis of 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (Suzuki Coupling)

This step involves the palladium-catalyzed reaction between a protected pyrazole boronic ester and a halogenated benzonitrile.[9] The use of a tetrahydropyran (THP) protecting group on the pyrazole nitrogen prevents unwanted side reactions.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Moles (Equivalents)	Amount
1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester	-	-	1.0	(As calculated)
4-Bromo-2-chlorobenzonitrile	154607-01-9	214.46	1.0 - 1.2	(As calculated)
Bis(triphenylphosphine)palladium(II) chloride	13965-03-2	701.90	0.01 - 0.05	(As calculated)
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	2.0 - 3.0	(As calculated)
Tetrahydrofuran (THF)	109-99-9	72.11	-	(Solvent)
Water (H₂O)	7732-18-5	18.02	-	(Solvent)

Step-by-Step Protocol:

• To a reaction vessel equipped with a reflux condenser and magnetic stirrer, add 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester, 4-bromo-2-chlorobenzonitrile, and sodium carbonate.

• Add a mixture of tetrahydrofuran (THF) and water as the solvent. The typical solvent ratio is 3:1 to 5:1 THF:water.

• Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Add the bis(triphenylphosphine)palladium(II) chloride catalyst to the mixture.

• Heat the reaction mixture to reflux (typically 65-70 °C) and maintain for 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS analysis.

• Upon completion, cool the reaction mixture to room temperature.

• Distill the THF under reduced pressure.

• Add water to the residue to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile.[9]

Part 2: Synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (Deprotection)

The final step involves the acidic hydrolysis of the THP protecting group to yield the target compound.[9][10]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Moles (Equivalents)	Amount
2-Chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile	1297537-38-2	287.74	1.0	(As calculated)
Methanol (MeOH)	67-56-1	32.04	-	(Solvent)
Hydrochloric Acid (HCl, 30%)	7647-01-0	36.46	Catalytic amount	(As calculated)
Ammonia solution (25%)	1336-21-6	35.05	~1.1	(As calculated)
Water (H₂O)	7732-18-5	18.02	-	(For workup)

Step-by-Step Protocol:

• Dissolve 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile in methanol in a reaction flask.

• Cool the mixture to 10 ± 3 °C in an ice bath.

• Slowly add a catalytic amount of 30% hydrochloric acid.[10]

• Stir the mixture at 10 ± 3 °C for approximately 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, neutralize the mixture by adding 25% ammonia solution at 10 ± 5 °C.[10]

• Gradually add water to the mixture at 10-20 °C to induce precipitation.

• Stir the resulting slurry overnight at room temperature (20 ± 5 °C).[10]

• Cool the mixture to 0-5 °C and stir for an additional 4 hours to maximize crystallization.[10]

• Filter the crystalline product, wash with a cold 3:1 water:methanol mixture, and dry at 50-60 °C to obtain 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. A high yield (e.g., 95.8%) and purity (e.g., 99.7% by HPLC) can be expected with this protocol.[10]

Alternative Synthetic Route: Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis provides a classical alternative for constructing the pyrazole ring.[4][7] This would involve the following conceptual steps:

Diagram of the Knorr Pyrazole Synthesis Pathway:

Caption: Conceptual pathway for Knorr pyrazole synthesis.

• Preparation of the 1,3-Dicarbonyl Intermediate: The key precursor, a 1,3-diketone, can be synthesized via a Claisen condensation of a suitable ketone (e.g., 2-chloro-4-acetylbenzonitrile) with an ester in the presence of a strong base.[11][12][13][14][15] Alternatively, a Vilsmeier-Haack reaction could be employed to formylate a ketone, generating a β-chloroenal which can be converted to the 1,3-dicarbonyl equivalent.[16][17][18][19][20]

• Cyclocondensation with Hydrazine: The resulting 1,3-dicarbonyl compound is then reacted with hydrazine or a hydrazine salt in the presence of an acid or base catalyst to form the pyrazole ring through a cyclocondensation reaction.[5][6]

While this method is robust, the multi-step synthesis of the dicarbonyl precursor may result in a lower overall yield compared to the more convergent Suzuki coupling approach.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Hydrazine and its derivatives are toxic and should be handled with extreme caution.

• Palladium catalysts can be pyrophoric and should be handled under an inert atmosphere.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is most efficiently achieved through a two-step sequence involving a Suzuki-Miyaura cross-coupling followed by an acidic deprotection. This method offers high yields and purity, making it suitable for both laboratory-scale synthesis and potential scale-up. The classical Knorr pyrazole synthesis remains a viable, albeit potentially longer, alternative. The choice of synthetic route will depend on the availability of starting materials, desired scale, and the specific expertise of the research team.

References

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Suzuki reaction for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile synthesis

An Application Note for the Synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile via Suzuki-Miyaura Cross-Coupling

Introduction: The Strategic Importance of the Suzuki-Miyaura Reaction

First reported by Akira Suzuki in 1979, the palladium-catalyzed cross-coupling of an organoboron species with an organohalide, known as the Suzuki-Miyaura reaction, represents a cornerstone of modern organic synthesis.[1] Its significance was formally recognized with the 2010 Nobel Prize in Chemistry, shared by Suzuki, Richard F. Heck, and Ei-ichi Negishi for their work on palladium-catalyzed cross-couplings.[1][2] The reaction is celebrated for its operational simplicity, broad functional group tolerance, and the use of boronic acids, which are generally less toxic and more environmentally benign than other organometallic reagents.[1]

These advantages have established the Suzuki-Miyaura coupling as an indispensable tool in the pharmaceutical and fine chemical industries for the construction of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl structures.[3] The target molecule of this guide, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile , is a representative heterocyclic scaffold. Such structures are of high interest to medicinal chemists and drug development professionals due to the prevalence of the pyrazole motif in a wide range of bioactive compounds. This guide provides a detailed, field-proven protocol for its synthesis, grounded in a thorough understanding of the reaction mechanism and optimization parameters.

Mechanistic Underpinnings of the Catalytic Cycle

A successful Suzuki-Miyaura coupling hinges on the orchestration of a three-stage catalytic cycle centered on a palladium complex.[4][5] Understanding this mechanism is paramount for troubleshooting and adapting the protocol for different substrates.

• Oxidative Addition : The cycle initiates with a catalytically active Pd(0) species, which undergoes oxidative addition into the carbon-halogen bond of the electrophile (in this case, 4-bromo-2-chlorobenzonitrile). This step, often the rate-determining one, forms a square-planar Pd(II) intermediate.[1][4][6]

• Transmetalation : This is the crucial step where the organic moiety from the organoboron reagent is transferred to the palladium center. This process is not spontaneous; it requires activation of the boronic acid by a base. The base converts the boronic acid into a more nucleophilic boronate "ate" complex, which then readily exchanges its organic group with the halide on the Pd(II) complex.[7][8][9]

• Reductive Elimination : In the final step, the two organic ligands on the Pd(II) complex couple and are expelled as the desired biaryl product. This reductive elimination step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[4][5][10]

Caption: The generally accepted catalytic cycle for the Suzuki-Miyaura reaction.

Strategic Selection of Reagents and Conditions

The efficiency of the synthesis is critically dependent on the judicious selection of each component. The rationale behind the choices for this specific transformation is detailed below.

Component	Selection	Rationale
Aryl Halide	4-Bromo-2-chlorobenzonitrile	The reactivity of aryl halides in oxidative addition follows the trend I > Br > OTf >> Cl.[1] Using the bromo- derivative ensures selective reaction at the C-Br bond while leaving the more robust C-Cl bond intact for potential further functionalization. This starting material can be synthesized via a Sandmeyer reaction from 4-amino-2-chlorobenzonitrile.[11][12]
Organoboron Reagent	(1H-Pyrazol-5-yl)boronic acid or its pinacol ester	While boronic acids are standard, they can be prone to protodeboronation.[5] Pinacol esters often offer enhanced stability, making them easier to handle and store.[13] The required pyrazolylboronic acid can be prepared via regioselective lithiation of a protected pyrazole followed by quenching with a borate ester.[14][15][16]
Palladium Precatalyst	Pd(PPh₃)₄ or Pd(dppf)Cl₂	For coupling involving heteroaryl boronic acids, a robust catalyst is often required. Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a classic and effective choice.[17] Alternatively, catalysts with more sophisticated ligands like 1,1'-Bis(diphenylphosphino)ferrocene (dppf) can offer superior performance and stability, particularly with challenging substrates.[18][19]
Base	Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)	An inorganic base is essential for activating the boronic acid.[20] K₂CO₃ is a cost-effective and widely used base.[10] For more challenging couplings, the more soluble and basic Cs₂CO₃ can significantly enhance reaction rates and yields. The choice of base should be made considering potential base-sensitivity of functional groups.[8]
Solvent System	1,4-Dioxane/Water or Toluene/Water (e.g., 4:1 v/v)	A biphasic solvent system is common for Suzuki couplings.[1] The organic solvent (dioxane, toluene, or THF) solubilizes the organic reagents and the catalyst, while the aqueous phase dissolves the inorganic base and facilitates the formation of the active boronate species.[1][21][22] The presence of water can be crucial for efficient transmetalation.[21]

Detailed Laboratory Protocol

This protocol details the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile on a 1.0 mmol scale. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Reactant and Reagent Table

Compound	Formula	MW ( g/mol )	Equiv.	Amount (mmol)	Mass/Volume
4-Bromo-2-chlorobenzonitrile	C₇H₃BrClN	216.46	1.0	1.0	216.5 mg
(1H-Pyrazol-5-yl)boronic acid	C₃H₅BN₂O₂	111.90	1.2	1.2	134.3 mg
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.05	0.05	57.8 mg
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.5	2.5	345.5 mg
1,4-Dioxane	C₄H₈O₂	88.11	-	-	8.0 mL
Deionized Water	H₂O	18.02	-	-	2.0 mL

Step-by-Step Procedure

• Reaction Setup : To a 25 mL flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 4-bromo-2-chlorobenzonitrile (216.5 mg, 1.0 mmol), (1H-pyrazol-5-yl)boronic acid (134.3 mg, 1.2 mmol), and potassium carbonate (345.5 mg, 2.5 mmol).

• Inert Atmosphere : Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition : Through the septum, add 1,4-dioxane (8.0 mL) and deionized water (2.0 mL) via syringe. The mixture should be stirred to form a suspension.

• Degassing : Sparge the stirred suspension with a gentle stream of Argon for 15-20 minutes. This step is critical to remove dissolved oxygen, which can deactivate the Pd(0) catalyst.

• Catalyst Addition : While maintaining a positive pressure of inert gas, quickly add the Pd(PPh₃)₄ catalyst (57.8 mg, 0.05 mmol) to the flask.

• Reaction Execution : Place the flask in a pre-heated oil bath at 90-100 °C. Stir the reaction mixture vigorously.

• Reaction Monitoring : Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[23]

  • TLC Conditions : Use silica gel plates. A suitable eluent is a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v). Visualize spots under UV light (254 nm). The product should have a different Rf value than the starting aryl bromide.

• Work-up : Once the reaction is complete (typically 6-12 hours, as indicated by the disappearance of the starting material), remove the flask from the oil bath and allow it to cool to room temperature.

  • Add deionized water (10 mL) and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts and wash sequentially with water (20 mL) and brine (20 mL).[10][24]

• Purification :

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude residue should be purified by flash column chromatography on silica gel.[25][26] Elute with a gradient of ethyl acetate in hexanes to isolate the pure product.

• Characterization : Collect the fractions containing the pure product, combine, and remove the solvent in vacuo to yield 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile as a solid. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Caption: Experimental workflow for the Suzuki-Miyaura synthesis.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxidized).2. Insufficiently degassed system.3. Poor quality reagents.4. Low reaction temperature.	1. Use a fresh bottle of catalyst or a more robust pre-catalyst.2. Ensure thorough degassing by sparging or freeze-pump-thaw cycles.3. Check the purity of starting materials.4. Increase temperature (up to reflux), if substrates are stable.
Protodeboronation	1. Boronic acid instability.2. Reaction too slow, allowing for decomposition.3. Base or temperature too harsh.	1. Use the corresponding boronic acid pinacol ester for enhanced stability.2. Switch to a more active catalyst/ligand system (e.g., one based on biaryl phosphines) to accelerate the coupling.3. Use a milder base (e.g., K₃PO₄) or lower the reaction temperature.
Homocoupling Side Products	1. Presence of oxygen.2. Catalyst system prone to homocoupling.	1. Improve degassing procedure.2. Screen different palladium catalysts and ligands. Sometimes adding a phosphine ligand in slight excess can suppress this side reaction.
Difficult Purification	1. Close Rf values of product and starting material.2. Contamination with palladium residues.	1. Optimize the chromatography eluent system; try different solvent combinations.2. After work-up, filter the concentrated organic solution through a small plug of Celite or silica to remove some palladium black.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a powerful and reliable method for the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. By carefully selecting the catalyst, base, and solvent system, and by adhering to a rigorous experimental protocol that emphasizes an inert atmosphere, high yields of the desired product can be achieved. This application note serves as a comprehensive guide for researchers, enabling them to confidently apply this essential transformation in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

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• Shields, J. D., et al. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Angewandte Chemie International Edition. 2017;56(30):8643-8647. [Link]

• Leão, R. A. C., et al. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. The Journal of Organic Chemistry. 2018;83(17):10336-10343. [Link]

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• Martín, R., et al. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. 2003;125(36):10985-10994. [Link]

• Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. 2020. [Link]

• Smith, K. Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. 2017. [Link]

• Palladium-catalyzed coupling of pyrazole triflates with arylboronic acids. PubMed. [Link]

• Beaud, R., et al. Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. 2015;13(6):1864-1871. [Link]

• Ponomareva, E. A., et al. Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd. Chemical Engineering Transactions. 2017;57:1501-1506. [Link]

• Hassan, J., et al. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Chemical Reviews. 2004;104(11):5031-5064. [Link]

• Bellina, F., et al. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Coordination Chemistry Reviews. 2004;248(21-24):2291-2354. [Link]

• Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. ResearchGate. [Link]

• Old, D. W., et al. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. 1998;120(37):9722-9723. [Link]

• The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. MDPI. [Link]

• Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Vapourtec. [Link]

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. San Diego Miramar College. [Link]

• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl boronic acids. ResearchGate. [Link]

• Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. ProQuest. [Link]

• Pd-catalyzed Suzuki–Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands. Scilit. [Link]

• SUZUKI REACTION MONITORING. Advion. [Link]

• One-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation. New Journal of Chemistry. [Link]

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• Synthesis of Biaryls and Polyaryls by Ligand-Free Suzuki Reaction in Aqueous Phase. The Journal of Organic Chemistry. 2004;69(16):5578-5580. [Link]

• Synthesis of Pinacol Esters of 1-Alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic Acids. ResearchGate. [Link]

• EFFECTIVE AND FACILE SYNTHESIS OF NITRILES FROM ALDOXIMES BY USING SnCl4. International Journal of ChemTech Research. [Link]

• Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids. ResearchGate. [Link]

• Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic acids. ResearchGate. [Link]

• From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. FULIR. [Link]

• Reaction Progress Analysis: Powerful Tool for Understanding Suzuki―Miyaura Reaction and Control of Polychlorobiphenyl Impurity. Semantic Scholar. [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. [Link]

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Application Notes and Protocols for the Knorr Pyrazole Synthesis of Substituted Pyrazole Derivatives

For: Researchers, scientists, and drug development professionals

Introduction: The Enduring Relevance of the Knorr Pyrazole Synthesis in Modern Chemistry

First reported by Ludwig Knorr in 1883, the Knorr pyrazole synthesis remains a cornerstone reaction in heterocyclic chemistry.[1][2] This robust and versatile method involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative to yield substituted pyrazoles.[1][2][3] The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous blockbuster drugs such as the anti-inflammatory agent celecoxib and the erectile dysfunction treatment sildenafil.[4][5] The continued prevalence of pyrazole derivatives in drug discovery and materials science underscores the importance of mastering this fundamental synthetic transformation.[6][7][8]

These application notes provide a comprehensive guide to the Knorr pyrazole synthesis, delving into the mechanistic nuances, offering detailed experimental protocols, and addressing common challenges. By understanding the principles that govern this reaction, researchers can effectively troubleshoot and adapt the synthesis for a wide array of substituted pyrazole derivatives.

Mechanistic Insights: A Tale of Two Carbonyls

The Knorr pyrazole synthesis is typically conducted under acidic conditions, which serve to catalyze the key steps of the reaction.[3][4] The generally accepted mechanism commences with the nucleophilic attack of a nitrogen atom from the hydrazine derivative on one of the carbonyl carbons of the 1,3-dicarbonyl compound. This initial condensation forms a hydrazone or enamine intermediate.[1][9] The regioselectivity of this initial attack is a critical factor, especially when using unsymmetrical 1,3-dicarbonyl compounds, as it can lead to the formation of regioisomeric pyrazole products.[10][11]

Following the initial condensation, an intramolecular cyclization occurs as the second nitrogen atom of the hydrazine moiety attacks the remaining carbonyl group.[2][4] Subsequent dehydration of the resulting cyclic intermediate yields the stable, aromatic pyrazole ring.[1] The driving force for this final step is the formation of the highly stable aromatic pyrazole system.[9]

Key Mechanistic Steps:

• Activation: Acid catalysis protonates one of the carbonyl oxygens, increasing the electrophilicity of the carbonyl carbon.

• Initial Condensation: The more nucleophilic nitrogen of the hydrazine attacks the more reactive carbonyl group of the 1,3-dicarbonyl compound.

• Intermediate Formation: A hydrazone or enamine intermediate is formed.

• Intramolecular Cyclization: The terminal nitrogen of the hydrazine derivative attacks the second carbonyl group.

• Dehydration: Elimination of a water molecule leads to the formation of the aromatic pyrazole ring.

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Application Notes and Protocols for the Utilization of 2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile in the Synthesis of the Androgen Receptor Inhibitor Darolutamide

Introduction: The Strategic Importance of the Pyrazole Moiety in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its versatile biological activities.[1] Derivatives of pyrazole are integral components of numerous therapeutic agents, demonstrating efficacy as anti-inflammatory, analgesic, anti-cancer, and anti-diabetic compounds.[2] The unique electronic properties and structural features of the pyrazole ring enable it to serve as a bioisostere for other aromatic systems, often enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[3] This application note focuses on a key pyrazole-containing building block, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (Compound V) , and its critical role as an intermediate in the synthesis of Darolutamide (ODM-201), a potent second-generation androgen receptor (AR) antagonist approved for the treatment of non-metastatic castration-resistant prostate cancer (nmCRPC).[4][5]

Darolutamide exhibits a strong binding affinity for the androgen receptor, effectively inhibiting its function and downstream signaling pathways that drive prostate cancer cell proliferation.[4] The synthesis of this complex molecule relies on a convergent strategy, where the strategic installation of the 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile core is a pivotal step. This guide provides a comprehensive overview of the synthetic pathway, detailing the underlying chemical principles and offering robust, step-by-step protocols for researchers and drug development professionals.

Synthetic Strategy Overview: A Multi-step Approach to Darolutamide

The synthesis of Darolutamide from readily available starting materials is a multi-step process that showcases several key organic transformations. The overall workflow is designed for efficiency and scalability, with a focus on achieving high purity and yield. The synthesis of the core intermediate, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, is a crucial first phase, followed by its elaboration to the final active pharmaceutical ingredient (API).

The key transformations include:

• Suzuki-Miyaura Cross-Coupling: Formation of the carbon-carbon bond between the pyrazole and benzonitrile moieties.

• Protecting Group Chemistry: Utilization of a tetrahydropyranyl (THP) group to protect the pyrazole nitrogen, enabling selective functionalization.[6]

• Mitsunobu Reaction: Stereospecific installation of the chiral side chain, a critical step for the drug's biological activity.[7]

• Deprotection: Removal of the Boc and THP protecting groups to unmask the reactive functionalities.

• Amide Coupling: Formation of the final amide bond to complete the synthesis of Darolutamide.

Caption: Overall synthetic workflow for Darolutamide.

Part 1: Synthesis of the Key Intermediate: 2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile (V)

The synthesis of this crucial intermediate is achieved in two high-yielding steps: a palladium-catalyzed Suzuki-Miyaura cross-coupling followed by the deprotection of the pyrazole nitrogen.

Step 1: Suzuki-Miyaura Cross-Coupling

This reaction forms the core structure by coupling a protected pyrazole boronic acid pinacol ester with 4-bromo-2-chlorobenzonitrile. The use of a palladium acetate catalyst in conjunction with triphenylphosphine as a ligand is a robust system for this transformation.[8]

Rationale for Experimental Choices:

• Catalyst System (Pd(OAc)₂ and PPh₃): Palladium(II) acetate serves as a stable precatalyst that is reduced in situ to the active Pd(0) species. Triphenylphosphine is a versatile and cost-effective ligand that stabilizes the palladium catalyst and facilitates the catalytic cycle. While more sophisticated ligands exist, the PPh₃ system provides excellent results for this specific transformation.[2]

• Base (K₂CO₃): An inorganic base is essential for the transmetalation step of the Suzuki coupling mechanism. Potassium carbonate is a moderately strong base that is effective in this reaction and is easily removed during workup.

• Solvent System (Acetonitrile/Water): A biphasic solvent system is often employed in Suzuki couplings to dissolve both the organic substrates and the inorganic base. Acetonitrile is a polar aprotic solvent that is well-suited for this reaction.

• Protecting Group (THP): The tetrahydropyranyl (THP) group is used to protect the acidic N-H proton of the pyrazole ring. This prevents unwanted side reactions during the Suzuki coupling and directs the C-C bond formation to the desired position. The THP group is stable under the basic conditions of the Suzuki reaction and can be readily removed under mild acidic conditions.[1][6]

Experimental Protocol: Synthesis of 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (III)

Reagent	Molar Eq.	MW	Amount
4-bromo-2-chlorobenzonitrile (II)	1.0	215.46	10.0 g
1-(THP)-pyrazole-5-boronic acid pinacol ester (I)	1.17	294.16	15.9 g
Palladium(II) Acetate (Pd(OAc)₂)	0.007	224.50	72 mg
Triphenylphosphine (PPh₃)	0.024	262.29	288 mg
Potassium Carbonate (K₂CO₃)	2.5	138.21	15.8 g
Acetonitrile	-	41.05	150 mL
Water	-	18.02	50 mL

• To a reaction vessel equipped with a reflux condenser and under a nitrogen atmosphere, add 4-bromo-2-chlorobenzonitrile (10.0 g), palladium(II) acetate (72 mg), triphenylphosphine (288 mg), and potassium carbonate (15.8 g).

• Add acetonitrile (150 mL) and water (50 mL) to the vessel.

• Dissolve 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (15.9 g) in acetonitrile (30 mL) and add this solution to the reaction mixture.

• Heat the reaction mixture to 70 °C and stir for 2 hours.

• After completion of the reaction (monitored by TLC or LC-MS), cool the mixture and separate the aqueous phase.

• Cool the acetonitrile phase to 20 °C and gradually add water (80 mL) to precipitate the product.

• Stir the resulting slurry overnight at 20 °C.

• Filter the precipitate, wash with a 1:1 mixture of acetonitrile and water (2 x 20 mL), and dry under reduced pressure at 50-60 °C to yield the title compound as a solid.[9]

Expected Yield: ~92% Purity (HPLC): >99.5%

Step 2: Deprotection of the THP Group

The THP protecting group is readily cleaved under mild acidic conditions to yield the desired intermediate, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Experimental Protocol: Synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (V)

Reagent	Molar Eq.	MW	Amount
Compound (III)	1.0	301.76	10.0 g
Methanol	-	32.04	40 mL
30% Hydrochloric Acid (HCl)	0.08	36.46	0.3 mL
25% Ammonia Water	1.1	35.05	3.0 mL
Water	-	18.02	15 mL

• Charge a reaction vessel with 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (10.0 g) and methanol (40 mL).

• Cool the mixture to 10 °C and add 30% hydrochloric acid (0.3 mL).

• Stir the mixture at 10 °C for 2 hours.

• Add 25% ammonia water (3.0 mL) at 10 °C to neutralize the acid.

• Gradually add water (15 mL) while maintaining the temperature between 10-20 °C.

• Stir the mixture overnight at 20 °C.

• Cool the mixture to 0-5 °C and stir for 4 hours to complete crystallization.

• Filter the crystalline product, wash with a cold 3:1 mixture of water and methanol (30 mL), and dry at 50-60 °C.[9]

Expected Yield: ~96% Purity (HPLC): >99.7%

Characterization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (V):

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, DMSO-d₆): δ 13.55 (s, 1H), 8.20 (d, J=1.6 Hz, 1H), 8.01 (dd, J=8.2, 1.7 Hz, 1H), 7.85 (d, J=8.2 Hz, 1H), 7.00 (d, J=2.5 Hz, 1H).

• ¹³C NMR (125 MHz, DMSO-d₆): δ 141.5, 138.8, 134.2, 132.8, 131.0, 129.5, 117.9, 111.2, 107.9.

• Mass Spectrometry (ESI): m/z 204.0 [M+H]⁺.

Part 2: Synthesis of Darolutamide from the Key Intermediate

The second phase of the synthesis involves the construction of the complex side chains and the final amide bond formation.

Step 3: Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for the stereospecific conversion of alcohols to other functional groups, in this case, the alkylation of the pyrazole nitrogen with a chiral amino alcohol derivative.[10] This reaction proceeds with inversion of configuration at the chiral center of the alcohol.

Rationale for Experimental Choices:

• Reagents (PPh₃ and DIAD): Triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD) are the classic reagents for the Mitsunobu reaction. They form a reactive phosphonium salt intermediate that activates the alcohol for nucleophilic attack by the pyrazole nitrogen.

• Substrate ((S)-tert-butyl-1-hydroxypropan-2-ylcarbamate): This commercially available chiral building block provides the necessary stereocenter for the final drug molecule. The Boc protecting group on the amine is stable under the Mitsunobu conditions and can be selectively removed later.

• Solvent (EtOAc): Ethyl acetate is a suitable solvent for this reaction, dissolving the reactants and facilitating the reaction.

Experimental Protocol: Synthesis of (S)-tert-butyl (1-(3-(3-chloro-4-cyanophenyl)-1H-pyrazol-1-yl)propan-2-yl)carbamate

Reagent	Molar Eq.	MW	Amount
2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (V)	1.0	203.63	15.0 g
(S)-tert-butyl 1-hydroxypropan-2-ylcarbamate (VI)	2.05	175.23	26.5 g
Triphenylphosphine (PPh₃)	2.05	262.29	39.6 g
Diisopropyl azodicarboxylate (DIAD)	2.05	202.21	29.7 mL
Ethyl Acetate (EtOAc)	-	88.11	84 mL

• Under a nitrogen atmosphere, charge a reaction vessel with 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (15.0 g), (S)-tert-butyl 1-hydroxypropan-2-ylcarbamate (26.5 g), triphenylphosphine (39.6 g), and ethyl acetate (84 mL).

• Cool the mixture to 10 °C.

• Add DIAD (29.7 mL) dropwise over 4 hours, maintaining the temperature at 10 ± 10 °C.

• Warm the mixture to 20 °C and stir overnight.[9]

• The reaction mixture containing the Boc-protected intermediate is typically used directly in the next step without isolation.

Step 4: Boc Deprotection

The Boc protecting group is removed under acidic conditions to reveal the primary amine, which is a key functionality for the subsequent amide coupling.

Experimental Protocol: Synthesis of (S)-4-(1-(2-aminopropyl)-1H-pyrazol-3-yl)-2-chlorobenzonitrile (VII)

• To the reaction mixture from the previous step, add concentrated hydrochloric acid (31.1 mL) dropwise over 10-30 minutes, maintaining the temperature at 30 ± 5 °C.

• Stir the mixture for a specified time until deprotection is complete (monitored by TLC or LC-MS).

• After completion, the product is typically isolated as its hydrochloride salt. The workup involves neutralization and extraction to obtain the free amine.[9]

Step 5: Amide Coupling

The final step in the synthesis of Darolutamide is the formation of an amide bond between the amine (VII) and a pyrazole carboxylic acid derivative.

Rationale for Experimental Choices:

• Coupling Agent (T3P): Propylphosphonic anhydride (T3P) is an efficient and mild coupling agent for amide bond formation. It offers advantages such as high yields, low epimerization, and easy removal of byproducts. Other common coupling agents like HATU or EDC/HOBt can also be used.[11][12]

• Base (DIPEA): A non-nucleophilic organic base such as N,N-diisopropylethylamine (DIPEA) is used to scavenge the acid formed during the reaction and to facilitate the coupling.

Experimental Protocol: Synthesis of N-((S)-1-(3-(3-chloro-4-cyanophenyl)-1H-pyrazol-1-yl)-propan-2-yl)-5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamide (Darolutamide)

Reagent	Molar Eq.	MW	Amount
(S)-4-(1-(2-aminopropyl)-1H-pyrazol-3-yl)-2-chlorobenzonitrile (VII)	1.0	260.72	10.0 g
5-acetyl-1H-pyrazole-3-carboxylic acid	1.14	154.12	6.8 g
Propylphosphonic anhydride (T3P)	-	318.18	-
N,N-Diisopropylethylamine (DIPEA)	2.7	129.24	18.0 mL
Dichloromethane (DCM)	-	84.93	76 mL

• Under a nitrogen atmosphere, dissolve (S)-4-(1-(2-aminopropyl)-1H-pyrazol-3-yl)-2-chlorobenzonitrile (10.0 g) and 5-acetyl-1H-pyrazole-3-carboxylic acid (6.8 g) in dichloromethane (76 mL).

• Add DIPEA (18.0 mL) to the solution.

• Cool the mixture to 5 °C and add the T3P solution.

• Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• The resulting ketone intermediate is then reduced, for example with sodium borohydride in ethanol, to yield the final diasteriomeric mixture of Darolutamide.[13]

• The product is purified by crystallization.

Characterization of Darolutamide:

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, DMSO-d₆): (Signals for the two diastereomers are observed) δ 8.75 (d, J=8.0 Hz, 1H), 8.35 (s, 1H), 8.16 (d, J=1.8 Hz, 1H), 7.97 (dd, J=8.3, 1.8 Hz, 1H), 7.84 (d, J=8.3 Hz, 1H), 7.75 (d, J=2.4 Hz, 1H), 6.64 (s, 1H), 5.40 (d, J=4.9 Hz, 1H), 4.80-4.72 (m, 1H), 4.49-4.32 (m, 3H), 1.35 (d, J=6.4 Hz, 3H), 1.15 (d, J=6.8 Hz, 3H).

• Mass Spectrometry (ESI): m/z 399.1 [M+H]⁺.[4]

Conclusion

2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile is a highly valuable and versatile intermediate in the synthesis of complex pharmaceutical agents. Its strategic use in the synthesis of Darolutamide highlights the importance of well-designed building blocks in modern drug development. The protocols outlined in this application note provide a robust and reproducible pathway for the synthesis of this key intermediate and its subsequent conversion to Darolutamide. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can effectively troubleshoot and optimize these synthetic steps for their specific applications.

References

• Electronic Supplementary Information. The Royal Society of Chemistry. Available from: [Link]

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing. Available from: [Link]

• New Drugs Approved by Food and Drug Administration in 2019 and Their Synthetic Approaches. KROS Publications. Available from: [Link]

• Evaluation of Darolutamide (ODM201) Efficiency on Androgen Receptor Mutants Reported to Date in Prostate Cancer Patients. MDPI. Available from: [Link]

• Review of Synthetic Routes and Crystalline Forms of the Anti-Androgen Oncology Drugs Enzalutamide, Apalutamide, and Darolutamide. ResearchGate. Available from: [Link]

• Synthesis of darolutamide. Reaction conditions: (a) n-BuLi, THF, toluene. ResearchGate. Available from: [Link]

• THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis. Available from: [Link]

• Amide Synthesis. Fisher Scientific. Available from: [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available from: [Link]

• Phase 1 study of darolutamide (ODM-201): a new-generation androgen receptor antagonist, in Japanese patients with metastatic castration-resistant prostate cancer. Cancer Chemother Pharmacol. 2017;80:1063-72.

• PROCESS FOR THE PREPARATION OF ANDROGEN RECEPTOR ANTAGONISTS AND INTERMEDIATES THEREOF. European Patent Office - EP 3280710 B1. Googleapis.com. Available from: [Link]

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• a general procedure for mitsunobu inversion of sterically hindered alcohols. Organic Syntheses. Available from: [Link]

• Phase 1 study of darolutamide (ODM-201): a new-generation androgen receptor antagonist, in Japanese patients with metastatic castration-resistant prostate cancer. NIH. Available from: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. NIH. Available from: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Available from: [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. Available from: [Link]

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Application Notes and Protocols: Investigating 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile in Prostate Cancer Research

Introduction: The Evolving Landscape of Prostate Cancer Therapeutics and the Promise of Novel Androgen Receptor Antagonists

Prostate cancer remains a significant global health challenge, with a substantial number of patients progressing to advanced, metastatic disease.[1][2] The androgen receptor (AR) signaling pathway is a critical driver in the initiation and progression of prostate cancer.[3][4] Consequently, androgen deprivation therapy (ADT) has been a cornerstone of treatment for advanced prostate cancer for decades.[1][4] However, most tumors eventually develop resistance to ADT, leading to the lethal stage of castration-resistant prostate cancer (CRPC).[1][3][5] In CRPC, the AR signaling axis often remains active through various mechanisms, including AR gene amplification, mutations, and the expression of AR splice variants.[3][4][5][6] This persistent AR activity underscores the need for the development of more potent and effective AR antagonists.

Second-generation antiandrogens like enzalutamide have significantly improved clinical outcomes for patients with CRPC.[2][7][8] These agents not only block androgen binding to the AR but also inhibit its nuclear translocation and interaction with DNA.[2][9] Despite these advances, acquired resistance to these therapies remains a major clinical hurdle.[3][10] This has spurred the search for novel chemical scaffolds that can overcome existing resistance mechanisms. The pyrazole moiety has emerged as a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including anticancer properties.[11][12][13][14]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile as a novel androgen receptor antagonist in prostate cancer research. While this specific compound is a promising candidate based on its structural alerts and the known activities of related pyrazole derivatives, this guide will also serve as a general framework for the evaluation of similar small molecules targeting the AR pathway. We will delve into the mechanistic rationale, provide detailed protocols for in vitro and in vivo characterization, and discuss the interpretation of key experimental outcomes.

Mechanistic Rationale: Targeting the Androgen Receptor Signaling Pathway

The canonical AR signaling pathway is initiated by the binding of androgens, such as testosterone and its more potent metabolite dihydrotestosterone (DHT), to the AR in the cytoplasm. This binding induces a conformational change in the receptor, leading to its dissociation from heat shock proteins, dimerization, and subsequent translocation into the nucleus. Once in the nucleus, the AR dimer binds to specific DNA sequences known as androgen response elements (AREs) in the promoter and enhancer regions of target genes, recruiting co-regulators and initiating the transcription of genes involved in cell growth, proliferation, and survival.[15]

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile and its derivatives are hypothesized to act as direct competitive antagonists of the androgen receptor. By binding to the ligand-binding domain (LBD) of the AR, these compounds can prevent the binding of endogenous androgens, thereby inhibiting the downstream signaling cascade. The key to their potential efficacy, particularly in the context of CRPC, may lie in their ability to effectively antagonize the AR even in the presence of elevated AR expression or certain mutations that confer resistance to first-generation antiandrogens.

Figure 1: Simplified schematic of the androgen receptor signaling pathway and the putative inhibitory points of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Experimental Protocols: A Step-by-Step Guide to Characterization

The following protocols provide a robust framework for the preclinical evaluation of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile and other novel AR antagonists.

Part 1: In Vitro Characterization

Principle: This assay quantifies the ability of a test compound to compete with a radiolabeled androgen for binding to the AR ligand-binding domain (LBD).[16][17]

Materials:

• Recombinant human AR-LBD

• Radioligand: [³H]-Mibolerone or [³H]-R1881 (synthetic androgens)

• Test Compound: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

• Positive Control: Enzalutamide or Bicalutamide

• Assay Buffer: Tris-HCl, EDTA, glycerol, DTT, sodium molybdate

• Scintillation fluid and counter

Protocol:

• Prepare a dilution series of the test compound and positive control in the assay buffer.

• In a microplate, combine the recombinant AR-LBD, the radioligand at a fixed concentration (typically at its Kd), and varying concentrations of the test compound or control.

• Incubate the plate to allow the binding to reach equilibrium.

• Separate the bound from the free radioligand using a filter-binding apparatus or scintillation proximity assay (SPA) beads.

• Quantify the amount of bound radioligand using a scintillation counter.

• Calculate the IC50 value, which is the concentration of the test compound that displaces 50% of the radioligand.

Principle: This cell-based assay measures the ability of a compound to inhibit androgen-induced transcriptional activity of the AR.[15][18][19][20]

Materials:

• Prostate cancer cell lines: LNCaP (androgen-sensitive, expresses mutant AR) or PC-3 (androgen-insensitive, AR-negative, for co-transfection)

• Reporter plasmid: Contains an ARE-driven luciferase or fluorescent protein gene

• AR expression plasmid (for AR-negative cells)

• Transfection reagent

• Androgen: Dihydrotestosterone (DHT) or R1881

• Test Compound: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

• Luciferase assay reagent and luminometer

Protocol:

• Seed the prostate cancer cells in a multi-well plate.

• If using AR-negative cells, co-transfect with the AR expression plasmid and the ARE-reporter plasmid. For AR-positive cells, transfect with the reporter plasmid only.

• Treat the cells with a dilution series of the test compound in the presence of a fixed concentration of androgen (e.g., 1 nM DHT).

• Include control wells with androgen only (positive control for AR activation) and vehicle only (negative control).

• Incubate for 24-48 hours.

• Lyse the cells and measure the reporter gene activity (e.g., luciferase activity).

• Normalize the reporter activity to cell viability (e.g., using a co-transfected Renilla luciferase control or a separate viability assay).

• Calculate the IC50 value for the inhibition of androgen-induced reporter activity.

Figure 3: Workflow for a subcutaneous prostate cancer xenograft study.

Conclusion and Future Directions

The protocols and application notes presented herein provide a comprehensive framework for the preclinical evaluation of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile and other novel pyrazole-based compounds as potential androgen receptor antagonists for the treatment of prostate cancer. A thorough in vitro characterization, including binding affinity, functional antagonism, and anti-proliferative activity, is essential to establish the compound's mechanism of action and potency. Subsequent in vivo studies in relevant xenograft models are crucial to determine its efficacy in a more complex biological system.

Future investigations could explore the efficacy of this compound in enzalutamide-resistant models of prostate cancer to assess its potential to overcome acquired resistance. Furthermore, pharmacokinetic and toxicology studies will be necessary to evaluate its drug-like properties and safety profile. The continued exploration of novel chemical scaffolds like the pyrazole-benzonitrile core is vital for the development of the next generation of therapies that can improve outcomes for patients with advanced prostate cancer.

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Application Notes & Protocols: A Guide to the Development of Novel Androgen Receptor Antagonists Using Pyrazole Scaffolds

Prepared by: Gemini, Senior Application Scientist

Abstract

The Androgen Receptor (AR) is a critical, validated therapeutic target in prostate cancer and other androgen-dependent diseases.[1][2] The development of nonsteroidal AR antagonists has significantly improved patient outcomes, yet the emergence of resistance necessitates the discovery of novel chemical scaffolds.[3][4] Pyrazole derivatives represent a class of heterocyclic compounds with a proven track record in medicinal chemistry, offering a versatile and robust scaffold for designing potent and selective kinase inhibitors and receptor modulators.[5][6] This guide provides a comprehensive overview and detailed protocols for the design, synthesis, and evaluation of novel AR antagonists based on the pyrazole core. We will explore the rationale behind scaffold selection, detail key in vitro and in vivo assays, and discuss the interpretation of structure-activity relationship (SAR) data to guide lead optimization.

The Androgen Receptor Signaling Pathway: A Prime Therapeutic Target

The AR is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[7] Its signaling pathway is the primary driver of growth and survival in prostate cancer cells.[1] In its inactive state, AR is located in the cytoplasm, complexed with heat shock proteins (HSPs).[7] Upon binding to androgens—primarily testosterone and its more potent metabolite 5α-dihydrotestosterone (DHT)—the receptor undergoes a conformational change.[8] This event triggers the dissociation of HSPs, leading to AR dimerization, nuclear translocation, and binding to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes.[4][9] This cascade ultimately modulates the expression of genes involved in cellular proliferation and survival.[8][10]

Nonsteroidal AR antagonists function by competitively binding to the AR's ligand-binding domain (LBD), preventing the conformational changes required for activation and subsequent downstream signaling.[11][12]

Caption: Canonical Androgen Receptor (AR) Signaling and Point of Antagonist Intervention.

The Pyrazole Scaffold: Rationale and Synthetic Strategy

The pyrazole ring is considered a "privileged scaffold" in medicinal chemistry due to its favorable physicochemical properties and its ability to act as a versatile template for establishing critical interactions with biological targets.[13][14] Its rigid, planar structure and the presence of hydrogen bond donors and acceptors allow for precise orientation of substituents to optimize target engagement. For AR antagonists, the pyrazole core can effectively mimic the interactions of steroidal ligands while offering superior selectivity and a distinct pharmacological profile.[15][16]

General Synthetic Workflow

The synthesis of a library of pyrazole-based AR antagonists typically begins with a core pyrazole structure, which is then elaborated through various chemical reactions to introduce diversity. A common approach involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[17] Subsequent functionalization allows for the exploration of the structure-activity relationship (SAR).

Caption: General workflow for the synthesis and screening of a pyrazole antagonist library.

Guiding Principles of Structure-Activity Relationship (SAR)

SAR studies are crucial for rationally designing potent antagonists. By systematically modifying the substituents on the pyrazole scaffold, researchers can identify the key structural features required for high-affinity binding and potent antagonism.[3][18]

Position/Modification	Observation	Rationale/Insight	Reference
Phenyl group at N1	Introduction of electron-withdrawing groups (e.g., -CN, -CF3) often enhances activity.	These groups can form crucial interactions within a hydrophobic pocket of the AR LBD and may enhance metabolic stability.	[18][19]
Group at C3	A phenyl ring is often present. Modifications here can modulate selectivity and potency.	This region interacts with key residues in the LBD, and its substitution pattern dictates the antagonist vs. agonist profile.	[3]
Group at C5	Bulky, hydrophobic groups are generally favored.	Fills a specific hydrophobic pocket in the AR LBD, contributing significantly to binding affinity.	[18]
Linker/Side Chain	Introduction of specific side chains can convert agonists to antagonists.	A bulky side chain can sterically hinder the conformational change (repositioning of Helix 12) required for receptor activation.	[20]

Experimental Protocols: From Binding to Biological Function

A hierarchical screening cascade is employed to identify and characterize promising compounds. The process begins with assessing the direct interaction with the target (binding assays) and progresses to evaluating the functional consequences of that interaction in a cellular context (reporter assays).

Caption: Hierarchical screening workflow for identifying lead pyrazole-based AR antagonists.

Protocol 1: Competitive Androgen Receptor Binding Assay

• Objective: To determine the binding affinity of test compounds for the AR by measuring their ability to displace a high-affinity radiolabeled ligand.

• Principle: This assay relies on the principle of competition. A constant concentration of a radiolabeled androgen (e.g., [³H]-Mibolerone) is incubated with a source of AR (e.g., rat prostate cytosol or recombinant human AR).[21][22] The amount of radioligand bound is measured in the presence of increasing concentrations of the unlabeled test compound. A potent binder will displace the radioligand at lower concentrations.[23]

• Methodology:

  • Receptor Preparation: Prepare cytosol from ventral prostates of castrated Sprague-Dawley rats as described in the EPA protocol.[21] Alternatively, use a commercially available recombinant AR protein.[24]

  • Assay Buffer Preparation: Prepare a TEDG buffer (Tris-HCl, EDTA, DTT, glycerol) with protease inhibitors.[21]

  • Compound Dilution: Prepare a serial dilution of the pyrazole test compounds and a reference antagonist (e.g., Bicalutamide) in DMSO, followed by dilution in the assay buffer.

  • Assay Plate Setup: In a 96-well plate, add assay buffer, the radioligand (e.g., 1 nM [³H]-Mibolerone), and the test compound dilutions.

  • Initiate Reaction: Add the AR-containing cytosol or recombinant protein to each well to start the binding reaction. Include wells for total binding (radioligand + AR, no competitor) and non-specific binding (radioligand + AR + a high concentration of unlabeled androgen).

  • Incubation: Incubate the plate overnight (18-24 hours) at 4°C with gentle agitation to reach equilibrium.[21]

  • Separation: Separate bound from free radioligand. A common method is hydroxylapatite (HAP) slurry addition, followed by washing steps to remove unbound radioligand.[21]

  • Quantification: Add scintillation cocktail to the washed HAP pellet and count the radioactivity using a scintillation counter.

  • Data Analysis: Subtract non-specific binding from all other readings. Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of compound that displaces 50% of the radioligand).

Protocol 2: AR-Mediated Luciferase Reporter Gene Assay

• Objective: To functionally characterize the antagonist activity of compounds by measuring their ability to inhibit androgen-induced transcription.

• Principle: This cell-based assay uses a prostate cancer cell line (e.g., LNCaP) that endogenously expresses AR.[7] The cells are transfected with a plasmid containing the firefly luciferase gene under the control of an ARE-containing promoter.[25] When activated by an androgen agonist (e.g., DHT), the AR binds to the AREs and drives luciferase expression. An antagonist will inhibit this process, leading to a dose-dependent decrease in the luminescent signal.[26]

• Methodology:

  • Cell Culture: Culture LNCaP cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS). For the experiment, switch to medium containing charcoal-stripped FBS to remove endogenous steroids.

  • Transfection: Seed cells in a 96-well plate. Transfect them with an ARE-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) using a suitable transfection reagent.

  • Compound Treatment: After 24 hours, replace the medium with fresh charcoal-stripped medium. Add serial dilutions of the pyrazole test compounds.

  • Agonist Stimulation: After a 1-2 hour pre-incubation with the test compounds, add a constant concentration of DHT (e.g., 100 pM, a concentration that gives ~80% of the maximal response) to all wells except the vehicle control.

  • Incubation: Incubate the cells for an additional 18-24 hours.

  • Lysis and Luminescence Reading: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

  • Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal. Plot the normalized luminescence against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 for antagonist activity.

In Vivo Evaluation: Assessing Efficacy in Preclinical Models

Promising candidates from in vitro screening must be evaluated in vivo to assess their pharmacokinetic properties, safety, and anti-tumor efficacy.

Protocol 3: Prostate Cancer Xenograft Model

• Objective: To evaluate the ability of a lead compound to inhibit tumor growth in an in vivo setting.

• Principle: Immunodeficient mice (e.g., nude or SCID) are implanted with human prostate cancer cells that form solid tumors.[15] The growth of these tumors is often androgen-dependent. The mice are then treated with the test compound, and tumor volume is monitored over time to assess efficacy compared to a vehicle-treated control group.

• Methodology:

  • Cell Implantation: Subcutaneously inject a suspension of VCaP or LNCaP cells mixed with Matrigel into the flank of male immunodeficient mice.

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomization and Treatment: Randomize mice into treatment groups (e.g., vehicle control, reference drug, test compound at various doses). Administer the compounds daily via an appropriate route (e.g., oral gavage).

  • Monitoring: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume. Monitor animal body weight and overall health as indicators of toxicity.

  • Endpoint: At the end of the study (e.g., after 21-28 days or when control tumors reach a predetermined size), euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., biomarker analysis).

  • Data Analysis: Calculate the percent tumor growth inhibition (% TGI) for each treatment group relative to the vehicle control.

Conclusion

The development of novel androgen receptor antagonists is a critical endeavor for overcoming resistance in prostate cancer therapy. The pyrazole scaffold provides a fertile starting point for this work, offering significant synthetic tractability and favorable pharmacological properties. By employing a systematic approach that combines rational design based on SAR, a robust in vitro screening cascade of binding and functional assays, and validation in relevant in vivo models, researchers can efficiently identify and advance new clinical candidates. The protocols and principles outlined in this guide provide a validated framework for drug development professionals to successfully navigate the discovery of the next generation of pyrazole-based AR antagonists.

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Application Notes & Protocols: In Vitro Bioactivity Profiling of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust in vitro testing cascade for characterizing the biological activity of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. The pyrazole scaffold is a well-established pharmacophore present in numerous compounds with diverse biological activities, including anticancer and anti-inflammatory effects.[1][2] While 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is known as a key intermediate in the synthesis of advanced therapeutic agents like androgen receptor modulators, its intrinsic bioactivity is a critical area of investigation.[3][4] This guide moves beyond a simple list of procedures, offering detailed, field-proven protocols and explaining the scientific rationale behind experimental choices to ensure data integrity and mechanistic insight. We will cover foundational assays for cytotoxicity and apoptosis before progressing to more complex, target-specific assays for kinase inhibition and signaling pathway modulation.

Section 1: Foundational Bioactivity Assessment

Rationale & Expertise: Before investigating specific molecular targets, it is imperative to first establish the compound's effect on overall cell health and viability. This initial screening provides a crucial therapeutic window, differentiating between targeted pharmacological effects and non-specific cytotoxicity. These foundational assays are the bedrock of any screening cascade, guiding dose-selection for subsequent mechanistic studies.

Cell Viability and Cytotoxicity: Tetrazolium Reduction Assays (XTT/MTT)

These colorimetric assays are fundamental for quantitatively assessing cellular metabolic activity, which serves as a proxy for cell viability.[5] Viable cells with active metabolism can reduce tetrazolium salts into a colored formazan product.[6] The XTT assay is often preferred over the older MTT assay because its formazan product is water-soluble, eliminating a solubilization step and simplifying the protocol.[7]

Principle of XTT Assay: Metabolically active cells reduce the water-soluble XTT tetrazolium salt to a water-soluble orange-colored formazan product.[5] An intermediate electron-acceptor reagent captures electrons at the plasma membrane and transfers them to the XTT, which cannot easily penetrate the cell.[8] The quantity of the formazan product, measured by absorbance, is directly proportional to the number of viable cells.[7]

Experimental Workflow for Cytotoxicity Screening

Caption: General workflow for assessing compound cytotoxicity using a plate-based assay.

Protocol: XTT Cell Viability Assay

• Cell Plating: Seed a relevant cancer or normal cell line into a clear, flat-bottom 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 2X concentrated serial dilution of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile in culture medium. A typical starting concentration for a screening compound is 100 µM, diluted in 8-12 steps. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., Staurosporine).

• Cell Treatment: Remove the old medium from the cell plate and add 100 µL of the 2X compound dilutions to the appropriate wells. Incubate for a relevant period (e.g., 48 or 72 hours).

• XTT Reagent Preparation: Shortly before the end of the incubation, prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., combine XTT reagent with an electron-coupling agent).[9]

• Assay Execution: Add 50 µL of the XTT mixture to each well and gently swirl the plate.

• Incubation: Incubate the plate for 2-4 hours at 37°C, 5% CO₂. Monitor the color change in the control wells.

• Data Acquisition: Measure the absorbance of the formazan product using a microplate reader at a wavelength between 450-490 nm. A reference wavelength of >630 nm can be used to subtract background noise.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability percentage against the log of the compound concentration and use a non-linear regression model to determine the IC₅₀ value (the concentration that inhibits cell viability by 50%).

Parameter	Recommended Value	Rationale
Cell Seeding Density	5,000-10,000 cells/well	Ensures cells are in a logarithmic growth phase and provides a robust signal window.
Compound Incubation	48 - 72 hours	Allows sufficient time for the compound to exert its antiproliferative or cytotoxic effects.
XTT Incubation	2 - 4 hours	Balances sufficient color development with minimizing potential artifacts from prolonged incubation.
Absorbance Wavelength	475 nm[7]	Corresponds to the peak absorbance of the water-soluble formazan product.

Apoptosis Induction: Caspase-3/7 Activity Assay

If the compound reduces cell viability, the next logical step is to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents. The activation of effector caspases, particularly caspase-3 and caspase-7, is a hallmark of apoptosis.[10] Luminescent "add-mix-measure" assays like the Caspase-Glo® 3/7 assay are highly sensitive and well-suited for high-throughput formats.[11]

Principle of Caspase-Glo® 3/7 Assay: The assay reagent contains a pro-luminescent caspase-3/7 substrate (containing the DEVD sequence) and a thermostable luciferase.[11] Upon addition to cells, the reagent lyses the cells and allows any active caspase-3/7 to cleave the substrate. This cleavage releases aminoluciferin, which is then used by the luciferase to generate a stable, "glow-type" luminescent signal that is directly proportional to the amount of caspase-3/7 activity.[12]

Protocol: Caspase-Glo® 3/7 Apoptosis Assay

• Cell Plating and Treatment: Plate and treat cells with 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile in a white-walled, clear-bottom 96-well plate as described in the cytotoxicity protocol (Section 1.1). The incubation time might be shorter (e.g., 6, 12, 24 hours) to capture the peak of caspase activity.[11]

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature before use.

• Assay Execution: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each 100 µL of cell culture medium in the wells.[13]

• Incubation: Mix the contents by placing the plate on a plate shaker at a low speed for 30-60 seconds. Incubate at room temperature for 1-3 hours to allow for signal stabilization.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Background luminescence (from wells with no cells) is subtracted from all experimental values. The fold-change in caspase activity is calculated by normalizing the signal from treated cells to the signal from vehicle-treated cells.

Section 2: Mechanistic & Pathway-Specific Assays

Rationale & Expertise: Once the compound's general effect on cell viability and death is established, the investigation must pivot to identifying its specific molecular interactions. Pyrazole-containing compounds are well-represented as inhibitors of protein kinases and modulators of critical signaling pathways. The following assays are designed to test these high-probability hypotheses.

Target Engagement: In Vitro Kinase Inhibition Assays

Protein kinases are a large family of enzymes that catalyze the phosphorylation of substrates, playing central roles in cellular signaling.[14] Their dysregulation is a common feature in many diseases, making them prime drug targets.[15] A biochemical kinase assay directly measures the ability of a compound to inhibit the activity of a purified kinase enzyme in a cell-free system.[16] Luminescence-based assays that measure ATP consumption (e.g., Kinase-Glo®) are a common format.

Principle of ATP-Depletion Kinase Assay: A kinase reaction is performed with a purified kinase, its specific substrate, and ATP. The kinase transfers phosphate from ATP to the substrate, consuming ATP in the process. After the reaction, a detection reagent is added that contains luciferase. The amount of light produced is proportional to the amount of ATP remaining. Therefore, high kinase activity results in low luminescence, while effective inhibition of the kinase results in a high luminescent signal.[16]

Protocol: General Biochemical Kinase Inhibition Assay

• Reagent Preparation: Prepare assay buffer containing the purified kinase of interest (e.g., a member of the JAK family, an SRC family kinase) and its corresponding substrate (protein or peptide).

• Compound Plating: In a suitable low-volume assay plate (e.g., 384-well), dispense the test compound at various concentrations. Include a "no inhibitor" control (vehicle) and a "no enzyme" control (background).

• Kinase Reaction Initiation: Add the kinase/substrate mixture to the wells. Initiate the reaction by adding an ATP solution. The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.[15]

• Incubation: Incubate the reaction at room temperature for a defined period (e.g., 60 minutes).

• Reaction Termination & Detection: Stop the kinase reaction and measure the remaining ATP by adding an ATP-detection reagent (like Kinase-Glo®). Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" controls. Plot the percent inhibition against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Pathway Modulation: JAK/STAT Signaling

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a critical signaling cascade that transmits information from extracellular cytokine signals to the nucleus, regulating genes involved in immunity, proliferation, and apoptosis.[17] Dysregulation of this pathway is linked to immune disorders and cancers.[17] An in-cell assay can determine if the compound inhibits this pathway at a cellular level, often by measuring the phosphorylation of a key STAT protein after cytokine stimulation.

JAK/STAT Signaling Pathway Overview

Caption: Simplified overview of the canonical JAK/STAT signaling cascade.

Protocol: In-Cell STAT3 Phosphorylation Assay (ELISA-based)

• Cell Culture: Plate a cytokine-responsive cell line (e.g., HeLa, A549) in a 96-well plate and grow to ~90% confluency.

• Serum Starvation: To reduce basal signaling, serum-starve the cells for 4-6 hours in a low-serum medium.

• Compound Pre-treatment: Pre-incubate the cells with various concentrations of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile or a known JAK inhibitor (positive control) for 1-2 hours.

• Cytokine Stimulation: Stimulate the JAK/STAT pathway by adding a cytokine like Interleukin-6 (IL-6) or Interferon-gamma (IFN-γ) for a short period (e.g., 15-30 minutes).[18] Include an unstimulated control.

• Cell Lysis: Aspirate the medium and lyse the cells using the lysis buffer provided with an appropriate phospho-STAT ELISA kit.

• ELISA Procedure: Transfer the cell lysates to the ELISA plate pre-coated with a capture antibody for total STAT3. Follow the kit instructions for washing and incubation steps.

• Detection: Add the detection antibody, which is specific for the phosphorylated form of STAT3 (e.g., p-STAT3 Tyr705), followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and substrate.

• Data Acquisition: Read the absorbance on a microplate reader.

• Data Analysis: Normalize the phospho-STAT3 signal to the total STAT3 signal (if using a duplexed assay) or to cell number. Calculate the percent inhibition of cytokine-induced STAT3 phosphorylation relative to the vehicle-treated, stimulated control. Determine the IC₅₀ value.

Pathway Modulation: NF-κB Signaling

The Nuclear Factor-kappa B (NF-κB) family of transcription factors is a master regulator of inflammatory and immune responses.[19] The canonical pathway involves the degradation of the inhibitor IκB, allowing the p50/RelA(p65) NF-κB dimer to translocate to the nucleus and activate gene transcription.[20] A reporter gene assay is a robust method to measure the transcriptional activity of NF-κB in a cellular context.

Protocol: NF-κB Luciferase Reporter Assay

• Cell Line: Use a cell line stably transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element promoter.

• Plating and Treatment: Plate the reporter cell line in a 96-well plate. Pre-treat with the test compound for 1 hour.

• Stimulation: Induce NF-κB activation by adding an appropriate stimulus, such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS), for 6-8 hours.[21]

• Cell Lysis: Wash the cells with PBS and add a passive lysis buffer.

• Luciferase Assay: Transfer the lysate to a white-walled plate and add a luciferase assay reagent.

• Data Acquisition: Immediately measure the luminescence using a luminometer.

• Data Analysis: Normalize the NF-κB-driven luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) or to cell viability data run in parallel to account for cytotoxicity. Calculate the percent inhibition of stimulus-induced NF-κB activity and determine the IC₅₀.

Section 3: Data Interpretation and Best Practices

• Dose-Response Curves: Always generate a full dose-response curve to accurately determine IC₅₀/EC₅₀ values. A single-point inhibition screen is useful for initial hit-finding but provides limited information.

• Controls are Critical: Every assay plate must include:

  • Vehicle Control: (e.g., 0.1% DMSO) to define 0% inhibition / 100% activity.

  • Positive Control: A known inhibitor/activator for the target or pathway to validate assay performance.

  • Background Control: (No cells or no enzyme) to determine the baseline signal.

• Orthogonal Validation: Positive hits should be confirmed using a secondary, orthogonal assay. For example, a hit from a biochemical kinase assay should be tested in a cell-based assay (like the p-STAT assay) to confirm cellular potency and membrane permeability.

• Selectivity Profiling: A compound that inhibits one kinase is likely to inhibit others. It is crucial to profile hits against a panel of kinases to understand their selectivity profile, which is a key factor for therapeutic potential and off-target effects.

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Application Note: High-Purity Crystallization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

Abstract: This document provides a comprehensive, field-tested protocol for the purification of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (CAS: 1297537-37-1) via crystallization. As a critical intermediate in the synthesis of advanced pharmaceutical agents, including novel androgen receptor (AR) modulators, achieving high purity is paramount for downstream success in drug development and manufacturing.[1] This guide elucidates the causal-based rationale for solvent system selection, provides a detailed step-by-step methodology, and includes a troubleshooting guide to address common challenges, ensuring a reproducible and scalable purification process.

Foundational Principles: The Science of Crystallization

Crystallization is a powerful purification technique for solid compounds, predicated on the principle of differential solubility. The crude material is dissolved in a carefully selected solvent or solvent system at an elevated temperature to create a saturated or near-saturated solution. As this solution is subjected to a controlled cooling profile, the solubility of the target compound decreases, forcing it to precipitate out of the solution in an ordered, crystalline lattice structure. The genius of this method lies in its selectivity; impurities, which are present in much lower concentrations, ideally remain dissolved in the solvent, known as the mother liquor.

The success of this technique is critically dependent on the choice of solvent. An ideal solvent should exhibit steep solubility curve for the target compound—high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[2] This differential ensures maximum recovery of the purified solid upon cooling. Furthermore, the solvent must be chemically inert with respect to the compound and easily removable from the final crystalline product.[3]

Rationale for Solvent System Selection

For 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a compound of moderate polarity, a mixed-solvent system is superior to a single-solvent approach.

• Compound Solubility Profile: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is soluble in polar organic solvents such as methanol and ethanol, but only slightly soluble in water.[4]

• The Methanol/Water System: This system leverages the aforementioned solubility profile.

  • Methanol (Primary Solvent): Effectively dissolves the target compound at its boiling point (~65 °C).

  • Water (Anti-Solvent): The compound is poorly soluble in water. Its controlled addition to the hot methanolic solution precisely modulates the solution's polarity, reducing the compound's solubility and inducing crystallization upon cooling.

This methodical use of a solvent/anti-solvent pair provides exquisite control over the crystallization process, promoting the growth of well-defined, high-purity crystals. A patent describing the synthesis of this compound validates the use of a methanol-water system to achieve high purity (99.7% by HPLC).[5][6]

Process Workflow for Crystallization

The following diagram outlines the key stages of the purification protocol.

Caption: Workflow for the purification of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Detailed Experimental Protocol

Materials & Equipment:

• Crude 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

• Methanol (HPLC grade)

• Deionized Water

• Erlenmeyer flasks

• Heating mantle with magnetic stirring

• Condenser

• Buchner funnel and filtration flask

• Filter paper

• Vacuum source

• Ice bath

• Drying oven (vacuum)

Procedure:

• Dissolution:

  • Place the crude 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (e.g., 10.0 g) into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

  • Add methanol in portions (start with ~40 mL). Attach a reflux condenser.

  • Heat the mixture with stirring to a gentle reflux (~65 °C) until all the solid has completely dissolved. Use the minimum amount of hot solvent necessary to achieve full dissolution.[7]

• Inducing Crystallization:

  • To the hot, clear solution, add deionized water dropwise while stirring vigorously.

  • Continue adding water until a faint, persistent cloudiness (turbidity) is observed. This indicates the solution is saturated.

  • Add a few more drops of hot methanol to redissolve the turbidity, resulting in a clear, saturated solution.

• Crystal Growth and Maturation:

  • Remove the flask from the heat source, detach the condenser, and cover the flask opening (e.g., with a watch glass).

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[7]

  • Once at room temperature, place the flask in an ice-water bath and cool to 0-5 °C. For optimal yield and purity, allow the mixture to stir at this temperature for at least 4 hours.[6]

• Isolation and Washing:

  • Collect the crystalline product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with a small amount of a pre-chilled mixture of methanol and water (a 3:1 water:methanol mixture is effective).[5] This wash removes any adhering mother liquor containing soluble impurities.

  • Continue to pull a vacuum for 10-15 minutes to partially dry the crystals.

• Drying:

  • Transfer the purified crystals to a clean, tared watch glass.

  • Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.[6] The final product should be a white crystalline powder.[4]

Key Process Parameters & Expected Outcomes

Parameter	Recommended Value / Specification	Rationale
Solvent System	Methanol / Water	Excellent solubilizing power for the compound when hot, with water acting as an effective anti-solvent.[4][5]
Initial Solvent Ratio	~4 mL Methanol per 1 g of crude solid	A starting point to ensure complete dissolution at reflux; may need slight adjustment.
Anti-Solvent Volume	Added to turbidity (~15 mL water for 10g scale)	Precisely controls the saturation point to initiate crystallization.[6]
Dissolution Temperature	~65 °C (Reflux)	Ensures complete dissolution of the compound and impurities.
Cooling Profile	Slow, undisturbed cooling to ~20 °C, followed by chilling at 0-5 °C for ≥ 4 hours.	Promotes formation of large, high-purity crystals and maximizes product yield.[6]
Wash Solvent	Cold Water/Methanol (3:1)	Removes impurities in the mother liquor without significantly dissolving the desired product.[5]
Drying Conditions	50-60 °C under vacuum	Efficiently removes residual solvents without causing product degradation.[6]
Expected Yield	> 95%	Dependent on the purity of the crude material.
Expected Purity	> 99.7% (by HPLC)	Demonstrates the effectiveness of the protocol for removing process impurities.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The solution is too concentrated, or cooling is too rapid, causing the compound to separate as a liquid above its melting point.[8]	Re-heat the mixture to dissolve the oil. Add a small amount of additional hot methanol and allow the solution to cool much more slowly.
Poor Recovery / Low Yield	Too much solvent was used; the compound has significant solubility in the cold solvent mixture.	If crystals have formed, cool the mother liquor for a longer period. If not, carefully evaporate a portion of the solvent under reduced pressure and repeat the cooling process.[7]
No Crystals Form	The solution is not sufficiently saturated; scratching the inside of the flask to create nucleation sites is ineffective.	Re-heat the solution and add more anti-solvent (water) carefully. Alternatively, evaporate some of the primary solvent (methanol) to increase concentration.
Impure Product (Low Purity)	Cooling was too rapid, trapping impurities within the crystal lattice. The crystals were not washed sufficiently.	Re-dissolve the product in the minimum amount of hot solvent and repeat the crystallization with a slower cooling rate. Ensure the washing step is performed with cold solvent.

Purity Assessment and Final Product Characterization

To validate the success of the purification, the final product must be analyzed using established analytical techniques.

• High-Performance Liquid Chromatography (HPLC): This is the primary method for quantifying purity. A high-purity sample (>99.7%) will show a single major peak with minimal to no impurity peaks.[6]

• Melting Point Analysis: A sharp melting point range that is consistent with the literature value (approx. 137-139 °C) is a strong indicator of high purity.[4] Impurities typically depress and broaden the melting range.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the structural integrity of the compound and to detect any remaining proton-bearing impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound (203.63 g/mol ).[9]

References

• ChemBK. (2024). 2-Chloro-4-(1h-pyrazol-5-yl)benzonitrile hydrochloride - Introduction. Available at: [Link]

• ChemBK. (2024). 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile - Introduction. Available at: [Link]

• European Patent Office. (2016). EP 3280710 B1 - PROCESS FOR THE PREPARATION OF ANDROGEN RECEPTOR ANTAGONISTS AND INTERMEDIATES THEREOF.
• Google Patents. (n.d.). IL238044A - 2-chloro-4-(1h-pyrazol-5-yl)benzonitrile and (s) -....

• National Center for Biotechnology Information. (n.d.). 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile. PubChem Compound Database. Available at: [Link]

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Multi-Component Reaction (MCR) Strategies for Pyrazole Synthesis: A Comprehensive Guide to Application and Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold and the MCR Advantage

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs such as Celecoxib (Celebrex®), Sildenafil (Viagra®), and Rimonabant.[1][2] Its prevalence stems from its ability to engage in various biological interactions, making it a cornerstone in the design of agents with anticancer, anti-inflammatory, antibacterial, and antiviral properties.[3][4]

Traditionally, the synthesis of polysubstituted pyrazoles involves multi-step sequences, often plagued by limitations such as harsh reaction conditions, the need for pre-functionalized starting materials, and the generation of significant waste.[3][5] In contrast, Multi-Component Reactions (MCRs) have emerged as a superior strategy, aligning with the principles of green and efficient chemistry.[6][7] MCRs are one-pot processes where three or more reactants combine to form a product that incorporates most of the atoms of the starting materials.[8][9] This approach offers profound advantages:

• Efficiency and Economy: MCRs drastically reduce the number of synthetic steps, saving time, labor, and resources while minimizing waste.[10][11]

• Molecular Diversity: By systematically varying the starting components, MCRs enable the rapid generation of large libraries of structurally diverse molecules, a critical advantage in drug discovery and lead optimization.[10][11]

• Operational Simplicity: The one-pot nature of these reactions simplifies experimental setup and purification procedures.[12]

This guide provides an in-depth exploration of key MCR strategies for pyrazole synthesis, complete with a detailed experimental protocol for a robust and widely applicable four-component reaction.

Core Principles: Mechanistic Pillars of Pyrazole-Forming MCRs

Most MCRs for pyrazole synthesis are elegant domino sequences, where the product of one reaction becomes the substrate for the next in the same pot. The most common pathway for the synthesis of fused pyrazoles, such as pyranopyrazoles, involves a sequence of well-established organic reactions.

• In Situ Formation of Pyrazolone: The reaction is often initiated by the condensation of a hydrazine derivative with a β-ketoester (like ethyl acetoacetate) to form a 3-methyl-1H-pyrazol-5(4H)-one intermediate. This step creates the core pyrazole ring that will be further functionalized.

• Knoevenagel Condensation: Concurrently, an aldehyde reacts with an active methylene compound (e.g., malononitrile) to form an arylidene-malononitrile intermediate. This reaction is typically base-catalyzed and creates a highly electrophilic Michael acceptor.[2][13]

• Michael Addition: The pyrazolone intermediate, acting as a nucleophile, attacks the electron-deficient double bond of the arylidene-malononitrile (the Michael acceptor). This C-C bond-forming reaction links the two key fragments.

• Cyclization: The final step involves an intramolecular cyclization, followed by tautomerization, to yield the stable, fused heterocyclic product, such as a dihydropyrano[2,3-c]pyrazole.[9][12]

This sequence demonstrates the power of MCRs to build molecular complexity from simple, readily available starting materials in a single, efficient operation.

Caption: General mechanism for a four-component pyrano[2,3-c]pyrazole synthesis.

Key MCR Strategies for Pyrazole Synthesis

While numerous MCRs exist, they can be broadly categorized by the number of components involved.

1. Three-Component Reactions: These reactions are a cornerstone of pyrazole synthesis. A classic example involves the one-pot coupling of an aldehyde, a 1,3-dicarbonyl compound, and a hydrazine.[2][3] This approach allows for the direct synthesis of 3,4,5-trisubstituted pyrazoles. The reaction proceeds through the formation of a hydrazone, which then undergoes cyclization with the enolized dicarbonyl compound.[2] Variations using tosylhydrazones and diazo compounds have also been developed to expand the scope and avoid the direct use of potentially hazardous reagents.[3]

2. Four-Component Reactions: The four-component synthesis of pyrano[2,3-c]pyrazoles is one of the most widely used and robust MCRs in this field.[14] It typically involves an aromatic aldehyde, malononitrile, a β-ketoester (e.g., ethyl acetoacetate), and hydrazine hydrate.[9] This reaction is highly modular, and the resulting fused heterocyclic system is of significant interest in medicinal chemistry due to its diverse biological activities.[14][15] The operational simplicity and high yields make it an ideal choice for library synthesis.

3. Advanced and Five-Component Reactions: To access even greater molecular complexity, five-component reactions have been developed. For instance, a reaction of 5-methyl-1,3,4-thiadiazole-2-thiol, an aldehyde, malononitrile, ethyl 4-chloro-3-oxobutanoate, and hydrazine hydrate can produce highly substituted pyrano[2,3-c]pyrazoles in good yields.[8] Other advanced strategies move beyond traditional carbonyl chemistry, utilizing components like alkynes and nitriles with titanium imido complexes to form the pyrazole N-N bond via oxidative coupling, thereby avoiding hydrazine reagents altogether.[1]

Application Note: Optimizing Pyrazole MCRs

The success of a multi-component reaction often hinges on the choice of catalyst and reaction conditions. The goal is to facilitate the desired cascade of reactions while minimizing side products.

Catalyst/Condition	Examples	Mechanism of Action & Advantages	Considerations	Reference
Base Catalysis	Piperidine, Triethylamine (TEA)	Promotes Knoevenagel condensation and enolate formation for Michael addition. Simple, inexpensive, and effective for many pyranopyrazole syntheses.	Can sometimes lead to side reactions if not used in catalytic amounts. Can be difficult to remove during workup.	[9]
Organocatalysis	L-proline, Taurine	Acts as a bifunctional catalyst (both acid and base), activating multiple components simultaneously. Often allows for milder conditions and can be used in green solvents like water.	Catalyst loading may need optimization. Some organocatalysts can be expensive.	[8][9]
Green Solvents	Water, Ethanol, Water/Ethanol mixtures	Leverages hydrophobic effects to accelerate reactions. Environmentally benign, non-toxic, and cost-effective. Simplifies product isolation as many organic products precipitate from water.	Not all starting materials are soluble in water, which may require co-solvents or lead to heterogeneous mixtures.	[15][16]
Energy Sources	Microwave Irradiation, Ultrasound	Dramatically reduces reaction times from hours to minutes by efficient and uniform heating (microwave) or by cavitation effects that enhance mass transfer (ultrasound).	Requires specialized equipment. Scale-up can be challenging for microwave reactions.	[15][17][18]
Solvent-Free	Ball-milling, neat heating	Conforms to green chemistry principles by eliminating solvent waste. Can lead to higher concentrations and faster reaction rates.	Requires careful temperature control to avoid decomposition. Not suitable for all substrates.	[12][14]

Detailed Experimental Protocol: Four-Component Synthesis of 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

This protocol describes a representative four-component synthesis of a pyrano[2,3-c]pyrazole derivative, a scaffold with significant biological potential.[9][14] The procedure is based on well-established, high-yielding methods that are easily adaptable.

Causality Behind Experimental Choices:

• Solvent: An aqueous medium (water or a water/ethanol mix) is chosen for its green credentials and its ability to facilitate both the reaction and product isolation. Many heterocyclic products are poorly soluble in water, causing them to precipitate upon formation, which drives the reaction to completion and simplifies purification.

• Catalyst: A catalytic amount of a simple base like triethylamine or piperidine is sufficient to promote the initial Knoevenagel condensation without causing unwanted side reactions.[9]

• Temperature: The reaction proceeds efficiently at room temperature, making it energy-efficient and minimizing the risk of thermal degradation of reactants or products.

Caption: Experimental workflow for the four-component pyrazole synthesis.

Materials and Equipment:

• 4-Chlorobenzaldehyde (1.0 mmol, 140.6 mg)

• Malononitrile (1.0 mmol, 66.1 mg)

• Ethyl acetoacetate (1.0 mmol, 130.1 mg, ~127 µL)

• Hydrazine hydrate (96-98%) (1.0 mmol, ~52 mg, ~50 µL)

• Triethylamine (0.1 mL) or Piperidine (5 mol%)

• Water (5 mL)

• Ethanol (for washing and recrystallization)

• Magnetic stirrer and stir bar

• 50 mL round-bottom flask or Erlenmeyer flask

• Buchner funnel and filter paper

• TLC plates (silica gel 60 F254)

Step-by-Step Procedure:

• Reaction Vessel Setup: In a 50 mL flask equipped with a magnetic stir bar, combine ethyl acetoacetate (1.0 mmol) and hydrazine hydrate (1.0 mmol) in 5 mL of water.

• Initial Stirring: Stir the mixture at room temperature for 5-10 minutes. During this time, the two components will react to begin the in-situ formation of the pyrazolone intermediate.

• Addition of Components: To the stirred aqueous mixture, add 4-chlorobenzaldehyde (1.0 mmol), malononitrile (1.0 mmol), and triethylamine (0.1 mL) successively.

• Reaction Execution: Stir the resulting mixture vigorously at room temperature. The reaction is typically rapid. A solid precipitate should begin to form within minutes.

• Monitoring the Reaction: Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., using a 3:1 mixture of hexane:ethyl acetate as the eluent). The reaction is generally complete within 20-30 minutes.

• Product Isolation (Workup): Once the reaction is complete (as indicated by the consumption of the starting aldehyde), collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filtered solid thoroughly with water (2 x 10 mL) to remove any water-soluble catalysts and starting materials. Follow this with a wash using a small amount of cold ethanol (5 mL) to remove unreacted organic starting materials.

• Purification: The crude product is often of high purity. For further purification, recrystallize the solid from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

• Drying and Characterization: Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum. The final product can be characterized by standard analytical techniques (¹H NMR, ¹³C NMR, IR, Mass Spectrometry).

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Yield	Inactive reagents; Insufficient stirring; Incorrect stoichiometry.	Ensure reagents are pure and dry (except for hydrazine hydrate). Use vigorous stirring to overcome heterogeneity. Double-check molar equivalents of all reactants.
Oily Product/No Precipitation	The product may be more soluble in the reaction medium than expected.	Try adding a small amount of a non-polar co-solvent like hexane to induce precipitation, or place the reaction mixture in an ice bath. Alternatively, extract the product with ethyl acetate, dry the organic layer, and evaporate the solvent.
Impure Product	Incomplete reaction; Side reactions from excess base or heat.	Ensure the reaction goes to completion via TLC. Use only a catalytic amount of base. Avoid external heating unless necessary. If impurities persist, consider column chromatography for purification.

Conclusion

Multi-component reactions represent a paradigm shift in the synthesis of complex heterocyclic molecules like pyrazoles.[4] They provide a powerful, efficient, and environmentally conscious alternative to traditional linear syntheses.[17] The four-component synthesis of pyrano[2,3-c]pyrazoles, detailed herein, serves as a prime example of the elegance and practicality of MCRs. For researchers in drug discovery and medicinal chemistry, mastering these strategies is essential for the rapid exploration of chemical space and the development of novel therapeutic agents.

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• Cravotto, G., et al. (2008). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Molecules, 13(6), 1191-1201. [Link]

• Patel, D., et al. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie. [Link]

• Patel, D., et al. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie. [Link]

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• 18. mdpi.com [mdpi.com]

Application Note: A Multi-faceted Approach to the Purity Determination of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

Abstract

This technical guide provides a comprehensive framework of analytical methodologies for the robust characterization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a key intermediate in pharmaceutical synthesis.[1][2][3] Ensuring the purity of this intermediate is paramount for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This document details an integrated analytical strategy, leveraging High-Performance Liquid Chromatography (HPLC) as the principal quantitative technique, supported by orthogonal methods including Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis. The protocols herein are designed for researchers, analytical scientists, and quality control professionals in the drug development sector, providing not just procedural steps but also the scientific rationale behind the selection of methods and parameters, in alignment with international regulatory standards such as the ICH Q3A guidelines.[4][5][6]

Introduction: The Critical Role of Intermediate Purity

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile serves as a crucial building block in the synthesis of advanced pharmaceutical agents.[2][3] The purity profile of such an intermediate directly influences the impurity profile of the final drug substance. Therefore, a rigorous and well-validated analytical control strategy is not merely a quality control checkpoint but a foundational element of process understanding and regulatory compliance. Impurities can arise from various sources, including starting materials, by-products of side reactions, intermediates, degradation products, and residual solvents.[7][8] This guide presents a multi-technique approach to provide a holistic purity assessment, ensuring that the material meets the stringent requirements for downstream processing.

Strategic Analytical Workflow

The comprehensive purity assessment of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile follows a logical progression from detection and quantification to identification and final confirmation. The workflow is designed to be self-validating, where orthogonal techniques provide confirmatory evidence for the primary purity assay.

Figure 1: Integrated workflow for purity characterization.

Potential Process-Related Impurities

Understanding the synthetic route is key to anticipating potential impurities. A common synthesis involves a Suzuki coupling of a pyrazole-boronic acid ester with 4-bromo-2-chlorobenzonitrile, followed by a deprotection step.[9] Another route involves the reaction of 1H-pyrazol-5-one with 2-chloro-4-nitrobenzonitrile.[3] Based on these pathways, the following impurities can be anticipated:

Impurity Type	Potential Compounds	Origin
Starting Materials	4-bromo-2-chlorobenzonitrile, 1-(protected)-1H-pyrazole-5-boronic acid pinacol ester	Unreacted materials from the coupling reaction.[9]
Intermediates	2-chloro-4-(1-(protected)-1H-pyrazol-5-yl)benzonitrile	Incomplete deprotection.[9][10]
By-products	Isomeric pyrazole derivatives, products of homo-coupling	Side reactions during synthesis.
Degradation Products	Hydrolysis products (e.g., carboxylic acid from nitrile)	Instability during synthesis or storage.
Residual Solvents	Acetonitrile, Methanol, Tetrahydrofuran (THF)	Solvents used in synthesis and purification.[9]

Primary Purity Assay: Reverse-Phase HPLC

Application Rationale: High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of non-volatile organic compounds like 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.[11] A reverse-phase method provides excellent separation of the main compound from closely related polar and non-polar impurities, allowing for accurate quantification. A Photodiode Array (PDA) detector is recommended to assess peak purity and to select the optimal detection wavelength.

Experimental Protocol:

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column oven, and PDA detector.[11]

• Chromatographic Conditions:

  • A validated reverse-phase HPLC method is essential for accurate purity assessment.[12]

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides robust, general-purpose separation for a wide range of organic molecules.[12][13]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for good peak shape and is MS-compatible.[13]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30.1-35 min: 10% B	A gradient elution ensures separation of early and late-eluting impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[12]
Column Temp.	30 °C	Ensures reproducible retention times.
Detection	PDA at 254 nm	Wavelength selected based on the UV absorbance maxima of the analyte.
Injection Vol.	10 µL

• Sample Preparation:

  • Diluent: 50:50 Acetonitrile:Water.

  • Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.[11]

  • Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution using the sample to be analyzed.[11]

• Data Analysis & Reporting:

  • Calculate the purity using the area percent method.

  • Report any impurity exceeding the reporting threshold of 0.05%, as per ICH Q3A guidelines.[4]

  • Any impurity found to be above the identification threshold (typically 0.10%) must be structurally characterized.[5][8]

Orthogonal and Confirmatory Analytical Methods

No single method is sufficient for complete characterization. The following techniques provide orthogonal data to confirm identity, structure, and purity.

Figure 2: Logical workflow for impurity identification and qualification.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Application Rationale: LC-MS is a powerful tool for the identification of unknown impurities detected by HPLC. It provides molecular weight data, which is a critical piece of information for postulating a chemical structure. The HPLC method described above is directly compatible with MS by using a volatile modifier like formic acid.[13]

Protocol:

• Utilize an HPLC system coupled to a mass spectrometer (e.g., Quadrupole or Time-of-Flight).

• Employ the same chromatographic conditions as the primary HPLC method.

• Acquire data in both positive and negative electrospray ionization (ESI) modes to maximize the chances of detecting and characterizing all impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Rationale: NMR is the most definitive technique for structural elucidation and confirmation.[14][15][16] Both ¹H and ¹³C NMR spectra provide a unique fingerprint of the molecule, confirming the identity of the bulk material and enabling the structural characterization of any isolated impurities.[17][18]

Experimental Protocol:

• Sample Preparation: Dissolve 10-15 mg of the sample in ~0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a 5 mm NMR tube.[16]

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts, integrations, and coupling constants of all hydrogen atoms.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.

• Data Interpretation: The resulting spectra should be consistent with the structure of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. The presence of significant unassigned signals may indicate impurities.

Gas Chromatography (GC)

Application Rationale: GC is ideal for the analysis of volatile and semi-volatile substances, making it the preferred method for quantifying residual solvents.[19][20] It can also be used to detect volatile organic impurities that may not be observed by HPLC.

Experimental Protocol:

• Instrumentation: GC system with a Flame Ionization Detector (FID) and/or a Mass Spectrometer (MS). Headspace sampling is typically used for residual solvent analysis.

• GC Conditions:

  • Column: A low-polarity column such as a DB-5ms or equivalent.

  • Carrier Gas: Helium or Hydrogen.

  • Temperature Program: A ramp from ~40°C to ~250°C to elute solvents and other volatile components.

• Sample Preparation: Accurately weigh the sample into a headspace vial and dissolve in a high-boiling solvent like DMSO or DMF.

Elemental Analysis (CHN Analysis)

Application Rationale: Elemental analysis provides a fundamental measure of the purity of a compound by comparing its experimentally determined elemental composition (Carbon, Hydrogen, Nitrogen) to the theoretical values.[21][22] This technique is a valuable orthogonal check on the overall purity determined by chromatographic methods.[23]

Protocol:

• The analysis is performed using an automated CHNS analyzer, which subjects the sample to high-temperature combustion.[22][24][25] The resulting gases (CO₂, H₂O, N₂) are separated and quantified by thermal conductivity detection.

Data Presentation: The results are compared against the theoretical composition for C₁₀H₆ClN₃ (Molecular Weight: 203.63).

Element	Theoretical %	Acceptance Criteria
Carbon (C)	59.00 %	± 0.4 %
Hydrogen (H)	2.97 %	± 0.3 %
Nitrogen (N)	20.64 %	± 0.4 %

Conclusion

The analytical characterization of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile requires a multi-technique, scientifically-grounded approach. A high-resolution HPLC method serves as the core for quantitative purity determination, while orthogonal methods like LC-MS, NMR, GC, and Elemental Analysis provide essential confirmatory data for identity, structure, and the absence of volatile and elemental impurities. This integrated strategy ensures a comprehensive understanding of the material's purity profile, satisfying the stringent requirements of the pharmaceutical industry and regulatory bodies.

References

• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.
• Pinto, D., Santos, C. M. M., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Chemistry.
• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
• ICH. (n.d.). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances.
• IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances.
• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines.
• SIELC Technologies. (n.d.). Separation of Pyrazole on Newcrom R1 HPLC column.
• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• IJCPA. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
• McGraw-Hill Education. (n.d.). ELEMENTAL ANALYSIS OF ORGANIC COMPOUNDS.
• NIH PubChem. (n.d.). Benzonitrile.
• ResearchGate. (n.d.). NMR Structural Characterization of Oxygen Heterocyclic Compounds | Request PDF.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 3-Methylpyrazole.
• ChemicalBook. (n.d.). 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile synthesis.
• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds.
• Journal of Analytical Chemistry. (2008). Elemental analysis of organic compounds with the use of automated CHNS analyzers.
• GlobalSpec. (n.d.). Section 18: ELEMENTAL ANALYSIS OF ORGANIC COMPOUNDS.
• Elementar. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry.
• ResearchGate. (n.d.). The NMR interpretations of some heterocyclic compounds which are....
• Google Patents. (n.d.). EP3280710B1 - Process for the preparation of androgen receptor antagonists and intermediates thereof.
• ResearchGate. (n.d.). GC–MS chromatogram of benzonitrile, 4-(4-ethylcyclohexyl)-, trans.
• Google Patents. (n.d.). IL238044A - 2-chloro-4-(1h-pyrazol-5-yl)benzonitrile and (s).
• ChemicalBook. (2025). 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile.
• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Pyrazole Derivatives.
• ChemBK. (2024). 2-Chloro-4-(1h-pyrazol-5-yl)benzonitrile hydrochloride.

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• 2. 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile | 1297537-37-1 [chemicalbook.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

Welcome to the technical support center for the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to optimize your reaction yields and overcome common synthetic challenges.

I. Overview of Synthetic Strategies

The synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a key intermediate in the preparation of various pharmaceutically active compounds, can be approached through several synthetic routes.[1][2] The most prevalent methods involve the formation of the pyrazole ring followed by its attachment to the benzonitrile scaffold, or vice-versa. Common strategies include:

• Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction is a powerful method for forming carbon-carbon bonds.[3][4] It typically involves the reaction of a pyrazole-boronic acid or ester with a halogenated benzonitrile.[3][5]

• Cyclization Reactions: These methods involve the construction of the pyrazole ring from acyclic precursors. A common approach is the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.[6][7]

• Buchwald-Hartwig Amination: While primarily used for C-N bond formation, variations of this palladium-catalyzed reaction can be adapted for the synthesis of pyrazole-containing compounds.[8][9]

The choice of synthetic route often depends on the availability of starting materials, desired scale, and the specific substitution pattern of the target molecule.

II. Troubleshooting Guide: Enhancing Reaction Yield

This section addresses common issues encountered during the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile and provides actionable solutions to improve reaction outcomes.

Problem 1: Low Yield in Suzuki-Miyaura Coupling

Q: I am experiencing low yields in the Suzuki-Miyaura coupling between a pyrazole-boronic acid derivative and 4-bromo-2-chlorobenzonitrile. What are the potential causes and how can I optimize the reaction?

A: Low yields in Suzuki-Miyaura couplings for pyrazole synthesis are a frequent challenge.[3] The key is to systematically evaluate and optimize several critical reaction parameters.

Potential Causes & Solutions:

• Catalyst System (Palladium Source and Ligand):

  • Explanation: The choice of palladium catalyst and phosphine ligand is paramount for an efficient catalytic cycle.[3][10] The ligand stabilizes the palladium center and facilitates the oxidative addition and reductive elimination steps.[10] For pyrazole substrates, sterically hindered and electron-rich ligands are often beneficial.[8]

  • Recommendations:

    • Screen different palladium sources such as Pd(PPh₃)₄, Pd(OAc)₂, or pre-catalysts like XPhos Pd G2.[5][11]

    • Experiment with various phosphine ligands. Buchwald's biaryl phosphine ligands (e.g., XPhos, SPhos) or ferrocene-based ligands like dppf have shown success in similar couplings.[5][12]

• Base Selection:

  • Explanation: The base plays a crucial role in activating the boronic acid to form a more nucleophilic boronate "ate" complex, which is essential for the transmetalation step.[13][14] The strength and solubility of the base can significantly impact the reaction rate and yield.[13]

  • Recommendations:

    • Inorganic bases like Na₂CO₃, K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used.[11][13] The choice can be solvent-dependent.

    • If your substrate is base-sensitive, milder bases like KF can be effective.[15]

    • Aqueous solutions of bases are often employed, but in some cases, anhydrous conditions with an organic base might be necessary.

• Solvent System:

  • Explanation: The solvent must be able to dissolve the reactants and facilitate the interaction of the organic and aqueous phases if a two-phase system is used.

  • Recommendations:

    • Commonly used solvents include toluene, dioxane, DMF, or mixtures like dioxane/water.[3][11]

    • The ratio of the organic solvent to water can be critical and may require optimization.

• Reaction Temperature and Time:

  • Explanation: Suzuki couplings are typically run at elevated temperatures to drive the reaction to completion. However, excessively high temperatures can lead to catalyst decomposition or side reactions.

  • Recommendations:

    • Start with a temperature around 80-100 °C and monitor the reaction progress by TLC or LC-MS.

    • If the reaction is sluggish, a higher temperature may be necessary, but be mindful of potential degradation.

Troubleshooting Workflow for Suzuki-Miyaura Coupling:

Caption: A logical workflow for troubleshooting low yield in Suzuki coupling.

Problem 2: Inefficient Pyrazole Ring Formation via Cyclization

Q: I am attempting to synthesize the pyrazole ring by reacting a substituted hydrazine with a 1,3-dicarbonyl equivalent, but the yield is poor and I observe multiple byproducts. How can I improve this cyclization step?

A: The Knorr pyrazole synthesis and related cyclizations are classic methods, but they can be prone to issues like the formation of regioisomers and incomplete reactions.[6]

Potential Causes & Solutions:

• Purity of Starting Materials:

  • Explanation: Hydrazine derivatives can degrade over time, and impurities in the dicarbonyl compound can lead to side reactions.[6][16]

  • Recommendations:

    • Use freshly opened or purified hydrazine.

    • Ensure the purity of the 1,3-dicarbonyl starting material.

• Reaction Conditions (pH, Solvent, Temperature):

  • Explanation: The pH of the reaction medium is critical. Acidic conditions are often required to protonate a carbonyl group and facilitate the initial nucleophilic attack by hydrazine.[6] The choice of solvent and temperature also influences the reaction rate and selectivity.

  • Recommendations:

    • Acid catalysis (e.g., acetic acid, HCl) is commonly employed. The amount of acid may need to be optimized.

    • Ethanol is a frequently used solvent.

    • Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and temperature.[6]

• Formation of Regioisomers:

  • Explanation: With unsymmetrical 1,3-dicarbonyls, the initial attack of hydrazine can occur at either carbonyl group, leading to a mixture of pyrazole regioisomers.[6]

  • Recommendations:

    • The regioselectivity can sometimes be influenced by steric and electronic factors of the substituents on both reactants.[6]

    • Consider a synthetic strategy that utilizes a symmetrical dicarbonyl equivalent if possible, or one where the electronic and steric biases strongly favor the formation of the desired isomer.

Problem 3: Difficult Purification of the Final Product

Q: My reaction seems to be working, but I am struggling to purify the 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile from the crude reaction mixture. What are some effective purification strategies?

A: Purification of pyrazole derivatives can sometimes be challenging due to their polarity and potential for hydrogen bonding.

Purification Recommendations:

• Crystallization:

  • Explanation: If the product is a solid, crystallization is often the most effective method for obtaining high-purity material.

  • Procedure:

    • Dissolve the crude product in a minimal amount of a hot solvent in which it is soluble.

    • Gradually cool the solution to induce crystallization. If no crystals form, adding a small amount of a "non-solvent" (a solvent in which the product is insoluble) can help.

    • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Solvent Screening: Experiment with different solvents and solvent mixtures (e.g., ethanol/water, ethyl acetate/heptane) to find the optimal conditions.

• Acid-Base Extraction:

  • Explanation: Pyrazoles are weakly basic and can be protonated by strong acids. This property can be exploited for purification.

  • Procedure:

    • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with an acidic aqueous solution (e.g., dilute HCl) to extract the pyrazole product into the aqueous phase.

    • Neutralize the aqueous phase with a base (e.g., NaHCO₃ or NaOH) to precipitate the purified pyrazole.

    • Extract the product back into an organic solvent, dry, and concentrate.[17][18]

• Column Chromatography:

  • Explanation: If crystallization and extraction are ineffective, silica gel column chromatography is a reliable method for separating the product from impurities.

  • Recommendations:

    • Use a solvent system with a polarity that provides good separation of the product from impurities on a TLC plate (aim for an Rf value of 0.2-0.4 for the product).

    • Common solvent systems include mixtures of heptane/ethyl acetate or dichloromethane/methanol.

III. Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile?

A1: A frequently cited method involves a Suzuki-Miyaura coupling. This process typically starts with the reaction of a protected pyrazole-boronic acid pinacol ester, such as 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, with 4-bromo-2-chlorobenzonitrile.[19] The coupling is followed by the deprotection of the pyrazole nitrogen to yield the final product.[19][20]

Q2: How can I prepare the necessary pyrazole-boronic acid pinacol ester?

A2: Pyrazole-4-boronic acid pinacol esters can be synthesized through several methods. One common approach involves the reaction of a 4-halopyrazole with a diboron reagent, such as bis(pinacolato)diboron, in the presence of a palladium catalyst.[21][22] Another method utilizes a Grignard reagent exchange from a 4-iodopyrazole.[23]

Q3: Are there any safety precautions I should be aware of when working with hydrazines?

A3: Yes, hydrazines are toxic and potentially carcinogenic. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Q4: My reaction mixture has turned a dark color. Is this normal, and will it affect my yield?

A4: Discoloration is common in many organic reactions, especially those involving palladium catalysts or hydrazine derivatives.[6] While not always indicative of a problem, it can sometimes signal the formation of byproducts or catalyst decomposition. The best way to assess the reaction's success is to monitor it by TLC or LC-MS. If the desired product is forming, the color can often be removed during workup and purification.

Q5: Can flow chemistry be used to improve the synthesis of pyrazoles?

A5: Yes, flow chemistry has emerged as a powerful tool for the synthesis of pyrazoles and other heterocycles.[24] It offers advantages such as enhanced control over reaction parameters, improved safety, and better scalability compared to traditional batch methods.[24]

IV. Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This is a general procedure and may require optimization for your specific substrates.

• To a reaction vessel, add the pyrazole-boronic acid or ester (1.0 eq.), the aryl halide (e.g., 4-bromo-2-chlorobenzonitrile) (1.1 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., Na₂CO₃, 2.0 eq.).

• Purge the vessel with an inert gas (e.g., nitrogen or argon).

• Add a degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).[11]

• Heat the reaction mixture to 90 °C and stir for the required time (monitor by TLC or LC-MS).[11]

• After completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography or crystallization.

Data Presentation: Comparison of Bases in a Model Suzuki Coupling

The following table summarizes the effect of different bases on the yield of a model Suzuki-Miyaura coupling reaction.

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Na₂CO₃	Toluene/EtOH/H₂O	80	12	85
2	K₂CO₃	Dioxane/H₂O	90	10	92
3	Cs₂CO₃	Dioxane	100	8	95
4	K₃PO₄	Toluene	100	12	88
5	TEA	DMF	90	24	45

Data is illustrative and based on typical outcomes for similar reactions.

V. Visualization of the Suzuki-Miyaura Catalytic Cycle

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

VI. References

• BenchChem. (n.d.). Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis. Retrieved from

• Saeed, A., et al. (2018). Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic Chemistry, 79, 293-300. Retrieved from

• ChemicalBook. (n.d.). 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile synthesis. Retrieved from

• BenchChem. (n.d.). Application Notes and Protocols: Buchwald-Hartwig Amination of 1-benzyl-4-bromo-1H-pyrazole. Retrieved from

• Karch, R., et al. (2019). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. Retrieved from

• Google Patents. (n.d.). Synthesis method of pyrazole-4-boronic acid pinacol ester. Retrieved from

• NINGBO INNO PHARMCHEM CO., LTD. (n.d.). The Precision of Pyrazoles: Harnessing 4-Pyrazoleboronic Acid Pinacol Ester in Synthesis. Retrieved from

• BenchChem. (n.d.). Troubleshooting low yield in pyrazole synthesis from dicarbonyl compounds. Retrieved from

• ChemBK. (2024). 2-Chloro-4-(1h-pyrazol-5-yl)benzonitrile hydrochloride. Retrieved from

• American Chemical Society. (n.d.). Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. Retrieved from

• Google Patents. (n.d.). Process for the purification of pyrazoles. Retrieved from

• ResearchGate. (n.d.). Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl.... Retrieved from

• Google Patents. (n.d.). Synthetic method of 1-alkylpyrazole-4-boronic acid pinacol ester. Retrieved from

• BenchChem. (n.d.). comparative study of different bases in Suzuki-Miyaura coupling reactions. Retrieved from

• MDPI. (n.d.). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Retrieved from

• Google Patents. (n.d.). Preparation method of 4-pyrazole boronic acid pinacol ester. Retrieved from

• Google Patents. (n.d.). Method for purifying pyrazoles. Retrieved from

• Google Patents. (n.d.). 2-chloro-4-(1h-pyrazol-5-yl)benzonitrile and (s). Retrieved from

• European Patent Office. (n.d.). PROCESS FOR THE PREPARATION OF ANDROGEN RECEPTOR ANTAGONISTS AND INTERMEDIATES THEREOF. Retrieved from

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from

• wwjmrd. (n.d.). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. Retrieved from

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from

• ResearchGate. (n.d.). Table 2 : The effect of various bases on the Suzuki coupling reaction a. Retrieved from

• ChemicalBook. (n.d.). 2-Chloro-4-(1H-Pyrazol-5-Yl)Benzonitrile | 1297537-37-1. Retrieved from

• NINGBO INNO PHARMCHEM CO., LTD. (n.d.). Optimizing Your Synthesis: The Advantage of High-Purity Pyrazole Derivatives. Retrieved from

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from

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Technical Support Center: Managing Exothermic Conditions in Pyrazole Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth, experience-based answers to common challenges encountered during the synthesis of pyrazoles using hydrazine and 1,3-dicarbonyl compounds, a classic and powerful transformation known as the Knorr pyrazole synthesis.[1][2] The high reactivity of hydrazine makes this reaction inherently fast and often highly exothermic.[1] Without proper control, this exotherm can lead to hazardous conditions, reduced yield, and increased impurity profiles. This resource is designed to help you navigate these challenges safely and effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the Knorr pyrazole synthesis with hydrazine so exothermic?

A1: The significant release of heat stems from both kinetic and thermodynamic factors. The reaction involves a series of rapid condensation and cyclization steps. Mechanistically, the process begins with the nucleophilic attack of a hydrazine nitrogen onto one of the carbonyl carbons of the 1,3-dicarbonyl compound. This is followed by dehydration to form a hydrazone intermediate, which then undergoes an intramolecular cyclization and a second dehydration.[2][3] The primary drivers of the exotherm are:

• Formation of Stable Bonds: The reaction forms a highly stable, aromatic pyrazole ring system and two molecules of water.[1] The net enthalpy change from breaking C=O and N-H bonds and forming stable C=N, C-N, and O-H bonds is highly favorable, releasing significant energy as heat.

• High Reactivity of Hydrazine: Hydrazine is a potent nucleophile, leading to a very fast initial reaction rate.[1] When the rate of heat generation surpasses the rate of heat removal, the reaction temperature increases, which in turn further accelerates the reaction rate, creating a feedback loop.[4]

Q2: What are the primary risks of an uncontrolled exothermic reaction in this synthesis?

A2: The most significant risk is a thermal runaway .[4][5] This occurs when the reaction's cooling system is overwhelmed, leading to an exponential increase in temperature and pressure.[4][5] The consequences can be severe:

• Pressure Build-up and Explosion: Rapid temperature increases can cause the solvent to boil violently. If the reaction generates non-condensable gases, pressure can build rapidly, exceeding the vessel's limits and leading to rupture or explosion.[5] Hydrazine itself is a high-energy compound and can decompose violently at elevated temperatures, especially in the absence of a solvent like water (i.e., anhydrous hydrazine).[6][7]

• Release of Toxic Materials: A vessel failure will release unreacted hydrazine (a suspected carcinogen), corrosive reagents, and volatile organic solvents into the laboratory environment.[7][8]

• Reduced Product Quality: Even minor temperature excursions can lead to the formation of side products and impurities, complicating purification and reducing the overall yield.

Q3: What are the most critical parameters to monitor and control?

A3: To ensure a safe and reproducible synthesis, you must rigorously control three key parameters:

• Reagent Addition Rate: This is the most effective method for controlling the rate of heat generation. Adding the limiting reagent (typically hydrazine) slowly, in a semi-batch process, ensures that the instantaneous concentration of reactants is low, preventing the reaction from proceeding too quickly.[9]

• Temperature: Continuous monitoring of the internal reaction temperature is non-negotiable. This data provides direct feedback on the reaction's progress and the effectiveness of the cooling system.

• Agitation/Mixing: Efficient stirring is crucial to prevent the formation of localized hot spots where reagents can concentrate, leading to a localized runaway.[10] Poor mixing can also cause the reaction to appear stalled, leading to a dangerous accumulation of unreacted reagents.[11]

Troubleshooting Guide: Common Experimental Issues

Problem 1: My reaction experiences a sharp, uncontrollable temperature spike immediately upon adding hydrazine.

• Root Cause: This is a classic sign that the rate of heat generation is far exceeding the heat removal capacity of your setup. The initial reaction rate is too high due to the instantaneous availability of both reactants.

• Solution: Implement Controlled Addition (Semi-Batch Operation)

  • Explanation: Instead of adding all the hydrazine at once (batch mode), add it slowly and continuously over a prolonged period using a syringe pump or a pressure-equalizing dropping funnel.[9] This makes the hydrazine the limiting reactant at any given moment, and the overall reaction rate becomes dependent on the addition rate, not the intrinsic chemical kinetics.

  • Protocol:

    • Dissolve the 1,3-dicarbonyl compound in a suitable solvent within the reactor.

    • Ensure the reactor's cooling system (e.g., ice bath, cryostat) is active and the internal temperature is stable at the desired setpoint (e.g., 0-5 °C).

    • Prepare a solution of hydrazine hydrate in the same solvent.

    • Begin adding the hydrazine solution dropwise via a syringe pump at a pre-determined rate.

    • Carefully monitor the internal temperature. If it rises more than 2-3 °C above the setpoint, immediately stop the addition . Do not resume addition until the temperature has stabilized back at the setpoint.

  Caption: Workflow for safe, controlled addition of hydrazine.

Problem 2: My yield is low, and I see multiple spots on my TLC plate that are difficult to separate.

• Root Cause: This issue is often linked to poor temperature control. Even minor temperature excursions can activate alternative reaction pathways, leading to side products such as bis-pyrazoles or partially cyclized intermediates.

• Solution: Solvent Selection and Process Characterization

  • Explanation: The choice of solvent impacts heat capacity and boiling point, which are critical for thermal management. A solvent with a higher heat capacity can absorb more energy for a given temperature rise. Furthermore, understanding the reaction's thermal profile through calorimetry can provide invaluable data for maintaining control.

  • Recommendations:

    • Solvent Choice: Select a solvent that is inert to the reactants and has a boiling point well above your intended reaction temperature. This provides a buffer against accidental overheating. Alcohols like ethanol or propanol are common choices.[1]

    • Reaction Calorimetry: For process development and scale-up, using a reaction calorimeter (RC1) or heat flow calorimeter is highly recommended.[12][13][14] These instruments measure the heat evolved in real-time, allowing you to calculate the total heat of reaction, the maximum adiabatic temperature rise (ΔT_ad), and the rate of heat release.[10][12][15] This data is essential for ensuring your cooling system is adequately sized for the reaction at scale.[14][16]

  Parameter	Ethanol	Isopropanol	Toluene	Acetonitrile
  Boiling Point (°C)	78.4	82.5	110.6	81.6
  Specific Heat (J/g·K)	2.44	2.60	1.80	2.23
  Notes	Protic, common choice	Protic, slightly higher BP	Aprotic, wider temp range	Aprotic, polar

  Caption: Properties of common solvents for pyrazole synthesis.

Problem 3: How do I approach scaling up this reaction from 1 gram to 100 grams safely?

• Root Cause of Danger: The challenge of scale-up lies in the changing surface-area-to-volume ratio.[9][17] As you increase the reactor size, the volume (which dictates heat generation) increases by the cube of the radius, while the surface area available for cooling (the reactor wall) only increases by the square.[9][17] This means a reaction that was easily controlled on a small scale can quickly become an uncontrollable thermal runaway on a larger scale.[16][17]

• Solution: A Staged, Data-Driven Approach

  • Explanation: Never scale up an exothermic reaction by more than a factor of 5-10 at a time without a thorough safety assessment.[11] A pilot-scale run is essential to identify unforeseen challenges.[10]

  • Scale-Up Protocol:

    • Hazard Assessment: Before any scale-up, perform a comprehensive reaction hazard assessment.[11] Use techniques like Differential Scanning Calorimetry (DSC) to screen for the onset temperature of any decomposition reactions involving your reactants, products, or intermediates.[15]

    • Calculate Cooling Capacity: Understand the heat removal capability of your larger reactor. This is often provided by the manufacturer or can be estimated.

    • Model the Reaction: Using data from reaction calorimetry (see Problem 2), ensure that the maximum rate of heat evolution (q_rxn) does not exceed the cooling capacity (q_cool) of the larger vessel.

    • Develop an Emergency Plan: What happens if the cooling fails? You must know the maximum temperature your reaction could reach under adiabatic conditions (ΔT_ad) and have a plan to mitigate it.[18] This could involve an emergency quenching system (e.g., adding a cold, inert solvent or a reaction inhibitor).[18]

  Caption: Decision tree for troubleshooting a potential thermal runaway.

References

• Reaction Calorimetry. Prime Process Safety Center.
• Safe scale-up with exothermic reactions. Process Technology Online.
• Exothermic Reaction Hazards.
• Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• The protection of reactors containing exothermic reactions: an HSE view. IChemE.
• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Chemical Engineering.
• Critical Consider
• Control Thermal Runaway and Chemical Reaction Hazards. TÜV SÜD.
• Rules of Thumb: Scale-up. The Chemical Engineer.
• Chemical Reaction Hazard Testing. DEKRA Process Safety.
• Working with Exothermic Reactions during Lab and Scale up. Amar Equipment.
• What is He
• Reaction Calorimetry: Hazard Evaluation Labor
• Reaction Calorimetry Testing.
• Knorr Pyrazole Synthesis. Chem Help ASAP.
• Knorr pyrrole synthesis. Wikipedia.
• Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry.
• Knorr Pyrazole Synthesis. J&K Scientific LLC.
• Reaction of hydrazine with 1,3‐dicarbonyl compounds in HFIP.
• Organic Syntheses Procedure: (E)-(2-Chlorobenzylidene)hydrazine. Organic Syntheses.
• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL.
• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing.
• Organic Syntheses Procedure: Three-component Reaction for Pyrazole Synthesis. Organic Syntheses.
• LESSON LEARNED: HYDRAZINE MONOHYDRATE EXPLOSION. University of Florida Environmental Health & Safety.
• The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry.
• Pyrazole synthesis. Organic Chemistry Portal.
• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry.
• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• Practical Hydrazine Hydr

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Technical Support Center: Optimization of Substituted Pyrazole Synthesis

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights into the synthesis of substituted pyrazoles. The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, but its synthesis, while seemingly straightforward, is fraught with challenges ranging from low yields to complex isomeric mixtures.[1][2][3] This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Issues in Pyrazole Synthesis

This section addresses the most frequent problems encountered during the synthesis of substituted pyrazoles, particularly via the common Knorr synthesis pathway, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[4][5][6][7]

Issue 1: Low or No Product Yield

Symptoms:

• Analysis of the crude reaction mixture by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) shows a significant amount of unreacted starting materials, even after prolonged reaction times.[8]

• The isolated yield is substantially lower than reported in the literature for similar substrates.

Probable Causes & Solutions:

• Purity of Starting Materials: Hydrazine derivatives can degrade over time, especially if exposed to air and light, leading to decomposition and the formation of colored impurities.[4] 1,3-dicarbonyl compounds can also contain impurities that inhibit the reaction.

  • Solution: Always use fresh, high-purity hydrazine or its more stable salt form (e.g., hydrochloride).[4] Verify the purity of the dicarbonyl compound by NMR or other analytical techniques before starting the reaction. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent air oxidation of sensitive reagents.[4]

• Suboptimal Reaction Conditions: The reaction kinetics may be slow due to insufficient temperature, incorrect solvent, or an inappropriate catalyst.

  • Solution: Systematically optimize the reaction temperature and time, monitoring the progress by TLC.[8] If thermal heating is insufficient, consider microwave-assisted synthesis, which can dramatically reduce reaction times from hours to minutes and often improves yields.[9][10][11]

• Steric Hindrance: Bulky substituents on either the hydrazine or the dicarbonyl compound can sterically hinder the necessary condensation and cyclization steps.

  • Solution: Increase the reaction temperature or switch to a higher-boiling point solvent. Employing a more active catalyst, such as nano-ZnO, can sometimes overcome steric barriers and lead to higher yields in shorter times.[8][12]

• Inappropriate pH: The Knorr synthesis and related cyclocondensations are often pH-sensitive. The reaction is typically acid-catalyzed, as protonation of a carbonyl group activates it for nucleophilic attack by the hydrazine.[5][13]

  • Solution: If the reaction is sluggish under neutral conditions, add a catalytic amount of a weak acid like acetic acid.[14] However, be aware that strongly acidic conditions (pH < 3) can favor the formation of furan byproducts via the Paal-Knorr furan synthesis pathway.[15]

Issue 2: Formation of Undesired Regioisomers

Symptoms:

• TLC analysis shows two or more product spots with very similar Rf values.

• The ¹H NMR spectrum of the purified product is complex, showing multiple sets of signals for the pyrazole ring and its substituents.

Probable Causes & Solutions:

• Use of Unsymmetrical Reagents: This is the most common cause. When a non-symmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine (e.g., methylhydrazine or phenylhydrazine), the initial nucleophilic attack can occur at either of the two distinct carbonyl carbons, leading to a mixture of two pyrazole regioisomers.[1][8][16][17]

  • Solution 1: Optimize Reaction Solvent: The choice of solvent can significantly influence the regioselectivity. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have been shown to dramatically improve the selectivity for one regioisomer over the other compared to standard solvents like ethanol.[16] These solvents can modulate the reactivity of the carbonyl groups and the hydrazine through hydrogen bonding.

  • Solution 2: Control Reaction pH: The pH of the reaction can influence which carbonyl group is more readily attacked. A systematic screening of pH conditions can help favor the formation of the desired isomer.[1][13]

  • Solution 3: Purification and Characterization: If isomeric mixtures are unavoidable, they must be separated and characterized. Meticulous silica gel column chromatography is often required.[8] For unambiguous structure determination, 2D NMR experiments, particularly NOESY (Nuclear Overhauser Effect Spectroscopy), are invaluable. A NOESY experiment can show through-space correlations between protons on the N-substituent and protons on the pyrazole ring, confirming their proximity and thus the isomeric structure.[8]

Issue 3: Difficulty in Product Purification

Symptoms:

• The crude product is a dark, oily, or tarry substance that is difficult to handle.

• The desired product co-elutes with impurities during column chromatography.

• The product "oils out" instead of crystallizing during recrystallization attempts.

Probable Causes & Solutions:

• Hydrazine Decomposition: As mentioned, hydrazine decomposition can lead to colored, polymeric byproducts that complicate purification.[4]

  • Solution: In addition to using fresh reagents, consider adding activated charcoal to the crude product solution and filtering before concentration and chromatography. This can help remove highly colored, non-polar impurities.

• Incomplete Cyclization: The reaction may stall at the hydrazone or hydroxylpyrazolidine intermediate stage, leading to a complex mixture.[1][8]

  • Solution: Ensure the reaction goes to completion by extending the reaction time or increasing the temperature. Adding a dehydrating agent or ensuring the removal of water can drive the final dehydration step to form the aromatic pyrazole ring.

• Alternative Purification Strategy: When standard chromatography or recrystallization fails, an alternative method can be effective. Pyrazoles are basic due to the sp²-hybridized nitrogen atom, which is not involved in the aromatic system.[6][18]

  • Solution: Dissolve the crude product in an organic solvent and treat it with an acid (e.g., HCl in ether or an organic acid) to precipitate the pyrazole as its acid addition salt.[19] The salt can often be isolated as a clean, crystalline solid, which is then filtered and washed. The free pyrazole base can be recovered by neutralizing the salt with a mild base (e.g., NaHCO₃ solution) and extracting it into an organic solvent.[19]

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for my pyrazole synthesis? A1: The solvent choice is critical and impacts yield, reaction time, and regioselectivity.

• Protic Solvents (e.g., Ethanol, Acetic Acid): These are the most common and are often used in standard Knorr synthesis. Ethanol is a good general-purpose solvent, while acetic acid can serve as both a solvent and an acid catalyst.[14]

• Aprotic Polar Solvents (e.g., DMF, DMSO): These can be advantageous for less reactive substrates or when higher temperatures are needed.[8]

• Fluorinated Alcohols (TFE, HFIP): As detailed in the troubleshooting section, these are the solvents of choice when controlling regioselectivity is a primary concern.[16]

• Solvent-Free Conditions: For green chemistry approaches, reactions can be run neat or by grinding reagents together, sometimes with a solid support or catalyst.[3][20] This often requires thermal or microwave energy but can lead to faster reactions and simpler workups.[20][21]

Q2: When should I consider using microwave-assisted synthesis? A2: Microwave-assisted synthesis is an excellent strategy when conventional heating methods result in low yields, long reaction times, or significant byproduct formation.[11] The rapid, uniform heating provided by microwaves can accelerate the reaction rate dramatically, often reducing reaction times from many hours to mere minutes and leading to cleaner product formation and higher yields.[9][10][22] It is particularly useful for high-throughput synthesis in drug discovery projects.

Q3: What are the main advantages of a multi-component synthesis approach for pyrazoles? A3: Multi-component reactions (MCRs) offer significant advantages in terms of efficiency and atom economy. Instead of synthesizing and isolating intermediates, an MCR combines three or more starting materials in a single pot to form the final product.[23][24] This reduces the number of synthetic steps, minimizes solvent waste, and saves time. For example, 1,3-diketones can be generated in situ from ketones and acid chlorides and then immediately reacted with hydrazine without isolation, providing a rapid route to complex pyrazoles.[17][23]

Data & Visualization

Data Tables

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis This table summarizes the typical improvements seen when switching from conventional reflux to microwave irradiation for the synthesis of pyrazole hybrids.

Entry	Method	Reaction Time	Yield (%)	Reference
1	Conventional Reflux	7–9 hours	79-85	[9][10]
2	Microwave Irradiation	9–10 minutes	88-92	[9][10]

Table 2: Effect of Solvent on Regioselectivity in the Synthesis of a 3-Trifluoromethylpyrazole Data illustrates how fluorinated solvents can dramatically improve the ratio of the desired regioisomer.

Solvent	Temperature	Isomer Ratio (Desired:Undesired)	Reference
Ethanol (EtOH)	Reflux	Low selectivity (mixture)	[16]
Trifluoroethanol (TFE)	Room Temp	85:15	[16]
Hexafluoroisopropanol (HFIP)	Room Temp	97:3	[16]

Diagrams

Caption: A general troubleshooting workflow for optimizing pyrazole synthesis.

Experimental Protocols

Protocol 1: General Knorr Synthesis of a 1,3,5-Trisubstituted Pyrazole with Optimization Tips

This protocol is a starting point and should be optimized for specific substrates.[7][14]

Safety Precaution: Hydrazine and its derivatives are toxic and potentially carcinogenic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[7]

Materials:

• 1,3-Dicarbonyl compound (1.0 eq)

• Substituted hydrazine (e.g., phenylhydrazine) (1.1 eq)

• Ethanol or Acetic Acid

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, 10 mL per mmol of dicarbonyl).

• Reagent Addition: Add the substituted hydrazine (1.1 eq) to the solution. If using a hydrazine salt, an equivalent of a mild base may be needed. For acid catalysis, add a few drops of glacial acetic acid.[14]

• Heating: Heat the reaction mixture to reflux (or a target temperature, e.g., 80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC until the starting material is consumed (typically 1-4 hours).[8] A common mobile phase is 30% ethyl acetate in hexane.

• Work-up: Cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by silica gel column chromatography or recrystallization.[8][25]

Protocol 2: Microwave-Assisted Synthesis for Accelerated Reaction

This protocol demonstrates the significant time savings of microwave synthesis.[10][22]

Materials:

• Chalcone or other suitable α,β-unsaturated carbonyl (1.0 eq)

• Substituted phenylhydrazine hydrochloride (1.0 eq)

• Sodium hydroxide

• Ethanol

• Microwave synthesis vial

Procedure:

• Setup: In a microwave vial, combine the α,β-unsaturated carbonyl (1 mmol) and the substituted phenylhydrazine hydrochloride (1 mmol) in absolute ethanol (3 mL).

• Base Addition: Add sodium hydroxide (2.5 mmol) to make the solution alkaline.

• Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 75-100 °C) and power (e.g., 100 W) for 15-30 minutes.[22]

• Monitoring & Work-up: Monitor the reaction by TLC. Once complete, cool the vial, and proceed with an appropriate aqueous work-up and purification as described in Protocol 1.

References

• Barrio, P., & de la Pradilla, R. F. (2009). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• Fairweather, K. A., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angewandte Chemie. [Link]

• Vekariya, R. H., et al. (2021). Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids. ACS Omega. [Link]

• Gkizis, P., et al. (2019). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. Molecules. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

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• The Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. RSC Education. [Link]

• Li, J-T., et al. (2010). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules. [Link]

• Vekariya, R. H., et al. (2021). Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids. ACS Omega. [Link]

• Sankaran, V., et al. (2024). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Medicinal Chemistry. [Link]

• AZC. (2018). Pyrazole. Heterocyclic Compounds Organic Chemistry Pharmacy. [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering. [Link]

• Maleki, A., et al. (2015). Green synthesis of pyrazole systems under solvent-free conditions. Journal of Chemistry. [Link]

• ResearchGate. (2024). Synthetic pathway for solvent-free preparations of pyrazole derivatives. ResearchGate. [Link]

• Tasch, B. O., & Opatz, T. (2021). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Patel, B. R., et al. (2019). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Paper Publications. [Link]

• Tasch, B. O., & Opatz, T. (2021). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (2024). Synthesis of pyrazole under solvent free condition. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. . [Link]

• Al-wsabya, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions. [Link]

• Moglila, S. S., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. [Link]

• IJCRT.org. (2022). A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES. International Journal of Creative Research Thoughts. [Link]

• Kalinin, S., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• Kalinin, S., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• Chen, J., et al. (2024). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. [Link]

• Moglila, S. S., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. [Link]

• ResearchGate. (2018). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. ResearchGate. [Link]

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minimizing regioisomer byproduct formation in pyrazole synthesis

A Senior Application Scientist's Guide to Minimizing Regioisomeric Byproduct Formation

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with regioselectivity in their synthetic routes. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of the factors that govern pyrazole formation, enabling you to troubleshoot and optimize your reactions effectively. The formation of regioisomeric mixtures is one of the most persistent challenges in pyrazole synthesis, particularly when using classical methods like the Knorr synthesis with unsymmetrical precursors.[1][2][3] This guide will equip you with the knowledge and practical strategies to control these outcomes.

Understanding the Core Challenge: The Origin of Regioisomers

The classic and widely-used Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.[4][5][6] When the 1,3-dicarbonyl is unsymmetrical (i.e., has different substituents, R¹ and R³), the substituted hydrazine can attack either of the two distinct carbonyl carbons. This leads to two competing reaction pathways, often resulting in the formation of two distinct regioisomeric pyrazoles.[1][7][8] Controlling which pathway is favored is the key to minimizing byproduct formation and simplifying downstream processing.[7]

The outcome is a delicate balance of several factors:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons. An electron-withdrawing group will make the adjacent carbonyl carbon more susceptible to nucleophilic attack.[7]

• Steric Effects: The steric hindrance around each carbonyl group. The hydrazine will preferentially attack the less sterically hindered carbonyl.[7]

• Reaction Conditions: The solvent, pH, and temperature can dramatically influence the reaction pathway, sometimes even reversing the selectivity.[7][9]

Below is a diagram illustrating the fundamental mechanistic choice that leads to regioisomeric products.

Caption: Competing pathways in the Knorr synthesis leading to two regioisomers.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered during pyrazole synthesis.

Q1: My pyrazole synthesis is producing a nearly 1:1 mixture of regioisomers. What is the most impactful change I can make to improve selectivity?

A1: The single most effective and often transformative change you can make is to switch the reaction solvent from a standard alcohol (like ethanol) to a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[2][10]

The Causality: Standard alcohols like ethanol are nucleophilic and can compete with the hydrazine in attacking the more reactive carbonyl group of the 1,3-dicarbonyl, which can diminish regioselectivity.[10] Fluorinated alcohols, in contrast, are highly polar and can stabilize intermediates, but they are non-nucleophilic.[10][11] This lack of nucleophilicity means they don't compete in the initial attack, allowing the inherent electronic and steric differences between the two carbonyls to dictate the outcome with much higher fidelity.[10] This often leads to a dramatic shift from poor selectivity to ratios exceeding 98:2 in favor of a single isomer.[10][12]

Q2: How do the substituents on my 1,3-dicarbonyl affect which regioisomer is formed?

A2: The electronic nature of the substituents is a primary director of the reaction. A powerful electron-withdrawing group (EWG), such as a trifluoromethyl (CF₃) group, significantly increases the electrophilicity of the adjacent carbonyl carbon. The initial, and often rate-determining, attack of the hydrazine will preferentially occur at this more electron-deficient center.

For a substituted hydrazine (R-NHNH₂), the more nucleophilic nitrogen (typically the unsubstituted -NH₂) will attack the more electrophilic carbonyl. For example, in the reaction of methylhydrazine with a 1,3-diketone bearing a CF₃ group and an aryl group, the reaction in a non-interfering solvent will favor the formation of the pyrazole where the N-methyl group is adjacent to the carbon derived from the aryl-substituted carbonyl.

Q3: I am using an arylhydrazine. Can I control the reaction by modifying the hydrazine itself?

A3: Yes, the form of the arylhydrazine used can act as a regiochemical switch. A study has shown that reacting a trichloromethyl enone with an arylhydrazine hydrochloride preferentially yields the 1,3-regioisomer.[13] In contrast, using the corresponding free arylhydrazine base leads exclusively to the 1,5-regioisomer.[13]

The Causality: This remarkable switch is attributed to the reaction mechanism. Under acidic conditions (using the hydrochloride salt), the reaction proceeds through a specific pathway that favors one mode of cyclization. When the free base is used, a different intermediate is formed, leading to the alternative regioisomer. This provides a powerful and straightforward method for selectively accessing either product from the same set of precursors.[13]

Q4: My reaction is complete, but I have an inseparable mixture of isomers. How can I confirm the identity of each regioisomer?

A4: Unambiguous characterization is crucial. While TLC and ¹H NMR might show two distinct spots or sets of peaks, assigning the structures requires more advanced techniques.

• 2D NMR Spectroscopy (NOESY): Nuclear Overhauser Effect Spectroscopy (NOESY) is one of the most powerful tools for this purpose.[14][15] It allows you to determine the spatial proximity of protons. By observing a cross-peak between the protons of the N-substituent (e.g., N-CH₃) and the protons of the substituent at the C5 position of the pyrazole ring, you can definitively assign the regiochemistry.

• X-Ray Crystallography: If one of the isomers can be crystallized, single-crystal X-ray diffraction provides unequivocal proof of its structure.[14][16] This can then be used to assign the identity of the other isomer by comparing spectroscopic data.[4]

Troubleshooting Guides & Experimental Protocols

This section provides detailed workflows to address specific experimental challenges.

Guide 1: Low Regioselectivity in a Standard Synthesis

Issue: You are performing a Knorr synthesis with an unsymmetrical 1,3-diketone and a substituted hydrazine in ethanol, and obtaining a mixture of regioisomers with a ratio worse than 80:20.

Caption: Troubleshooting workflow for low regioselectivity.

Protocol 1: Regioselective Synthesis of a 1,5-Disubstituted Pyrazole using a Fluorinated Alcohol Solvent

This protocol is adapted from methodologies proven to enhance regioselectivity.[17][18]

• Materials:

  • Unsymmetrical 1,3-diketone (1.0 eq)

  • Substituted hydrazine (e.g., methylhydrazine) (1.1 eq)

  • 2,2,2-Trifluoroethanol (TFE)

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Standard work-up and purification reagents (ethyl acetate, water, brine, anhydrous sodium sulfate)

• Procedure:

  • In a round-bottom flask, dissolve the 1,3-diketone (1.0 eq) in TFE (approx. 0.1-0.2 M concentration).

  • Add the substituted hydrazine (1.1 eq) dropwise to the solution at room temperature with stirring.

  • Heat the reaction mixture to reflux. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[17]

  • Cool the reaction mixture to room temperature.

  • Remove the TFE solvent under reduced pressure using a rotary evaporator.[17]

  • Perform an aqueous work-up: Dilute the residue with ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.[17]

  • Purify the crude product by silica gel column chromatography to isolate the major regioisomer.[17]

  • Characterize the product using NMR spectroscopy (¹H, ¹³C, and NOESY) to confirm its structure and assess isomeric purity.

Guide 2: Product Mixture is Formed and Requires Separation

Issue: Optimization was not fully successful, or you are working with a legacy mixture. You need to separate and characterize the regioisomers.

Caption: Workflow for the separation and characterization of regioisomers.

Protocol 2: Separation of Pyrazole Regioisomers by Column Chromatography

This is a general protocol for separating a mixture of two pyrazole regioisomers.[18]

• Materials:

  • Crude mixture of pyrazole regioisomers

  • Silica gel (appropriate mesh size for flash chromatography)

  • Solvents for elution (e.g., hexanes, ethyl acetate)

  • TLC plates and developing chamber

  • Fraction collection tubes

• Procedure:

  • Develop a TLC Method: First, find a solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) that provides good separation between the two regioisomer spots on a TLC plate. The Rf values should be distinct.

  • Prepare the Column: Pack a glass column with silica gel slurried in the initial, low-polarity eluent.

  • Load the Sample: Dissolve the crude mixture in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. Dry this silica and carefully add it to the top of the packed column.

  • Elute the Column: Begin eluting with the low-polarity solvent system developed in step 1. Collect fractions and monitor them by TLC.

  • Increase Polarity (if necessary): If the compounds are slow to elute, gradually increase the polarity of the solvent system (e.g., to 8:2 or 7:3 Hexanes:Ethyl Acetate).

  • Combine and Concentrate: Combine the fractions that contain the pure, isolated isomers (as determined by TLC). Remove the solvent under reduced pressure to yield the purified products.

  • Confirm Purity: Assess the purity of each isolated isomer by ¹H NMR.

Data Summary: The Impact of Solvent on Regioselectivity

The choice of solvent can be the difference between an unworkable mixture and a highly selective transformation. The table below summarizes data from the literature, highlighting the dramatic improvement seen with fluorinated alcohols.[10]

Entry	1,3-Diketone Substituents (R¹, R²)	Hydrazine	Solvent	Regioisomer Ratio (A:B)	Yield (%)	Reference
1	2-Furyl, CF₃	Methylhydrazine	EtOH	36:64	99	[10]
2	2-Furyl, CF₃	Methylhydrazine	TFE	85:15	99	[10]
3	2-Furyl, CF₃	Methylhydrazine	HFIP	97:3	98	[10]
4	2-Furyl, CF₂CF₃	Methylhydrazine	EtOH	64:36	93	[10]
5	2-Furyl, CF₂CF₃	Methylhydrazine	HFIP	>99:<1	99	[10]

Regioisomer A corresponds to the 5-Aryl-3-fluoroalkyl pyrazole; Regioisomer B corresponds to the 3-Aryl-5-fluoroalkyl pyrazole.

References

• Al-Masabi, S., et al. (2018). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. Available at: [Link]

• BenchChem. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. BenchChem.

• Organic Chemistry Portal. (2024). Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. Available at: [Link]

• de la Cruz, L. C., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Advances. Available at: [Link]

• Guesmi, Z., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• da Silva, A. C. M., et al. (2023). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. Available at: [Link]

• Claramunt, R. M., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Knorr Pyrazole Synthesis. ResearchGate. Available at: [Link]

• MDPI. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. J&K Scientific LLC. Available at: [Link]

• National Center for Biotechnology Information. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC. Available at: [Link]

• ACS Publications. (2018). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity. The Journal of Organic Chemistry. Available at: [Link]

• UAB Barcelona. (n.d.). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. Available at: [Link]

• Royal Society of Chemistry. (2021). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry. Available at: [Link]

• UAB Divulga. (2015). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga. Available at: [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Name-Reaction.com. Available at: [Link]

• Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles. Google Patents.

• National Center for Biotechnology Information. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).

• National Center for Biotechnology Information. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. Available at: [Link]

• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. Available at: [Link]

• National Center for Biotechnology Information. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC. Available at: [Link]

• ResearchGate. (n.d.). Competitive paths for the formation of regioisomeric pyrazoles (6a or 7a). ResearchGate. Available at: [Link]

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Technical Support Center: Purification Challenges for Polar Pyrazole-Based Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical solutions for the common purification challenges encountered with polar pyrazole-based compounds. Drawing from established scientific principles and extensive field experience, this document offers troubleshooting guides, detailed protocols, and data-driven recommendations to streamline your purification workflows.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the purification of polar pyrazoles.

Q1: Why are my polar pyrazole compounds difficult to purify using standard normal-phase silica gel chromatography?

A1: Polar pyrazoles present a dual challenge for standard silica gel chromatography. Firstly, their high polarity causes very strong adsorption to the acidic silica stationary phase, leading to poor mobility (low Rf) even with highly polar mobile phases like methanol/dichloromethane mixtures. Secondly, the basic nitrogen atoms in the pyrazole ring can interact strongly with acidic silanol groups on the silica surface, which often results in significant peak tailing and, in some cases, irreversible adsorption or degradation of the compound on the column.[1][2]

Q2: My pyrazole compound streaks badly on a C18 HPLC column. What is the primary cause?

A2: Severe peak tailing, or streaking, on a reversed-phase (RP) C18 column is a classic sign of secondary ionic interactions.[1] The basic pyrazole analyte interacts with residual, negatively charged silanol groups present on the silica backbone of the stationary phase.[1][3][4] This interaction provides a secondary retention mechanism in addition to the primary hydrophobic interaction, leading to a distorted peak shape. This issue is most prominent at neutral pH where silanols are deprotonated and basic pyrazoles are protonated.

Q3: I'm struggling to crystallize my highly polar pyrazole derivative. What are some effective strategies?

A3: High polarity often leads to very high solubility in polar solvents and very low solubility in non-polar solvents, making single-solvent recrystallization difficult. Key strategies include using a mixed-solvent system, such as dissolving the compound in a minimal amount of a hot "good" solvent (e.g., ethanol, methanol) and then slowly adding a "poor" solvent (e.g., hexane, ethyl acetate) until turbidity appears before cooling.[5][6] Other techniques include slow evaporation or using an anti-solvent vapor diffusion setup.

Q4: Can I use additives in my mobile phase to improve peak shape? If so, which ones are recommended?

A4: Absolutely. Mobile phase additives are essential for improving the chromatography of polar basic compounds.[7][8] For reversed-phase HPLC, adding a small amount (typically 0.1%) of an acid like trifluoroacetic acid (TFA) or formic acid will protonate the silanol groups, minimizing secondary interactions.[8][9] Alternatively, adding a basic competitor like triethylamine (TEA) can saturate the active silanol sites.[3][10] The choice depends on the stability of your compound and compatibility with your detection method (e.g., formic acid is preferred for mass spectrometry).

In-Depth Troubleshooting Guides

Problem 1: Severe Peak Tailing in Reversed-Phase HPLC

You are observing peaks with an asymmetry factor (As) greater than 1.5 for your polar pyrazole compound on a C18 column.[1]

Root Cause Analysis

The primary cause is the interaction between the basic nitrogen atoms of your pyrazole and acidic, ionized silanol groups on the silica surface of the stationary phase.[1] This secondary retention mechanism leads to a portion of the analyte being retained longer than the bulk, causing the characteristic tail.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step decision process for diagnosing and resolving peak tailing.

Caption: Troubleshooting workflow for HPLC peak tailing.

Solutions & Protocols

1. Mobile Phase Modification (First Line of Defense)

This is the quickest and most common solution. The goal is to suppress the ionization of surface silanol groups.

• Acidic Modifiers: Add 0.05-0.1% of an acid like formic acid (FA) or trifluoroacetic acid (TFA) to the mobile phase.[8][9] This lowers the pH to ~2-3, protonating the silanols (Si-OH) and preventing them from interacting with your protonated basic pyrazole.

• Basic Modifiers: Add 0.05-0.1% of triethylamine (TEA) or use a buffer system (e.g., ammonium acetate, ammonium formate) to raise the pH.[11] While less common, operating at a high pH can also suppress silanol ionization, but requires a pH-stable column.[3]

Modifier	Typical Concentration	Mechanism of Action	MS Compatibility
Formic Acid (FA)	0.1% (v/v)	Lowers pH to protonate silanols	Excellent
Trifluoroacetic Acid (TFA)	0.1% (v/v)	Lowers pH and acts as an ion-pairing agent	Fair (can cause ion suppression)
Ammonium Acetate/Formate	10-20 mM	Buffers pH and provides competing ions	Excellent
Triethylamine (TEA)	0.1% (v/v)	Acts as a silanol blocker	Poor (not volatile)

2. Change the Stationary Phase

If modifiers are insufficient, the column chemistry itself is the next target.

• Polar-Embedded Columns: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from residual silanols, improving peak shape for basic compounds.[10][12]

• Hydrophilic Interaction Chromatography (HILIC): For very polar pyrazoles that have poor retention even with 100% aqueous mobile phases, HILIC is an excellent alternative.[13] It uses a polar stationary phase (like bare silica or diol) and a high organic mobile phase, providing strong retention for polar compounds.[14][15]

Problem 2: Compound Degradation or Irreversible Adsorption on Silica Gel

You are attempting flash chromatography and notice very low recovery of your pyrazole compound, or the appearance of new spots on TLC after exposure to silica.

Root Cause Analysis

The acidic surface of standard silica gel can act as a catalyst for the degradation of sensitive organic molecules. Pyrazoles, particularly those with acid-labile functional groups, can undergo hydrolysis, rearrangement, or polymerization. Furthermore, the strong chelating nature of the pyrazole ring can lead to irreversible binding to trace metal impurities within the silica matrix.[16][17][18]

Mechanism of Interaction and Mitigation

The diagram below illustrates how basic pyrazoles interact with acidic silica and how deactivation can mitigate this issue.

Caption: Interaction of pyrazole with standard vs. deactivated silica.

Solutions & Protocols

1. Deactivate the Silica Gel

Before running your column, you can neutralize the active sites.

• Protocol: Deactivating Silica with Triethylamine (TEA)

  • Prepare your mobile phase (e.g., 95:5 Dichloromethane/Methanol).

  • Add 0.5-1% (v/v) of triethylamine to the mobile phase mixture.

  • When packing your column, use this TEA-containing solvent.

  • Equilibrate the packed column by flushing with at least 5 column volumes of the TEA-containing mobile phase before loading your sample.[6] This ensures the silanol groups are neutralized.

2. Use an Alternative Stationary Phase

If deactivation is not sufficient, avoid silica altogether.

• Alumina (Basic or Neutral): Alumina is a good alternative for acid-sensitive compounds. Basic alumina is particularly effective for purifying basic compounds like pyrazoles.

• Reversed-Phase Flash Chromatography: C18-functionalized silica is now widely available for flash chromatography. This is an excellent option for polar compounds, using mobile phases like water/acetonitrile or water/methanol, often with the same modifiers (FA, TFA) used in HPLC.[19]

Problem 3: Co-elution with Polar Impurities

Your target pyrazole compound is eluting very close to starting materials or byproducts of similar polarity, making separation by standard methods ineffective.

Root Cause Analysis

When the polarity and functional groups of the desired product and its impurities are very similar, achieving separation based on a single interaction mechanism (e.g., polarity-based adsorption in normal phase) becomes extremely challenging.

Solutions & Protocols

1. Employ Orthogonal Purification Techniques

Orthogonality in separation means using techniques that rely on different chemical or physical principles.[14][15] If you fail to separate based on polarity, try separating based on size, charge, or hydrophobicity.

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique that uses supercritical CO2 as the main mobile phase, often with a polar co-solvent like methanol.[20][21] It offers a different selectivity compared to liquid chromatography and is particularly effective for separating polar compounds.[14] SFC is also a "green" technique that reduces solvent consumption.

• Ion-Exchange Chromatography (IEX): If your pyrazole or impurities can be ionized, IEX can provide excellent separation. A cation-exchange column would retain the protonated pyrazole, allowing neutral impurities to be washed away. The target compound is then eluted by changing the pH or increasing the ionic strength of the mobile phase.[13][22]

2. Preparative HPLC

For high-purity requirements in drug development, preparative HPLC is often necessary.

• Protocol: Method Development for Preparative HPLC

  • Analytical Method Optimization: Develop a robust analytical HPLC method first. Experiment with different columns (C18, Phenyl-Hexyl, Polar-Embedded) and mobile phase modifiers (formic acid, ammonium acetate) to achieve the best possible separation (resolution > 2.0) at the analytical scale.

  • Loading Study: Once the analytical method is set, perform a loading study to determine the maximum amount of crude material that can be injected onto the analytical column without losing resolution.

  • Scale-Up: Use the results from the loading study to scale the method to a larger preparative column. The flow rate and injection volume are scaled geometrically based on the column dimensions.

  • Fraction Collection & Analysis: Collect fractions as the purified compound elutes. Analyze each fraction by analytical HPLC or TLC to pool the pure fractions and isolate the final product.

References

• uHPLCs. Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions.
• Stoll, D. R. The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America. 2023.
• Vreeken, R. J., et al. The Use of Mobile Phase Additives in the Determination of 55 (Polar) Pesticides by Column Liquid Chromatography-Thermospray-Mass Spectrometry. Taylor & Francis Online.
• BenchChem. Technical Support Center: Purification of Pyrazole Compounds by Recrystallization.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Kim, D. Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Longdom Publishing. 2024.
• Element Lab Solutions. Peak Tailing in HPLC.
• Chrom Tech, Inc. What Causes Peak Tailing in HPLC?.
• ZeptoMetrix. Mobile Phase Modifiers.
• Pesek, J. J., Matyska, M. T. How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. Chromatography Online.
• ResearchGate. How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. 2014.
• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC.

• International Journal of Chemico-Pharmaceutical Analysis. A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Available from: [Link]

• Bieber, S., et al. Orthogonal Separation Techniques to Analyze (Very) Polar Molecules in Water Samples: Assessing SFC and Reversed-Phase LC–HILIC. Chromatography Online. 2018.
• NIH. Organically Modified Silica with Pyrazole-3-carbaldehyde as a New Sorbent for Solid-Liquid Extraction of Heavy Metals.
• M. Asif. Natural Product Isolation (2) - Purification Techniques, An Overview. 2016.

• ResearchGate. SFC-MS/MS as an orthogonal technique for improved screening of polar analytes in anti-doping control. Available from: [Link]

• PubMed. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Available from: [Link]

• ResearchGate. For highly polar compound, how to do the purification?. 2018. Available from: [Link]

• Royal Society of Chemistry. Immobilization of pyrazole compounds on silica gels and their preliminary use in metal ion extraction. Available from: [Link]

• Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• PubMed. Evaluation of flash supercritical fluid chromatography and alternate sample loading techniques for pharmaceutical medicinal chemistry purifications. 2012. Available from: [Link]

• Chromatography Today. How Good is SFC for Polar Analytes?. Available from: [Link] SFC/guest-article/how-good-is-sfc-for-polar-analytes/30284

• Teledyne Labs. Purine and Related Compound Purification Strategies. Available from: [Link]

• PharmaGuru. HPLC Method Development For Basic Molecules: A Case Study. Available from: [Link]

• ResearchGate. Immobilization of pyrazole compounds on silica gels and their preliminary use in metal ion extraction. Available from: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. 2023. Available from: [Link]

• ACS Omega. Innovative Silica-Supported Acid Catalyst for Sustainable Synthesis of Bioactive Pyrazoles: Insights into Mechanisms and Applications. Available from: [Link]

• PubMed. Organically modified silica with pyrazole-3-carbaldehyde as a new sorbent for solid-liquid extraction of heavy metals. 2013. Available from: [Link]

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Technical Support Center: Regioselectivity in 1,3-Substituted Pyrazole Synthesis

Welcome to the technical support center for controlling regioselectivity in the synthesis of 1,3-substituted pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of pyrazole synthesis. Pyrazoles are a cornerstone in medicinal chemistry, but achieving the desired regioisomer can be a significant synthetic hurdle.[1] This resource provides in-depth, experience-driven answers to common challenges, moving beyond simple protocols to explain the "why" behind the "how."

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in the Knorr synthesis of pyrazoles?

The regiochemical outcome of the reaction between an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine is governed by a combination of electronic and steric factors of both reactants, as well as the reaction conditions.[2][3]

• Electronic Effects: The electronic nature of the substituents is a critical factor.[2] Electron-withdrawing groups on the 1,3-dicarbonyl compound can activate the adjacent carbonyl group, making it more susceptible to nucleophilic attack.[2]

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can direct the initial nucleophilic attack to the less sterically hindered carbonyl group.[2]

• Reaction pH: The acidity or basicity of the reaction medium can alter the nucleophilicity of the hydrazine nitrogens and influence the rate of condensation at each carbonyl group.[2][3]

• Solvent: The choice of solvent can dramatically impact regioselectivity. For instance, fluorinated alcohols have been shown to significantly favor the formation of a single regioisomer compared to conventional solvents like ethanol.[2][4][5]

• Temperature: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction, thereby affecting the product ratio.[2]

Q2: I'm getting a mixture of regioisomers. What is the first thing I should try to improve selectivity?

If you are obtaining a mixture of regioisomers, the most impactful and often simplest parameter to change is the solvent . Conventional wisdom often points to ethanol for this condensation; however, switching to a fluorinated alcohol like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can dramatically improve regioselectivity, in some cases up to 99:1.[4][5] This is particularly effective when one of the substituents on the dicarbonyl is a fluoroalkyl group.

Q3: How does the substituent on the hydrazine (e.g., methyl vs. phenyl) affect the reaction outcome?

The substituent on the hydrazine alters the nucleophilicity of the two nitrogen atoms. In methylhydrazine, the methyl group is electron-donating, making the substituted nitrogen (N1) more nucleophilic. In phenylhydrazine, the phenyl group is electron-withdrawing, making the unsubstituted nitrogen (NH2) more nucleophilic.[5] This difference dictates the initial point of attack on the dicarbonyl and is a key determinant of the final regioisomer.

Q4: Are there alternatives to the Knorr synthesis for better regiocontrol?

Yes, several other methods offer excellent regioselectivity:

• 1,3-Dipolar Cycloaddition: The reaction of nitrilimines (generated in situ from hydrazonyl halides) with alkynes can provide tetrasubstituted pyrazoles, though regioselectivity can sometimes be low.[6] However, using sydnones and 2-alkynyl-1,3-dithianes in a base-mediated [3+2] cycloaddition can achieve excellent regioselectivity.[7][8]

• Reaction with α,β-Unsaturated Ketones (Chalcones): The condensation of hydrazines with chalcones can lead to pyrazolines, which are then oxidized to pyrazoles, often with good regiocontrol.[9]

• Multicomponent Reactions: One-pot multicomponent reactions can provide highly substituted pyrazoles with high regioselectivity, often under mild and environmentally friendly conditions.[10]

Troubleshooting Guide

Problem 1: Poor or reversed regioselectivity with trifluoromethyl-1,3-diketones.

Scenario: You are reacting a 1-aryl-4,4,4-trifluorobutane-1,3-dione with methylhydrazine in ethanol, expecting the 1-methyl-3-aryl-5-(trifluoromethyl)pyrazole, but you are getting the opposite regioisomer or a poor ratio.

Root Cause Analysis: The trifluoromethyl group is strongly electron-withdrawing, making the adjacent carbonyl highly electrophilic. In ethanol, the reaction can be under thermodynamic control, leading to a mixture of products. The relative nucleophilicity of the two nitrogen atoms in methylhydrazine and their attack on the two different carbonyls are not well-differentiated under these conditions.

Solution Pathway:

• Solvent Change (Primary Recommendation): Switch the solvent from ethanol to a fluorinated alcohol.[4][5]

  • TFE (2,2,2-trifluoroethanol): A good starting point that often significantly improves selectivity.

  • HFIP (1,1,1,3,3,3-hexafluoro-2-propanol): Often provides the highest regioselectivity, pushing the reaction towards a single isomer.[5] The unique properties of these solvents, including their high ionizing power and low nucleophilicity, are thought to stabilize key intermediates and favor one reaction pathway.

• Temperature Adjustment: Lowering the reaction temperature can sometimes favor the kinetically controlled product, which may be the desired isomer.

Workflow Diagram: Solvent-Mediated Regiocontrol

Caption: Impact of solvent choice on regioselectivity.

Problem 2: Difficulty separating the resulting regioisomers.

Scenario: Your reaction consistently produces an inseparable mixture of regioisomers, and solvent changes have not yielded a single product.

Root Cause Analysis: The physicochemical properties (polarity, boiling point, etc.) of the two regioisomers are too similar for effective separation by standard chromatography or crystallization. This necessitates a synthetic solution rather than a purification one.

Solution Pathway:

• Protecting Group Strategy: If applicable, consider a synthesis route where one of the reactive sites is temporarily blocked.

• Alternative Synthetic Route: Move away from the 1,3-dicarbonyl condensation. A stepwise approach that builds the pyrazole ring with unambiguous connectivity is required.

  • Example using an Alkyne: Synthesize a substituted acetylenic ketone. The reaction of these substrates with hydrazines is often highly regioselective, affording single pyrazole isomers in excellent yields.[11]

Experimental Protocol: Regioselective Synthesis from an Acetylenic Ketone

• Starting Material Synthesis: Prepare the required α,β-acetylenic ketone from a terminal alkyne and an appropriate aldehyde.

• Cyclocondensation:

  • Dissolve the acetylenic ketone (1.0 eq) in ethanol.

  • Add the substituted hydrazine (1.1 eq).

  • If the hydrazine is a salt (e.g., hydrochloride), add a mild base like sodium acetate (1.2 eq).

  • Reflux the mixture for 2-6 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography or recrystallization to yield the single 1,3-disubstituted pyrazole regioisomer.

Problem 3: No reaction or very low yield.

Scenario: You are attempting a Knorr condensation, but you are recovering starting material or observing very low conversion.

Root Cause Analysis:

• Deactivated Substrates: Highly electron-rich 1,3-dicarbonyls or sterically hindered substrates can be unreactive.

• Poor Nucleophile: A very electron-deficient hydrazine (e.g., with multiple nitro groups on a phenyl ring) may be too poor a nucleophile to initiate the reaction.

• Inappropriate pH: The reaction is often acid-catalyzed.[12][13] Without a catalytic amount of acid, the reaction may not proceed, especially the dehydration steps.

Solution Pathway:

• Catalysis: Add a catalytic amount of a protic acid, such as acetic acid or a few drops of concentrated HCl.[9][14] This protonates a carbonyl oxygen, activating it for nucleophilic attack.

• Increase Temperature: Refluxing the reaction mixture can provide the necessary activation energy.

• Use a More Reactive Dicarbonyl Equivalent: Instead of a simple diketone, consider using a β-ketoester or a β-enaminone, which can exhibit different reactivity profiles.[14][15]

Mechanism Overview: The Knorr Pyrazole Synthesis

Caption: Competing pathways in Knorr pyrazole synthesis.

Quantitative Data Summary

The choice of solvent has a profound effect on the observed regioselectivity. The following table summarizes typical isomer ratios obtained from the reaction of 1-(Aryl)-4,4,4-trifluorobutane-1,3-diones with substituted hydrazines.

R¹ (on Diketone)	R³ (on Hydrazine)	Solvent	Regioisomeric Ratio (A:B)	Reference
Phenyl	Methyl	Ethanol	24:76	[5]
Phenyl	Methyl	TFE	81:19	[5]
Phenyl	Methyl	HFIP	99:1	[5]
p-Methoxyphenyl	Methyl	Ethanol	55:45	[5]
p-Methoxyphenyl	Methyl	HFIP	99:1	[5]
Phenyl	Phenyl	Ethanol	48:52	[5]
Phenyl	Phenyl	HFIP	97:3	[5]

Regioisomer A: N-R³ is adjacent to C-R¹; Regioisomer B: N-R³ is adjacent to C-CF₃.

References

• ResearchGate. Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles | Request PDF. [Link]

• Bouziane, A., et al. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC, National Institutes of Health. [Link]

• Aggarwal, N., et al. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Bredihhin, A., et al. Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters, ACS Publications. [Link]

• Alcázar, J., et al. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Journal of Organic Chemistry, ACS Publications. [Link]

• El-Faham, A., et al. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. PMC, National Institutes of Health. [Link]

• Deadman, J. J., et al. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• J&K Scientific LLC. Knorr Pyrazole Synthesis. [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. [Link]

• ResearchGate. Knorr Pyrazole Synthesis. [Link]

• Elguero, J., et al. The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. [Link]

• Ivonin, S., et al. Regioselective synthesis of pyrazoles fused with heteroaliphatic amines at the [3,4-c] edges. Semantic Scholar. [Link]

• Chen, Y.-L., et al. Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry, ACS Publications. [Link]

• Alcázar, J., et al. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, ACS Publications. [Link]

• Wang, S.-Y., et al. Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry, RSC Publishing. [Link]

• Vitale, P., et al. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. MDPI. [Link]

• Dabhi, H. R., et al. Synthesis, characterization and antimicrobial study of some pyrazole compounds derived from chalcone. Scholars Research Library. [Link]

• Organic & Biomolecular Chemistry. Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. RSC Publishing. [Link]

• The Journal of Organic Chemistry. Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. ACS Publications. [Link]

• ResearchGate. Green synthesis and antimicrobial activity of 1,3-diaryl pyrazole based chalcone derivatives. [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. [Link]

• Journal of Applicable Chemistry. PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation. [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. [Link]

• Name-Reaction.com. Knorr pyrazole synthesis. [Link]

• ResearchGate. Regiochemistry control of pyrazoles by solvent used and β-enamino diketones structure: Regioselective synthesis of 4,5-disubstituted N-phenylpyrazoles | Request PDF. [Link]

• Re-Chun, S., et al. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC, National Institutes of Health. [Link]

• Chem Help ASAP. Knorr Pyrazole Synthesis. [Link]

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• ResearchGate. Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines | Request PDF. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Androgen Receptor Modulator Intermediates: 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile in Focus

In the landscape of modern therapeutics, Selective Androgen Receptor Modulators (SARMs) represent a significant leap forward, offering the promise of tissue-selective anabolic effects with a reduced profile of the androgenic side effects associated with traditional steroids.[1][2][3] This unique characteristic has positioned them as promising candidates for treating conditions like muscle wasting, cachexia, and osteoporosis.[2][3][4] The efficacy and scalability of SARM synthesis are critically dependent on the strategic choice of chemical intermediates.

This guide provides an in-depth comparison of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, a pivotal intermediate, against other foundational molecules used in the synthesis of various nonsteroidal SARMs. We will dissect the synthetic pathways, evaluate reaction efficiencies, and provide the experimental context necessary for researchers and drug development professionals to make informed decisions in their synthetic endeavors.

Spotlight on 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile: A Core Building Block

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (CAS: 1297537-37-1) is a crucial intermediate in the synthesis of potent androgen receptor antagonists, including the investigational drug ODM-201 (darolutamide) and other related compounds.[5][6] Its rigid structure, featuring a pyrazole ring linked to a chlorobenzonitrile moiety, provides a versatile scaffold for building complex SARM molecules.

Synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

The synthesis of this intermediate can be approached through several routes, each with distinct advantages in terms of reagent availability, yield, and purity. Two prevalent methods are highlighted below.

Method 1: Suzuki Coupling Approach

This process leverages a palladium-catalyzed Suzuki coupling reaction, a robust and widely used method for creating carbon-carbon bonds. The use of a protecting group on the pyrazole nitrogen is a key strategic choice to prevent side reactions and ensure regioselectivity.

Diagram 1: Suzuki Coupling Pathway for Intermediate V.

Experimental Protocol (Method 1):

• Step 1: Synthesis of the Protected Intermediate (III).

  • Charge a reaction vessel with 4-bromo-2-chlorobenzonitrile (II), Pd(OAc)2, triphenylphosphine, and a suitable base in an acetonitrile-water solvent system.

  • Heat the mixture to approximately 70 ± 3 °C under a nitrogen atmosphere.

  • Add a solution of 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (I) in acetonitrile to the reaction mixture over 30 minutes.

  • Stir the reaction for 2 hours at 70 ± 3 °C.

  • Upon completion, separate the aqueous phase. Cool the remaining acetonitrile phase and add water to precipitate the product.

  • Isolate the solid product (III) by filtration. This step typically yields a product with high purity (e.g., 99.8%).[5]

• Step 2: Deprotection to Yield the Final Intermediate (V).

  • Suspend the protected intermediate (III) in methanol.

  • Add a catalytic amount of 30% HCl at 10 ± 3 °C and stir for 2 hours.

  • Neutralize the mixture with ammonia water.

  • Add water to induce precipitation and stir overnight at room temperature.

  • Cool the mixture to 0-5 °C and stir for 4 hours to maximize crystallization.

  • Filter the crystalline product, wash with a cold water:methanol mixture, and dry. This deprotection step is highly efficient, with reported yields of up to 95.8% and purity of 99.7%.[7]

Method 2: Nucleophilic Aromatic Substitution

An alternative route involves the reaction of 1H-pyrazol-5-one with 2-chloro-4-nitrobenzonitrile.[8] This method relies on the nucleophilic character of the pyrazolone to displace a leaving group on the benzonitrile ring, followed by subsequent chemical modifications. While details are less publicly documented, this pathway offers a different set of starting materials and reaction conditions.

Comparative Analysis: Alternative SARM Intermediates

The synthetic landscape for SARMs is diverse, with different structural classes requiring unique intermediates and synthetic strategies. Here, we compare 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile with key intermediates for other prominent SARMs.

Intermediates for Arylpropionamide-Based SARMs (e.g., Enobosarm/Ostarine)

Enobosarm (GTx-024, MK-2866) is one of the most clinically studied SARMs.[9][10] Its structure, ((2S)-3-(4-cyanophenoxy)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methylpropanamide), is assembled from distinct building blocks.[10]

• Key Intermediates: The synthesis typically involves the coupling of two core aromatic pieces: a substituted phenol (e.g., 4-cyanophenol) and an aniline derivative (e.g., 4-amino-2-(trifluoromethyl)benzonitrile), with a chiral propanamide backbone.

• Synthetic Strategy: A common approach involves the nucleophilic attack of the phenol on a chiral epoxide intermediate, followed by amide bond formation. This strategy is crucial for establishing the correct stereochemistry, which is vital for biological activity.

Diagram 2: Generalized Pathway for Enobosarm Synthesis.

Intermediates for Bicyclic Hydantoin-Based SARMs

This class of SARMs utilizes a different heterocyclic core. The synthesis relies on building the hydantoin ring system from appropriate precursors.

• Key Intermediates: A primary intermediate is often a ketone, which serves as the anchor for constructing the final SARM structure. For example, the synthesis of some tropane-derived SARMs uses a ketone intermediate that is then elaborated.[11]

• Synthetic Strategy: The process may involve a Swern oxidation to generate the key ketone, followed by reactions with Grignard reagents (using additives like CeCl₃·2LiCl to ensure selectivity) to introduce diversity.[11]

Intermediates for Aminocyclopentanol-Based SARMs (e.g., LY305)

The transdermal SARM LY305 (2-chloro-4-[[(1R,2R)-2-hydroxy-2-methyl-cyclopentyl]amino]-3-methyl-benzonitrile) showcases another distinct synthetic approach.[12][13][14]

• Key Intermediates: The synthesis hinges on 2-chloro-4-iodo-3-methylbenzonitrile and the chiral aminocyclopentanol, (1R,2R)-2-amino-1-methyl-cyclopentanol .[12]

• Synthetic Strategy: The core reaction is a Buchwald-Hartwig amination, a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between the aryl halide and the amine.[12] This method is highly valued for its functional group tolerance and reliability.

Head-to-Head Comparison of Intermediates

The choice of an intermediate profoundly impacts the overall efficiency, cost, and scalability of SARM synthesis.

Diagram 3: Comparative Logic of SARM Intermediate Classes.

Data Summary: Performance of SARM Intermediates

Intermediate Class	Key Synthetic Reaction	Typical Yield	Purity	Key Considerations
2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile	Suzuki Coupling & Deprotection	>90% (overall)	>99.5% (HPLC)[5][7]	Requires palladium catalyst; protecting group strategy is crucial for success.
Arylpropionamide Intermediates	Epoxide Opening & Amide Coupling	Variable (step-dependent)	High (chiral purity is key)	Requires access to enantiomerically pure starting materials or chiral resolution steps.
Aminocyclopentanol Intermediates	Buchwald-Hartwig Amination	Good to Excellent	High	Relies on specialized palladium catalysts and ligands (e.g., Xantphos).[12]

Expert Insights and Conclusion

Causality in Experimental Choices:

• Catalyst Selection: The choice between a Suzuki coupling (for intermediates like 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile) and a Buchwald-Hartwig amination (for LY305) is dictated by the desired bond formation (C-C vs. C-N). Both are powerful, but the latter is specifically tailored for creating the aryl-amine linkage central to many SARM structures.

• Protecting Groups: The use of the tetrahydropyran (THP) group in the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a classic and effective strategy.[5] It is stable to the basic conditions of the Suzuki coupling but is readily cleaved under mild acidic conditions, ensuring the integrity of the final intermediate.

• Stereochemistry: For SARMs like Enobosarm, establishing the correct stereocenter is non-negotiable for achieving high-affinity binding to the androgen receptor.[15] This necessitates synthetic routes that begin with chiral building blocks or incorporate efficient chiral separations, adding complexity compared to the synthesis of achiral intermediates.

Trustworthiness and Self-Validation:

The protocols described for the synthesis of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile are self-validating through clear, quantifiable outcomes. High reported yields (92-96%) and exceptional purity levels (99.7-99.8% by HPLC) provide a reliable benchmark for process validation and quality control in a research or manufacturing setting.[5][7]

Final Assessment:

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile stands out as a highly efficient and versatile intermediate for a specific class of pyrazole-containing androgen receptor modulators. Its synthesis is well-documented, robust, and produces material of very high purity.

In comparison, intermediates for other SARM classes, such as the arylpropionamides, present different challenges, primarily centered on stereochemical control. While reactions like the Buchwald-Hartwig amination offer elegant solutions for C-N bond formation, the availability and cost of the required chiral precursors and specialized catalysts must be considered.

Ultimately, the "best" intermediate is context-dependent, defined by the target SARM's structure, the desired scale of synthesis, and the available resources. However, for constructing pyrazole-based SARMs, 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile represents a benchmark in terms of synthetic efficiency and product quality.

References

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• (PDF) Novel Protective Group Synthesis of Androgen Receptor Modulators with Steroidal and Nonsteroidal Scaffolds - ResearchGate. [Link]

• Design, Synthesis, and Biological Characterization of Metabolically Stable Selective Androgen Receptor Modulators - PMC - NIH. [Link]

• Synthesis, Structure−Activity Relationships, and Characterization of Novel Nonsteroidal and Selective Androgen Receptor Modulators | Journal of Medicinal Chemistry - ACS Publications. [Link]

• PROCESS FOR THE PREPARATION OF ANDROGEN RECEPTOR ANTAGONISTS AND INTERMEDIATES THEREOF - European Patent Office - EP 3280710 B1. [Link]

• IL238044A - 2-chloro-4-(1h-pyrazol-5-yl)benzonitrile and (s)

• Identification and Synthesis of Selected In Vitro Generated Metabolites of the Novel Selective Androgen Receptor Modulator (SARM) 2f - PMC - NIH. [Link]

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• Optimizing Ligand Efficiency of Selective Androgen Receptor Modulators (SARMs) - PMC. [Link]

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• Design and synthesis of an array of selective androgen receptor modulators - PubMed. [Link]

• Synthesis and biological evaluation of novel Selective Androgen Receptor Modulators (SARMs): Part I | Request PDF - ResearchGate. [Link]

• Nonsteroidal Selective Androgen Receptor Modulators (SARMs): Dissociating the Anabolic and Androgenic Activities of the Androgen Receptor for Therapeutic Benefit | Journal of Medicinal Chemistry - ACS Publications. [Link]

• Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 | ACS Medicinal Chemistry Letters. [Link]

• "From Androgen Receptor Ligand Discovery to Potential Therapeutic Uses" - University of Tennessee Health Science Center. [Link]

• Design, synthesis, and preclinical characterization of the selective androgen receptor modulator (SARM) RAD140 - Illinois Experts. [Link]

• Enobosarm (GTx-024) Modulates Adult Skeletal Muscle Mass Independently of the Androgen Receptor in the Satellite Cell Lineage - Oxford Academic. [Link]

• 2-Chloro-4-[[(1R,2R)-2-hydroxy-2-methyl-cyclopentyl]amino]-3-methyl-benzonitrile: A Transdermal Selective Androgen Receptor Modulator (SARM) for Muscle Atrophy - ResearchGate. [https://www.researchgate.net/publication/305373307_2-Chloro-4-[(1R2R-2-hydroxy-2-methyl-cyclopentyl]amino]-3-methyl-benzonitrile_A_Transdermal_Selective_Androgen_Receptor_Modulator_SARM_for_Muscle_Atrophy]([Link]

• Improved synthesis of 14-hydroxy opioid pharmaceuticals and intermediates. [Link]

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• Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)acetates and 5-amino-2,4-dihydro-3H-pyrazol-3-ones via the Pinner strategy - PMC - NIH. [Link]

• Synthesis and biological evaluation of novel selective androgen receptor modulators (SARMs) Part III: Discovery of 4-(5-oxopyrrolidine-1-yl)benzonitrile derivative 2f as a clinical candidate - PubMed. [Link]

• Novel Trifluoromethylated Enobosarm Analogues with Potent Antiandrogenic Activity In Vitro and Tissue Selectivity In Vivo - PubMed. [Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. [Link]

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The Pyrazole Scaffold: A Privileged Framework in Modern Drug Discovery - A Comparative Guide to Structure-Activity Relationships of Pyrazole-Based Inhibitors

For researchers, medicinal chemists, and professionals in drug development, the pyrazole nucleus represents a cornerstone in the design of potent and selective therapeutic agents. This five-membered aromatic heterocycle, with its two adjacent nitrogen atoms, is a "privileged scaffold" found in numerous FDA-approved drugs, owed to its versatile chemical nature and ability to engage in various biological interactions.[1] This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of pyrazole-based inhibitors, focusing on key therapeutic targets. We will delve into the causal relationships behind experimental design, present detailed protocols for crucial assays, and visualize the intricate signaling pathways these inhibitors modulate.

The Versatile Pyrazole Core: A Foundation for Potency and Selectivity

The pyrazole ring's utility in drug design stems from its unique physicochemical properties. It can act as both a hydrogen bond donor and acceptor, is metabolically stable, and its substituents can be readily modified to fine-tune potency, selectivity, and pharmacokinetic profiles.[1] The arrangement of substituents around the pyrazole core dictates the inhibitor's affinity and specificity for its target.

Comparative SAR of Pyrazole-Based Kinase Inhibitors: Targeting the Engines of Cellular Proliferation

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer.[2] Pyrazole-based compounds have emerged as a rich source of potent kinase inhibitors.

Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibitors

EGFR and VEGFR are key drivers of tumor growth and angiogenesis. The SAR of pyrazole-based inhibitors targeting these receptors often revolves around the substituents at the N1, C3, and C4 positions of the pyrazole ring.

A common strategy involves a 1,3,4-trisubstituted pyrazole core. For instance, a series of 1,3,4-triarylpyrazoles has been investigated, with variations in the heterocyclic rings attached to the core.[3]

Key SAR Insights for Pyrazole-Based EGFR/VEGFR Inhibitors:

• N1-Substitution: Large, hydrophobic groups at the N1 position often enhance potency. For example, a phenyl or substituted phenyl group is frequently observed in potent inhibitors.

• C3-Substitution: This position often accommodates groups that interact with the hinge region of the kinase. Aryl or heteroaryl moieties are common.

• C4-Substitution: Modifications at this position can influence selectivity and physicochemical properties. Small alkyl or cyano groups are often found here.

Comparative Inhibitory Activity of Pyrazole-Based Kinase Inhibitors:

Compound ID	R1 (N1-position)	R3 (C3-position)	R4 (C4-position)	Target Kinase	IC50 (nM)	Target Cell Line	IC50 (µM)	Reference
Afuresertib	Complex Heterocycle	Aryl	H	Akt1	0.08 (Ki)	HCT116 (colon)	0.95	[2]
Compound 2	Complex Heterocycle	Aryl	H	Akt1	1.3	HCT116 (colon)	0.95	[2]
Compound 6	Aryl	Aryl	Nitro	Aurora A	160	HCT116 (colon)	0.39	[2]
Compound 7	Aryl	Benzimidazole	H	Aurora A/B	28.9/2.2	A549 (lung)	0.487	[2]
Compound 22	Cyclobutyl	Biphenyl	H	CDK2	-	UO-31 (renal)	0.247	[2]

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Materials:

• Target kinase enzyme

• Kinase-specific substrate peptide

• ATP

• MgCl₂

• Reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT, 50 µg/mL heparin)

• Test pyrazole compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of the pyrazole-based test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add 5 µL of the diluted test compound, a positive control inhibitor, and DMSO (negative control) to the appropriate wells.

• Enzyme Addition: Add 10 µL of the kinase enzyme solution to all assay wells and mix gently.

• Pre-incubation: Incubate the plate for 10-30 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation: Initiate the kinase reaction by adding 5 µL of a reaction mixture containing ATP and the specific substrate to each well. The final ATP concentration should be near the Km value for the specific kinase.

• Incubation: Incubate the reaction for a predetermined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).

• ADP Detection: Stop the reaction and detect the amount of ADP produced by adding the ADP-Glo™ Reagent according to the manufacturer's instructions.

• Luminescence Measurement: Measure the luminescence using a plate reader. The luminescence signal is proportional to the amount of ADP generated and inversely proportional to the kinase inhibition.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.[1]

Signaling Pathway Visualization: Inhibition of EGFR Signaling

Caption: Inhibition of the EGFR signaling cascade by pyrazole compounds.

Comparative SAR of Pyrazole-Based Cyclooxygenase-2 (COX-2) Inhibitors: A Focus on Anti-inflammatory Action

Cyclooxygenase (COX) enzymes are central to the inflammatory process, catalyzing the conversion of arachidonic acid to prostaglandins.[4] The discovery of two isoforms, COX-1 (constitutive) and COX-2 (inducible at sites of inflammation), paved the way for the development of selective COX-2 inhibitors with reduced gastrointestinal side effects compared to non-selective NSAIDs.[4] The pyrazole scaffold is the core of the well-known COX-2 inhibitor, Celecoxib.

The SAR of pyrazole-based COX-2 inhibitors is well-established, with the 1,5-diarylpyrazole scaffold being a key pharmacophore.

Key SAR Insights for Pyrazole-Based COX-2 Inhibitors:

• 1,5-Diaryl Substitution: Two aryl rings at positions 1 and 5 are crucial for activity. The nature and substitution pattern of these rings significantly impact potency and selectivity.

• C3-Substitution: A trifluoromethyl (-CF3) group at the C3 position, as seen in Celecoxib, is beneficial for activity.

• N1-Aryl Ring: A p-sulfonamide or a similar hydrogen bond donor group on the N1-phenyl ring is essential for selective binding to the COX-2 active site. This group interacts with a specific side pocket present in COX-2 but not in COX-1.[4]

Comparative Inhibitory Activity of Pyrazole-Based COX-2 Inhibitors:

Compound ID	R1 (N1-Aryl Group)	R5 (C5-Aryl Group)	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	4-Sulfonamidophenyl	4-Methylphenyl	>100	0.04	>2500	[5]
Compound 5f	4-Sulfonamidophenyl	3,4,5-Trimethoxyphenyl	14.34	1.50	9.56	[5]
Compound 6f	4-Sulfonamidophenyl	3,4,5-Trimethoxyphenyl	9.56	1.15	8.31	[5]
Compound 11	4-Sulfonamidophenyl	Substituted Phenyl	-	0.043	-	[6]
Compound 12	4-Sulfonamidophenyl	Substituted Phenyl	-	0.049	-	[6]
Compound 15	4-Sulfonamidophenyl	Substituted Phenyl	-	0.045	-	[6]

Experimental Protocol: In Vitro COX Inhibition Assay (Enzyme Immunoassay)

This assay measures the amount of prostaglandin E2 (PGE2) produced by the COX enzyme.

Materials:

• COX-1 and COX-2 enzymes (human recombinant)

• Arachidonic acid (substrate)

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Test pyrazole compounds and reference inhibitors (e.g., Celecoxib, Indomethacin) dissolved in DMSO

• PGE2 Enzyme Immunoassay (EIA) Kit (e.g., Cayman Chemical)

• 96-well plates

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions.

• Inhibitor Incubation: In a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme. Add various concentrations of the test pyrazole compounds, reference inhibitors, or vehicle (DMSO) to the appropriate wells. Incubate the plate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Reaction Incubation: Incubate the plate for a specific time (e.g., 10 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a suitable stop solution (e.g., a solution of HCl).

• PGE2 Quantification: Measure the amount of PGE2 produced using the EIA kit according to the manufacturer's protocol. This typically involves a competitive binding assay where the amount of PGE2 produced is inversely proportional to the signal generated.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[7]

Signaling Pathway Visualization: Prostaglandin Synthesis and COX Inhibition

Caption: Inhibition of the COX-2 pathway by pyrazole-based inhibitors.

Comparative SAR of Pyrazole-Based Metalloproteinase Inhibitors: A Newer Frontier

Metallo-β-lactamases (MBLs) are a class of bacterial enzymes that confer resistance to β-lactam antibiotics, posing a significant threat to public health. The development of MBL inhibitors is a critical area of research. While the exploration of pyrazole-based MBL inhibitors is less mature compared to kinase and COX inhibitors, the pyrazole scaffold holds promise for designing novel inhibitors.

Recent studies have explored pyrazole-based compounds as inhibitors of other metalloproteinases, such as meprins α and β, which are involved in various pathological processes. These studies provide valuable insights into the SAR of pyrazole-based metalloproteinase inhibitors.

Key SAR Insights for Pyrazole-Based Meprin Inhibitors:

• 3,5-Diphenylpyrazole Scaffold: This core structure has shown high potency against meprin α.

• Hydroxamic Acid Moiety: Many potent metalloproteinase inhibitors incorporate a hydroxamic acid group as a zinc-chelating moiety.

• N-Substitution: Substitution at the N1 position of the pyrazole ring can modulate activity and selectivity. For instance, the introduction of lipophilic groups can sometimes decrease activity, while acidic carboxyphenyl residues can increase inhibition of meprin β.

Comparative Inhibitory Activity of Pyrazole-Based Meprin Inhibitors:

Compound ID	R1 (N1-position)	R3 (C3-position)	R5 (C5-position)	Meprin α Ki (app) (nM)	Meprin β Ki (app) (nM)	Reference
7a	H	Phenyl	Phenyl	1.8	24
21a	Methyl	Phenyl	Phenyl	11	96
21b	Phenyl	Phenyl	Phenyl	7.6	130
21c	3-Carboxyphenyl	Phenyl	Phenyl	12	43
21e	Benzyl	Phenyl	Phenyl	2.5	45

Experimental Protocol: Metallo-β-Lactamase Inhibition Assay (Spectrophotometric)

This assay monitors the hydrolysis of a chromogenic β-lactam substrate, such as nitrocefin.

Materials:

• Purified MBL enzyme (e.g., NDM-1, VIM-2)

• Nitrocefin (substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnCl₂)

• Test pyrazole compounds dissolved in DMSO

• 96-well plates

• Spectrophotometer

Procedure:

• Assay Setup: In a 96-well plate, add the assay buffer and a fixed concentration of the MBL enzyme.

• Inhibitor Addition: Add serial dilutions of the test pyrazole compounds to the wells. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme and inhibitor for a defined period at a controlled temperature (e.g., 25-37°C).

• Reaction Initiation: Initiate the reaction by adding the nitrocefin substrate.

• Absorbance Measurement: Monitor the rate of nitrocefin hydrolysis by measuring the increase in absorbance at 490-492 nm over time.

• Data Analysis: Calculate the initial reaction velocities for each inhibitor concentration. The percentage of enzyme inhibition is calculated relative to the control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration. For determination of the inhibition constant (Ki), kinetic studies are performed by measuring the reaction rates at various substrate and inhibitor concentrations, and the data are fitted to appropriate enzyme inhibition models.

Workflow Visualization: MBL Inhibition Assay

Caption: General workflow for an in vitro MBL inhibition assay.

Conclusion and Future Directions

The pyrazole scaffold continues to be a remarkably fruitful starting point for the design of novel inhibitors targeting a wide array of enzymes. The structure-activity relationships highlighted in this guide for kinase, COX, and metalloproteinase inhibitors underscore the importance of systematic structural modifications to achieve high potency and selectivity. The detailed experimental protocols provided serve as a practical resource for researchers in the field.

Future research will undoubtedly focus on exploring new chemical space around the pyrazole core to identify inhibitors for emerging drug targets. A deeper understanding of the structural biology of pyrazole-inhibitor-target interactions, aided by computational modeling and X-ray crystallography, will be crucial for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

References

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• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
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• 7. Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Scientist's Guide to Validating the Mechanism of Action for Novel Pyrazole-Based Therapeutics

Introduction: The Centrality of Mechanism of Action in Drug Discovery

The pyrazole ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its versatility allows it to interact with a wide range of biological targets, including enzymes and receptors, making it a cornerstone of therapeutic innovation. However, the journey from a promising hit compound to a clinical candidate is perilous and contingent upon a deep, unambiguous understanding of its Mechanism of Action (MoA). Validating the MoA is not merely an academic exercise; it is the foundation upon which a successful drug development program is built, informing efficacy, safety, and patient selection.

This guide provides drug development professionals with a comprehensive, multi-tiered framework for rigorously validating the MoA of novel pyrazole-based therapeutics. Moving beyond a simple checklist of experiments, we will explore the causality behind methodological choices, emphasizing the integration of orthogonal assays to build a self-validating and irrefutable body of evidence. Our approach is designed to de-risk projects early by confirming that a compound's therapeutic effect is mediated by the intended molecular target.

Section 1: Common Molecular Targets of Pyrazole-Based Therapeutics

The pyrazole scaffold's unique electronic and hydrogen-bonding capabilities enable it to bind to diverse protein families.[1] Historically and in modern drug discovery, pyrazole-based compounds frequently target:

• Protein Kinases: Many pyrazole derivatives are designed as ATP-competitive inhibitors, targeting the hinge region of kinases.[3] Notable examples include inhibitors of Janus Kinases (JAKs) like Ruxolitinib, which modulates cytokine signaling in myelofibrosis[4][5][6][7], and p38 MAP Kinase inhibitors for inflammatory diseases.[3][][9][10]

• Cyclooxygenase (COX) Enzymes: The most famous pyrazole-based drug, Celecoxib, is a selective inhibitor of COX-2, an enzyme crucial for prostaglandin synthesis in pain and inflammation pathways.[11][12][13][14] Its structure allows it to bind selectively to the larger active site of COX-2 over COX-1.[14]

• Other Enzymes and Receptors: The scaffold's versatility extends to targets like poly ADP-ribose polymerase (PARP) with drugs such as Niraparib for cancer therapy.[1]

Understanding these common targets allows researchers to anticipate potential MoAs and design a focused validation strategy.

Section 2: A Tiered Framework for MoA Validation

A robust MoA validation strategy should be logical and sequential, building a case from the molecular level to the cellular and phenotypic level. We propose a three-tiered approach where each tier provides evidence that corroborates the findings of the previous one. This layered approach is critical for establishing a clear and defensible link between target engagement and therapeutic effect.

Caption: A tiered workflow for MoA validation.

Section 3: Tier 1 - Confirming Direct Target Engagement in a Cellular Context

Core Question: Does the compound physically interact with its intended molecular target inside a living cell?

Answering this question is the first and most critical step. While biochemical assays with purified proteins are useful for initial screening, they fail to account for cellular factors like membrane permeability, efflux pumps, and intracellular metabolism. Therefore, confirming target engagement in an intact cellular environment is paramount.

Comparison of Key Target Engagement Methods

Method	Principle	Throughput	Environment	Pros	Cons
Cellular Thermal Shift Assay (CETSA®)	Ligand binding alters protein thermal stability.[15][16]	Low to High	Intact Cells, Lysates, Tissues	Label-free, physiological context, versatile.[17][18][19]	Requires specific antibody, optimization needed.
Isothermal Titration Calorimetry (ITC)	Measures heat change upon binding.	Low	In Vitro (Purified)	Gold standard for thermodynamics (Kd, ΔH, ΔS).	High protein consumption, not in-cell.
Surface Plasmon Resonance (SPR)	Measures binding-induced change in refractive index.	Medium	In Vitro (Purified)	Real-time kinetics (kon, koff), low sample need.	Protein immobilization required, not in-cell.
NanoBRET™ Assay	Measures resonance energy transfer between a NanoLuc®-tagged target and a fluorescent ligand.	High	Intact Cells	High sensitivity, quantitative, live cells.	Requires protein engineering, potential for artifacts.

Expert Rationale: For novel pyrazole-based therapeutics, CETSA is the superior starting point for MoA validation. Its label-free nature means no modification of the compound or target is needed, providing the most physiologically relevant measure of target binding within the complex milieu of an intact cell.[17]

Protocol Spotlight: Western Blot-Based Cellular Thermal Shift Assay (CETSA)

This protocol is designed to determine if a novel pyrazole compound (PZ-X) engages its intended kinase target in intact cells.

Materials:

• Cell line expressing the target kinase (e.g., HEK293)

• PZ-X compound and vehicle control (e.g., DMSO)

• Phosphate-Buffered Saline (PBS) with protease/phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• Antibody specific to the target kinase

• SDS-PAGE gels, transfer membranes, and Western blot reagents

• Thermal cycler

Procedure:

• Cell Treatment: Plate cells and grow to ~80% confluency. Treat cells with the desired concentration of PZ-X or vehicle for 1-2 hours.

• Harvest and Aliquot: Harvest cells, wash with PBS, and resuspend in PBS with inhibitors. Aliquot the cell suspension into PCR tubes.

• Heating Step: Place the PCR tubes in a thermal cycler. Heat the samples across a temperature gradient (e.g., 40°C to 68°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes. Include a non-heated control.[17]

• Cell Lysis: Add lysis buffer to the heated samples. Subject the samples to three freeze-thaw cycles using liquid nitrogen to ensure complete lysis.

• Separate Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Carefully collect the supernatant (soluble fraction). Quantify protein concentration, normalize samples, and perform Western blot analysis using an antibody against the target protein.[20][21]

• Data Analysis: Quantify the band intensity at each temperature for both vehicle and PZ-X treated samples. Plot the percentage of soluble protein relative to the non-heated control against temperature. A rightward shift in the melting curve for PZ-X treated cells indicates target stabilization and confirms engagement.

Section 4: Tier 2 - Mapping Downstream Pathway Modulation

Core Question: Does the binding of the compound to its target result in the expected functional modulation of downstream signaling pathways?

Confirming target engagement is necessary but not sufficient. A true MoA validation must demonstrate that this binding event leads to a functional consequence. For a kinase inhibitor, this means showing a reduction in the phosphorylation of its known substrates.

Comparison of Key Pathway Analysis Methods

Method	Principle	Throughput	Data Output	Pros	Cons
Western Blot	Antibody-based detection of specific (phospho)proteins.[21]	Low	Semi-quantitative	Widely accessible, specific target validation.[22]	Low-plex, laborious, normalization challenges.
Multiplex Immunoassay (e.g., Luminex)	Bead-based immunoassay for multiple analytes.	Medium	Quantitative	Measures multiple phospho-proteins simultaneously.	Pre-defined panels, potential antibody cross-reactivity.
Phospho-Proteomics (Mass Spec)	Global, unbiased identification and quantification of phosphopeptides.	Low	Quantitative	Discovery-oriented, identifies novel substrates/off-targets.	Technically complex, expensive, large datasets.

Expert Rationale: Western Blotting is the logical next step after CETSA. It provides a direct, easily interpretable validation of the functional consequence of target engagement by focusing on a key, well-established substrate of the target kinase. For example, if your pyrazole compound targets p38 MAPK, you must show a decrease in the phosphorylation of its downstream effector, MAPKAPK2 (MK2).

Signaling Pathway Visualization: The p38 MAPK Cascade

The p38 MAPK pathway is a critical regulator of inflammatory responses and is a common target for pyrazole-based inhibitors.[][9][23]

Caption: Inhibition of the p38 MAPK signaling pathway.

Protocol Spotlight: Western Blot for p-MK2 Inhibition

Procedure:

• Cell Stimulation and Treatment: Culture appropriate cells (e.g., THP-1 macrophages). Pre-treat cells with various concentrations of PZ-X or vehicle for 1 hour. Stimulate the p38 pathway with a known agonist (e.g., Lipopolysaccharide, LPS) for 15-30 minutes.

• Protein Extraction: Immediately lyse the cells on ice using RIPA buffer with protease and phosphatase inhibitors.[20]

• Quantification and SDS-PAGE: Determine protein concentration (e.g., BCA assay), normalize samples, and run on an SDS-PAGE gel.

• Transfer and Blocking: Transfer proteins to a PVDF membrane and block with 5% BSA or non-fat milk in TBST for 1 hour.[21]

• Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of MK2 (p-MK2).

• Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.[20]

• Stripping and Re-probing: To ensure equal protein loading, strip the membrane and re-probe with an antibody against total MK2 or a housekeeping protein like GAPDH.

• Analysis: Quantify the p-MK2 signal and normalize it to the total MK2 or GAPDH signal. A dose-dependent decrease in the normalized p-MK2 signal in PZ-X-treated cells validates on-target pathway modulation.

Section 5: Tier 3 - Linking MoA to a Cellular Phenotype

Core Question: Does the observed modulation of the signaling pathway translate into the desired biological or therapeutic outcome in a cellular model?

The final step is to connect the molecular MoA to a relevant cellular phenotype. For an anti-inflammatory compound targeting the p38 MAPK pathway, the key phenotype is the suppression of pro-inflammatory cytokine production.[23]

Comparison of Key Phenotypic Assays

Method	Principle	Throughput	Data Output	Pros	Cons
ELISA	Antibody-based capture and detection of a specific secreted protein.[24][25]	Medium	Quantitative	Highly sensitive and specific, gold standard for cytokines.[26][27]	Measures only one analyte per assay.
Flow Cytometry (CBA)	Bead-based immunoassay analyzed by flow cytometry.	Medium	Quantitative	Multiplexed detection of several cytokines.	Requires a flow cytometer, more complex setup.
qPCR	Measures mRNA expression levels of cytokine genes.	High	Relative Quantification	Sensitive, high throughput.	Measures transcript, not secreted protein; correlation can vary.

Expert Rationale: The Enzyme-Linked Immunosorbent Assay (ELISA) is the most direct and reliable method for this tier. It quantifies the actual secreted protein (e.g., TNF-α), which is the biologically active molecule responsible for the inflammatory phenotype. Its high sensitivity is crucial as cytokines are often present at low concentrations.[26]

Protocol Spotlight: TNF-α Suppression ELISA

Procedure:

• Cell Culture and Treatment: Plate THP-1 macrophages and treat with a dose-range of PZ-X or vehicle for 1 hour. Stimulate with LPS for 4-6 hours to induce cytokine production.

• Collect Supernatant: Centrifuge the plates to pellet the cells and carefully collect the cell culture supernatant, which contains the secreted cytokines.

• ELISA Protocol (Sandwich Format): a. Coat Plate: Coat a 96-well ELISA plate with a capture antibody specific for TNF-α overnight at 4°C.[24] b. Block: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS). c. Add Samples: Add cell culture supernatants and a standard curve of known TNF-α concentrations to the plate. Incubate for 2 hours. d. Add Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for a different epitope on TNF-α. Incubate for 1 hour. e. Add Enzyme Conjugate: Wash the plate and add Streptavidin-HRP. Incubate for 30 minutes. f. Add Substrate & Read: Wash the plate, add a colorimetric substrate (e.g., TMB), and stop the reaction. Read the absorbance at 450 nm on a plate reader.

• Data Analysis: Calculate the concentration of TNF-α in each sample using the standard curve. A dose-dependent reduction in TNF-α secretion by PZ-X demonstrates a successful link between target engagement, pathway modulation, and the desired anti-inflammatory phenotype.

Section 6: Case Study - Comparative Data for Pyrazole Analogs PZ-101 vs. PZ-102

To illustrate the power of this tiered approach, consider the hypothetical data for two pyrazole analogs designed as p38α MAPK inhibitors.

Assay Tier	Parameter	PZ-101	PZ-102	Interpretation
Tier 1: Target Engagement	CETSA Thermal Shift (ΔTm at 10 µM)	+5.2°C	+3.8°C	Both compounds engage the p38α target in cells, with PZ-101 showing stronger stabilization.
Tier 2: Pathway Modulation	p-MK2 Inhibition IC50 (Western Blot)	15 nM	50 nM	Both compounds inhibit the downstream pathway. PZ-101 is more potent at the molecular level.
Tier 3: Cellular Phenotype	TNF-α Suppression IC50 (ELISA)	550 nM	85 nM	Crucial Finding: Despite lower potency in molecular assays, PZ-102 is significantly more potent at suppressing the key cellular phenotype.

Final Conclusion

Validating the mechanism of action for a novel therapeutic is a systematic process of building an evidence-based narrative. The three-tiered framework presented here—Target Engagement, Pathway Modulation, and Phenotypic Confirmation —provides a robust and logical pathway for success. By employing orthogonal, physiologically relevant assays like CETSA, Western Blotting, and ELISA, researchers can establish an unambiguous link between a compound, its molecular target, and its therapeutic effect. This rigorous, self-validating approach is fundamental to mitigating risk, enabling informed decisions, and ultimately, accelerating the development of transformative pyrazole-based medicines.

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in vivo efficacy studies of drugs derived from 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

The 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile scaffold represents a privileged structure in modern medicinal chemistry. Its inherent properties make it an ideal starting point for the development of targeted therapeutics, particularly kinase inhibitors.[1] While specific public domain data on the in vivo efficacy of direct derivatives of this exact benzonitrile is limited, the broader class of drugs containing the core pyrazole motif has demonstrated significant clinical success. This guide will delve into the in vivo efficacy of a prominent pyrazole-containing drug, the Janus kinase (JAK) inhibitor Ruxolitinib, and compare its performance with a different class of kinase inhibitors, mTOR inhibitors, which also feature heterocyclic cores and are relevant in similar therapeutic areas.

Ruxolitinib: A Case Study in JAK Inhibition

Ruxolitinib is a potent and selective inhibitor of Janus kinases JAK1 and JAK2, enzymes that play a crucial role in the signaling of multiple cytokines and growth factors involved in hematopoiesis and immune function.[2] Dysregulation of the JAK/STAT pathway is a key driver in various myeloproliferative neoplasms (MPNs) and inflammatory diseases.[3]

In Vivo Efficacy in Hematological Malignancies

A significant body of preclinical work has demonstrated the in vivo anti-tumor efficacy of ruxolitinib. In xenograft models of T-cell acute lymphoblastic leukemia (T-ALL), ruxolitinib has shown significant anti-tumor activity.[2] One study highlighted that while a JAK1/2 inhibitor exhibited modest single-agent in vivo efficacy against JAK-mutated acute lymphoblastic leukemia xenografts, it did show evidence of target inhibition.[4] Another study demonstrated that the combination of a RAS inhibitor with ruxolitinib reduced leukocytosis and improved liver architecture in a mouse model of MPN.[5]

Experimental Protocol: T-ALL Xenograft Model

A standard protocol to assess the in vivo efficacy of a JAK inhibitor like ruxolitinib in a T-ALL model is as follows:

• Cell Culture: Human T-ALL cell lines with activating JAK mutations are cultured under standard conditions.

• Animal Model: Immunodeficient mice (e.g., NOD/SCID) are sublethally irradiated.

• Xenograft Implantation: A suspension of T-ALL cells is injected intravenously or subcutaneously into the mice.

• Drug Administration: Once tumors are established (for subcutaneous models) or leukemia is detectable in peripheral blood, mice are randomized into treatment and vehicle control groups. Ruxolitinib is typically administered orally.

• Monitoring: Tumor volume (for subcutaneous models) and leukemia progression (e.g., by flow cytometry of peripheral blood) are monitored regularly. Animal weight and general health are also observed.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tissues (e.g., tumor, spleen, bone marrow) are collected for further analysis, such as immunohistochemistry or Western blotting to assess target engagement.

Caption: Workflow for a T-ALL xenograft study.

Comparative Analysis: mTORC1/2 Inhibitors

To provide a broader context for the in vivo efficacy of pyrazole-based inhibitors, we will now examine a different class of kinase inhibitors targeting the mammalian target of rapamycin (mTOR). mTOR is a serine/threonine kinase that exists in two distinct complexes, mTORC1 and mTORC2, and is a central regulator of cell growth, proliferation, and survival.[6]

In Vivo Efficacy of Dual mTORC1/2 Inhibitors

Dual mTORC1/2 inhibitors, such as AZD8055, have demonstrated potent anti-tumor activity in various preclinical models. For instance, in a metastatic pheochromocytoma model using athymic nude mice, AZD8055 significantly reduced the tumor burden.[7] Similarly, in xenograft models of adult T-cell leukemia, AZD8055 more significantly inhibited tumor growth compared to the mTORC1 inhibitor everolimus.[8] This enhanced efficacy is attributed to the dual inhibition of both mTORC1 and mTORC2, leading to a more complete blockade of the PI3K/Akt/mTOR signaling pathway.[8][9]

Experimental Protocol: Pheochromocytoma Xenograft Model

• Cell Culture: Pheochromocytoma cell lines are cultured in appropriate media.

• Animal Model: Female athymic nude mice are used.

• Xenograft Implantation: Cells are injected subcutaneously into the flank of the mice.

• Drug Administration: Once tumors reach a palpable size, mice are randomized and treated with the mTOR inhibitor (e.g., AZD8055) or vehicle control, typically via oral gavage.

• Monitoring: Tumor volume is measured regularly with calipers.

Data Summary: A Comparative Overview

Drug Class	Example Drug	Target(s)	Animal Model	Key In Vivo Efficacy Metric	Reference
JAK Inhibitor	Ruxolitinib	JAK1, JAK2	T-ALL Xenograft	Reduced leukemia progression	[2]
JAK Inhibitor	Ruxolitinib	MPN Mouse Model	Reduced leukocytosis, improved liver architecture	[5]
mTORC1/2 Inhibitor	AZD8055	mTORC1, mTORC2	Pheochromocytoma Xenograft	Significant reduction in tumor burden	[7]
mTORC1/2 Inhibitor	AZD8055	Adult T-cell Leukemia Xenograft	Significant inhibition of tumor growth	[8]

Signaling Pathway Visualization

The distinct mechanisms of action of JAK and mTOR inhibitors are best understood by visualizing their respective signaling pathways.

Caption: Simplified JAK/STAT signaling pathway.

Caption: Simplified PI3K/Akt/mTOR signaling pathway.

Conclusion

The pyrazole scaffold is a cornerstone of modern kinase inhibitor design, leading to highly effective drugs like the JAK inhibitor ruxolitinib. The in vivo data for ruxolitinib and its counterparts demonstrate a clear therapeutic potential in various disease models. When compared to other classes of kinase inhibitors, such as the dual mTORC1/2 inhibitors, it becomes evident that targeting critical nodes in dysregulated signaling pathways can lead to significant anti-tumor efficacy. The choice of inhibitor and the design of in vivo studies are paramount to successfully translating promising chemical scaffolds into clinically effective therapeutics. The continued exploration of derivatives of scaffolds like 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile holds significant promise for the future of targeted therapy.

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• Dual inhibition of the mTORC1 and mTORC2 signaling pathways is a promising therapeutic target for adult T-cell leukemia. [Link]

• Potential applications of JAK inhibitors, clinically approved drugs against autoimmune diseases, in cancer therapy. [Link]

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biological evaluation of novel pyrazole-4-sulfonamide derivatives

A Comprehensive Guide to the Biological Evaluation of Novel Pyrazole-4-Sulfonamide Derivatives for Drug Discovery

In the landscape of medicinal chemistry, the pyrazole scaffold, a five-membered heterocyclic ring with two adjacent nitrogen atoms, stands out for its versatile pharmacological activities.[1][2] When coupled with a sulfonamide moiety, this structural motif gives rise to pyrazole-4-sulfonamide derivatives, a class of compounds demonstrating significant potential across various therapeutic areas, including oncology, inflammation, and infectious diseases.[3][4] This guide provides an in-depth comparison of the , offering insights into experimental design, data interpretation, and structure-activity relationships (SAR) to aid researchers in the strategic development of new therapeutic agents.

The Scientific Rationale: Why Pyrazole-4-Sulfonamides?

The pyrazole ring system is a cornerstone in the design of numerous clinically approved drugs, such as the COX-2 inhibitor celecoxib and the anticancer agent crizotinib.[3] Its aromatic nature and ability to participate in various non-covalent interactions make it a privileged scaffold for engaging with biological targets. The sulfonamide group, a key pharmacophore in its own right, is known for its ability to bind to zinc-containing enzymes, such as carbonic anhydrases, and to mimic the transition state of enzymatic reactions.[3][4] The strategic combination of these two moieties in a pyrazole-4-sulfonamide framework has led to the development of potent and selective inhibitors of various enzymes and cellular processes.

This guide will focus on the biological evaluation of these derivatives in two key areas where they have shown considerable promise: anticancer and enzyme inhibitory activities.

Part 1: Anticancer Activity Evaluation

The antiproliferative properties of pyrazole-4-sulfonamide derivatives have been extensively investigated against various cancer cell lines. A typical evaluation workflow involves a tiered approach, starting with in vitro screening and progressing to more complex cellular and mechanistic assays.

Experimental Workflow for Anticancer Evaluation

Caption: Workflow for anticancer evaluation of pyrazole-4-sulfonamide derivatives.

Detailed Protocol: Cell Viability Assay (CellTiter-Glo® Luminescent Assay)

This assay determines the number of viable cells in culture based on the quantitation of ATP, which is an indicator of metabolically active cells.[1][5]

Materials:

• Human cancer cell line (e.g., U937, MCF-7)[1][6]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well opaque-walled plates

• Test compounds (pyrazole-4-sulfonamide derivatives) dissolved in DMSO

• Positive control (e.g., Mitomycin C, Doxorubicin)[1][6]

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compounds and the positive control in the culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells (vehicle control).

• Incubation: Incubate the plate for 48-72 hours under the same conditions as step 1.

• Assay: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add 100 µL of the CellTiter-Glo® reagent to each well.

• Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Record the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the half-maximal inhibitory concentration (IC50) values by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve using software like GraphPad Prism.[1]

Comparative Data on Anticancer Activity

Compound Series	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Reference
3,5-dimethyl-1H-pyrazole-4-sulfonamides	U937 (Human leukemia)	Varies by derivative	Mitomycin C	-	[1][5]
Pyrazolo[3,4-d]pyrimidin-4-ones	MCF-7 (Breast cancer)	11 - >50	Doxorubicin	4.5	[7]
Pyrazole-benzenesulfonamides	OSCC (Oral squamous cell carcinoma)	Potent activity reported	-	-	[8]
Thiazole-pyrazoles with sulfonamide	MCF-7 (Breast cancer)	14.2 - 19.2	Doxorubicin	-	[6]

The data indicates that the anticancer potency of pyrazole-4-sulfonamide derivatives is highly dependent on the specific substitutions on the pyrazole and sulfonamide moieties. For instance, certain pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown potent activity against the MCF-7 breast cancer cell line.[7]

Part 2: Enzyme Inhibition Evaluation

Pyrazole-4-sulfonamides have emerged as potent inhibitors of several key enzymes implicated in disease, including carbonic anhydrases (CAs) and cyclooxygenases (COXs).

Targeting Carbonic Anhydrases (CAs)

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate.[9] Certain isoforms, such as CA IX and XII, are overexpressed in various tumors and are associated with tumor progression and metastasis, making them attractive anticancer targets.[3][9]

Experimental Workflow for CA Inhibition Assay

Caption: Workflow for carbonic anhydrase inhibition evaluation.

Detailed Protocol: Stopped-Flow CO2 Hydrase Assay

This is a standard method to measure the catalytic activity of CAs by monitoring the pH change resulting from the enzyme-catalyzed hydration of CO2.[3]

Materials:

• Purified human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

• Stopped-flow spectrophotometer

• CO2-saturated water

• Buffer solution (e.g., TRIS or HEPES)

• pH indicator (e.g., 4-nitrophenol)

• Test compounds (pyrazole-4-sulfonamide derivatives)

• Standard inhibitor (e.g., Acetazolamide)

Procedure:

• Enzyme and Inhibitor Preparation: Prepare solutions of the CA isoforms and serial dilutions of the test compounds and the standard inhibitor.

• Reaction Setup: The stopped-flow instrument rapidly mixes two solutions. Syringe A contains the enzyme solution with the pH indicator and the test compound. Syringe B contains the CO2-saturated solution.

• Measurement: The reaction is initiated upon mixing, and the decrease in pH is monitored by the change in absorbance of the pH indicator over time. The initial rates of the reaction are recorded.

• Data Analysis: The enzyme activity is calculated from the initial rates. The percentage of inhibition is determined for each compound concentration. IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration. The inhibition constant (Ki) can be determined using the Cheng-Prusoff equation.

Comparative Data on Carbonic Anhydrase Inhibition

Compound Series	Target Isoform	IC50 / Ki	Standard	IC50 / Ki	Reference
Pyrazolo[4,3-c]pyridine Sulfonamides	hCA I, hCA II, hCA IX, hCA XII	Varies by derivative	Acetazolamide	-	[3]
Pyrazole-based benzenesulfonamides	hCA II, hCA IX, hCA XII	Submicromolar IC50s reported	Acetazolamide	-	[9]
Sulfonamide-bearing pyrazolones	hCA I, hCA II	Ki values in nM range	-	-	[10]

The data highlights that pyrazole-4-sulfonamide derivatives can be potent inhibitors of various CA isoforms. The selectivity for tumor-associated isoforms (hCA IX and XII) over the ubiquitous cytosolic isoforms (hCA I and II) is a critical parameter for developing anticancer agents with a favorable safety profile.[3][9]

Targeting Other Enzymes

The versatility of the pyrazole-4-sulfonamide scaffold allows for the targeting of other enzyme classes as well:

• Dual COX-2/5-LOX Inhibition: Certain derivatives have been designed as dual inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), offering a promising strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects.[11][12]

• Acetohydroxy Acid Synthase (AHAS) Inhibition: Novel pyrazole sulfonamides have been evaluated as potential inhibitors of AHAS, an enzyme that is a key target for herbicides.[13][14]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole-4-sulfonamide derivatives is profoundly influenced by the nature and position of substituents on the pyrazole ring and the sulfonamide nitrogen.

• Substituents on the Pyrazole Ring: The presence of different groups at the N1, C3, and C5 positions of the pyrazole ring can modulate the compound's potency and selectivity. For instance, methylation at the N1 position has been explored in several studies.[1][2]

• Substituents on the Sulfonamide Nitrogen: The group attached to the sulfonamide nitrogen plays a crucial role in interacting with the target protein. Aromatic and heteroaromatic substituents have been shown to be beneficial for activity.[1][2]

• Linker between Pyrazole and Sulfonamide: While the focus is on pyrazole-4-sulfonamides, the nature of the linkage between the pyrazole and sulfonamide moieties can also impact activity.[3]

Molecular docking studies are often employed to rationalize the observed SAR and to guide the design of more potent and selective derivatives.[11][13][14]

Conclusion

The is a multifaceted process that requires a combination of in vitro, cellular, and in silico methods. This guide has provided a framework for conducting these evaluations, with a focus on anticancer and enzyme inhibitory activities. By systematically assessing the potency, selectivity, and mechanism of action of these compounds, and by carefully analyzing their structure-activity relationships, researchers can unlock the full therapeutic potential of this versatile chemical scaffold. The continued exploration of pyrazole-4-sulfonamides holds great promise for the discovery of next-generation drugs to address unmet medical needs.

References

• Maddela, R., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. Available at: [Link]

• Maddela, R., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. PubMed Central. Available at: [Link]

• Gecim, G., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. National Institutes of Health. Available at: [Link]

• Li, Y., et al. (2018). Design, Synthesis and Biological Evaluation of Novel Pyrazole Sulfonamide Derivatives as Potential AHAS Inhibitors. J-Stage. Available at: [Link]

• Sharma, K., et al. (2024). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS Omega. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2023). Synthesis, Molecular Docking, and Antitumor Evaluation of Some New Pyrazole, Pyridine, and Thiazole Derivatives Incorporating Sulfonamide Residue. Taylor & Francis Online. Available at: [Link]

• Maddela, R., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ResearchGate. Available at: [Link]

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A Comparative Study of Pyrazole-Based Analogs for Cyclin-Dependent Kinase 2 (CDK2) Inhibition: A Guide for Drug Development Professionals

Introduction: The Critical Role of CDK2 in Oncology

Cyclin-dependent kinase 2 (CDK2) is a serine/threonine protein kinase that plays a pivotal role in cell cycle regulation, particularly during the transition from the G1 to the S phase.[1] Its activity, tightly controlled by binding to regulatory proteins called cyclins, specifically cyclin E and cyclin A, is essential for the initiation of DNA replication.[1] Dysregulation of CDK2 activity is a hallmark of many cancers, where its overexpression or the overexpression of its cyclin partners, like cyclin E, leads to uncontrolled cell proliferation.[1][2] This dependency of tumor cells on CDK2 makes it a compelling therapeutic target for the development of novel anticancer agents.[1][3][4][5] While initially, the role of CDK2 in tumorigenesis was debated, emerging evidence strongly suggests that selective CDK2 inhibition can provide therapeutic benefits against certain tumors.[5][6]

The pyrazole scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors with demonstrated anti-cancer activity.[7][8] This guide provides a comprehensive comparative analysis of a series of novel pyrazole-based analogs designed as CDK2 inhibitors, offering insights into their potency, selectivity, and cellular effects to aid researchers in the selection and development of promising drug candidates.

The Pyrazole Analogs: A New Frontier in CDK2 Inhibition

Recent research has led to the design and synthesis of several series of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives with the potential to inhibit CDK2.[9][10][11] For the purpose of this guide, we will focus on a comparative analysis of representative compounds from these series, designated here as Analog A, Analog B, and Analog C, which have shown significant inhibitory activity against the CDK2/cyclin A2 enzyme complex.[9][10] These analogs were selected based on their potent enzymatic inhibition and promising anti-proliferative effects against various cancer cell lines.

Visualizing the CDK2 Signaling Pathway and Point of Inhibition

The following diagram illustrates the central role of CDK2 in the G1/S phase transition and the mechanism by which pyrazole-based inhibitors exert their effects.

Caption: Experimental workflow for the comparative study of pyrazole-based CDK2 inhibitors.

Comparative Performance Analysis

The following table summarizes the in vitro inhibitory activity and anti-proliferative effects of the representative pyrazole-based analogs against CDK2 and various cancer cell lines.

Analog	CDK2/Cyclin A2 IC50 (µM)	MCF-7 GI50 (µM)	HepG2 GI50 (µM)	A549 GI50 (µM)
Analog A	0.45 [11]	8.03 [11]	13.14 [11]	> 50
Analog B	0.96 [10]	9.17 [10]	> 50	> 50
Analog C	1.47 [10]	10.05 [9]	17.12 [9]	29.95 [9]
Roscovitine (Control)	0.99 [11]	~7	~15	~16

Data is compiled from multiple sources for illustrative purposes and direct comparison should be made with caution.

Analysis of Results:

• Potency: Analog A demonstrated the most potent inhibition of the CDK2/cyclin A2 kinase complex, with an IC50 value significantly lower than the other analogs and the control compound, Roscovitine. [11]This suggests a strong and specific interaction with the ATP-binding pocket of CDK2.

• Anti-Proliferative Activity: All three analogs exhibited anti-proliferative activity against the tested cancer cell lines. Analog A was particularly effective against the MCF-7 breast cancer cell line. [11]Analog C showed a broader spectrum of activity, albeit with higher GI50 values compared to Analog A in some cell lines. [9]* Structure-Activity Relationship (SAR): The superior potency of Analog A can be attributed to specific substitutions on the pyrazole ring that likely enhance its binding affinity to the active site of CDK2. Further SAR studies are warranted to optimize this scaffold for improved potency and selectivity.

Mechanistic Insights: Induction of Apoptosis and Cell Cycle Arrest

Further investigation into the mechanism of action of these pyrazole-based inhibitors has revealed their ability to induce cell cycle arrest and apoptosis. [9][10]For instance, studies have shown that treatment with these compounds can lead to an accumulation of cells in the G1 phase of the cell cycle, consistent with the inhibition of CDK2's role in the G1/S transition. [10]Furthermore, evidence of apoptosis, such as DNA fragmentation, has been observed, indicating that these inhibitors can trigger programmed cell death in cancer cells. [9]

Off-Target Effects and Selectivity: A Critical Consideration

A crucial aspect of drug development is understanding the selectivity of a compound. While pyrazole-based inhibitors can be designed for high potency against CDK2, potential off-target effects on other kinases, especially those with high homology like CDK1, must be carefully evaluated. [12]Off-target inhibition can lead to unexpected cellular phenotypes and potential toxicities. [13][14]Kinome-wide screening is a valuable tool to assess the selectivity profile of lead compounds and guide further optimization to minimize undesirable off-target activities.

Conclusion and Future Directions

This comparative guide highlights the significant potential of pyrazole-based analogs as a promising class of CDK2 inhibitors for cancer therapy. The data presented herein demonstrates that subtle structural modifications to the pyrazole scaffold can lead to substantial differences in potency and cellular activity. Analog A, with its potent enzymatic inhibition and strong anti-proliferative effects, stands out as a promising lead candidate for further preclinical development.

Future research should focus on:

• Optimizing Selectivity: Further refining the chemical structure to enhance selectivity for CDK2 over other kinases to minimize potential off-target effects.

• In Vivo Efficacy Studies: Evaluating the anti-tumor efficacy of lead compounds in animal models of cancer.

• Biomarker Identification: Identifying predictive biomarkers to select patient populations most likely to respond to CDK2 inhibitor therapy. [3] The continued exploration of pyrazole-based CDK2 inhibitors holds great promise for the development of novel and effective targeted therapies for a range of malignancies.

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• Lee, J. H., et al. (2021). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Molecules, 26(16), 4945. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we conduct it. The proper management and disposal of chemical reagents like 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile (CAS No. 1297537-37-1) is not merely a regulatory hurdle; it is a fundamental pillar of laboratory safety, environmental stewardship, and scientific excellence. This guide provides a detailed, step-by-step protocol for the safe disposal of this compound, grounded in established safety principles and regulatory frameworks.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a heterocyclic compound containing chlorine and a nitrile group. While comprehensive toxicological data is not always available for specialized research chemicals, the available Safety Data Sheets (SDS) and the compound's structure necessitate a cautious approach.[1][2][3] The primary hazards are summarized below.

Hazard Class	GHS Hazard Statement	Causality and Implication
Acute Toxicity (Oral)	H302: Harmful if swallowed[2][4]	Ingestion can lead to significant adverse health effects. This underscores the need to prevent any mouth contact and practice strict hygiene.
Skin Irritation	H315: Causes skin irritation[2][4]	Direct contact can cause inflammation, redness, or discomfort. This necessitates the use of appropriate chemical-resistant gloves.
Eye Irritation	H319: Causes serious eye irritation[2]	The compound can cause significant, potentially damaging, irritation upon contact with the eyes. Chemical splash goggles or a face shield are mandatory.
Respiratory Irritation	H335: May cause respiratory irritation[2][4]	Inhalation of the solid as a dust or of any vapors may irritate the respiratory tract. All handling should occur in a well-ventilated area, preferably a chemical fume hood.[1]
Environmental Hazard	(Potential) Harmful to aquatic life[5]	As with many complex organic molecules, especially halogenated ones, release into the environment must be avoided to prevent harm to ecosystems.[6][7]

The chemical structure, incorporating a chlorinated aromatic ring and a pyrazole heterocycle, suggests that combustion may produce hazardous byproducts like nitrogen oxides (NOx) and hydrogen chloride gas.[1][3] This is a critical factor in determining the appropriate final disposal method.

The Regulatory Imperative: Your "Cradle-to-Grave" Responsibility

In the United States, the management and disposal of hazardous chemical waste are governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] As the generator of the waste, your laboratory is legally responsible for its safe management from "cradle-to-grave"—from the moment it is deemed waste until its final, verified destruction.[9]

2-chloro-4-(1H-pyrazol-5-yl)benzonitrile should be treated as a hazardous waste. This classification mandates that it cannot be disposed of in standard trash or down the drain.[10] Doing so would violate federal and local regulations and pose a significant risk to public health and the environment.[6]

Standard Operating Protocol for Disposal

The following step-by-step protocol ensures a safe, compliant, and self-validating system for the disposal of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile and materials contaminated with it.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE to mitigate the risks identified in the hazard assessment.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use.[11]

• Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles are required.[11] A face shield may be necessary if there is a splash risk.

• Skin and Body Protection: A laboratory coat is mandatory. Ensure it is fully buttoned.

• Respiratory Protection: All waste handling and consolidation should be performed in a certified chemical fume hood to prevent inhalation of dust.[1]

Step 2: Waste Segregation and Classification

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste is handled correctly by the disposal facility.

• Designate as Hazardous: Classify all 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile waste as hazardous chemical waste.[10]

• Isolate the Waste Stream: Do not mix this waste with other chemical waste streams (e.g., non-halogenated solvents, acids, bases) unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.[5] This is particularly important due to its chlorinated nature.

Step 3: Containerization and Labeling

The waste container is the primary means of containment. Its selection and labeling must be precise.

• Container Selection: Use a sealable, chemically compatible container that is in good condition. For solid waste, a high-density polyethylene (HDPE) wide-mouth bottle is suitable. For contaminated solutions, use a compatible solvent waste container.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "HAZARDOUS WASTE "[10]

  • The full chemical name: "2-chloro-4-(1H-pyrazol-5-yl)benzonitrile " and any other constituents in the container with their approximate percentages.

  • The appropriate hazard warnings (e.g., "Harmful," "Irritant").[5]

  • The date accumulation started and the name of the principal investigator or laboratory.

Step 4: On-Site Accumulation and Storage

Waste must be stored safely in a designated area while awaiting pickup.

• Secure Storage: Keep the sealed waste container in a designated hazardous waste accumulation area within the laboratory.[5][10]

• Ventilation and Segregation: This area should be well-ventilated and away from sources of ignition or incompatible materials.[10]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 5: Arranging for Professional Disposal

The final disposal of this compound must be handled by professionals.

• Contact EHS: Follow your institution's established procedures for requesting a hazardous waste pickup from your EHS or equivalent department.

• Licensed Disposal Vendor: The waste will be collected and transported by a licensed professional waste disposal company.[1][2]

• Recommended Disposal Method: The most appropriate disposal method for chlorinated, nitrogen-containing organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize the resulting acidic gases (like HCl).[1][5]

Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert colleagues.

• Ensure Ventilation: Work within a fume hood if possible or ensure the area is well-ventilated.[1]

• Contain the Spill: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to contain the spill.[1]

• Collect and Containerize: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[1] Avoid creating dust.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department according to your institution's policy.

Disposal Workflow Diagram

Caption: Disposal workflow for 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

By adhering to these procedures, you ensure not only your own safety and that of your colleagues but also maintain the highest standards of environmental compliance and scientific integrity.

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Definitive Guide to Personal Protective Equipment for Handling 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

As a Senior Application Scientist, my foremost priority is to ensure that innovative research is conducted under the safest possible conditions. The compound 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutics[1][2]. However, its chemical properties necessitate a rigorous and well-understood safety protocol to mitigate risks. This guide provides an in-depth, procedural framework for the safe handling of this compound, grounded in established safety data and best laboratory practices. Our objective is to empower you, our scientific colleagues, with the knowledge to operate safely and effectively.

Foundational Hazard Analysis: Understanding the Risks

Before any handling protocol is established, a thorough understanding of the compound's intrinsic hazards is essential. 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile is classified under the Globally Harmonized System (GHS) with specific hazard statements that dictate our safety procedures. The chemical, physical, and toxicological properties of this compound have not been exhaustively investigated, underscoring the need for a cautious approach[3].

Table 1: GHS Hazard Classification [4][5]

Hazard Class	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Irritation	H319	Causes serious eye irritation

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation |

These classifications are not merely administrative; they are directives for our personal protective equipment (PPE) selection and handling methodologies.

• H302 (Harmful if swallowed): Dictates that we must prevent ingestion through contamination of hands, surfaces, or the general lab environment.

• H315 & H319 (Skin and Eye Irritation): Mandates the use of robust barriers for hands, body, and eyes to prevent direct contact.

• H335 (Respiratory Irritation): Requires stringent controls to prevent the inhalation of the compound, which is typically a solid powder and can become aerosolized[3].

Core Protective Measures: Your Personal Protective Equipment (PPE) Mandate

Based on the hazard analysis, a multi-layered PPE strategy is required. Each component is critical for comprehensive protection.

Table 2: Required PPE for Handling 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile

Protection Type	Specification	Rationale
Eye & Face	Chemical safety goggles and a face shield.	Goggles provide a seal against dust and splashes (H319)[6]. A face shield offers a secondary layer of protection for the entire face[7].
Hand	Chemical-resistant nitrile gloves (minimum 4 mil thickness).	Protects against direct skin contact and irritation (H315). Gloves must be inspected before use and changed frequently[4][8].
Body	Full-length lab coat or chemical-resistant coveralls.	Prevents contamination of personal clothing and skin (H315)[1][6].

| Respiratory | Work within a certified chemical fume hood. | Mitigates the risk of inhaling aerosolized powder, which can cause respiratory irritation (H335)[3][8]. |

Operational Blueprint: Step-by-Step Handling Protocol

The following protocol outlines a standard procedure for weighing and transferring 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile. This workflow is designed to be a self-validating system, minimizing exposure at every step.

Phase 1: Preparation

• Designated Area: Confirm that the chemical fume hood is certified and functioning correctly. Ensure the work area is clean and uncluttered.

• Assemble Materials: Place all necessary equipment (spatula, weigh boats, containers, etc.) inside the fume hood before introducing the chemical.

• Don PPE: Put on your lab coat, followed by chemical safety goggles and a face shield. Finally, don your nitrile gloves, ensuring they overlap the cuffs of your lab coat.

Phase 2: Chemical Handling

• Container Handling: Carefully open the container of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile inside the fume hood to avoid generating dust.

• Weighing & Transfer: Use a clean spatula to slowly transfer the required amount of the solid onto a tared weigh boat. Avoid any rapid movements that could aerosolize the powder.

• Secure & Transport: Once the desired amount is weighed, securely close the primary container. If moving the weighed sample, ensure it is in a sealed and stable secondary container.

Phase 3: Decontamination & Disposal

• Clean-Up: Decontaminate all surfaces and equipment that may have come into contact with the chemical using an appropriate solvent.

• Waste Segregation: All disposable items, including used gloves, weigh boats, and contaminated paper towels, are to be considered hazardous waste. Place them immediately into a designated, clearly labeled hazardous waste container[8].

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination. First, remove gloves (using the proper technique to avoid touching the outer surface), then the face shield, lab coat, and finally, the safety goggles[8].

• Personal Hygiene: Wash hands thoroughly with soap and water after completing the procedure[5].

The following diagram illustrates this essential safety workflow.

Caption: Workflow for Safe Handling of 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile.

Emergency Response and Disposal Plan

Even with meticulous planning, accidental exposures can occur. Immediate and correct action is vital.

Table 3: First Aid Measures [4]

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing[3][9]. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do[4][9]. Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person[3]. Seek immediate medical attention. |

Disposal Protocol

All waste contaminated with 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile must be treated as hazardous.

• Solid Waste: Collect all contaminated solids (e.g., unused chemical, gloves, weigh boats) in a sealed, labeled container.

• Liquid Waste: If the compound is dissolved in a solvent, collect it in a designated, labeled hazardous liquid waste container.

• Consult EHS: Do not dispose of this material down the drain[4]. Adhere strictly to your institution's Environmental Health and Safety (EHS) guidelines and local regulations for chemical waste disposal[9].

By adhering to this comprehensive guide, researchers can confidently and safely handle 2-chloro-4-(1H-pyrazol-5-yl)benzonitrile, ensuring both personal safety and the integrity of their invaluable work.

References

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• 6. trimaco.com [trimaco.com]
• 7. epa.gov [epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. combi-blocks.com [combi-blocks.com]